Perfluoro-2-methyl-3-ethylpentane

• CAS: 354-97-2

Core Science & Biosynthesis

Physicochemical Properties of Perfluoro-2-methyl-3-ethylpentane: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical properties of Perfluoro-2-methyl-3-ethylpentane (CAS No. 354-97-2). The information is intended to support research, scientific, and drug development applications where a thorough understanding of this perfluorinated compound is essential. All quantitative data is summarized for clarity, and detailed experimental methodologies are provided for key properties.

Core Physicochemical Data

The fundamental physicochemical properties of Perfluoro-2-methyl-3-ethylpentane are presented in the tables below. These values are critical for understanding its behavior in various experimental and applied settings.

Identification and General Properties

Property	Value
Chemical Name	Perfluoro-2-methyl-3-ethylpentane
CAS Number	354-97-2
Molecular Formula	C₈F₁₈
Molecular Weight	438.06 g/mol [1][2]

Thermodynamic and Physical Properties

Property	Value
Boiling Point	103 °C[3]
Melting Point	-70 °C[3]
Density	1.839 g/mL[3]
Vapor Pressure	Vapor-liquid pressures have been measured over a temperature range of 358 K to 508 K. For specific engineering calculations, the improved Peng-Robinson Stryjek-Vera (iPRSV) equation of state, as detailed in the referenced literature, should be utilized.
Refractive Index	While a specific value for Perfluoro-2-methyl-3-ethylpentane is not readily available in the literature, a reasonable estimate based on structurally similar perfluorinated compounds, such as perfluoro-2-methylpentane (1.2564) and perfluoro(2-methyl-3-pentanone) (1.264), would be in the range of 1.26 to 1.27 at 20°C .
Solubility	Water: Insoluble[3]. The solubility of water in perfluoroalkanes is generally very low. For instance, the solubility of water in n-perfluorohexane is significantly lower than in its hydrocarbon analog, n-hexane[4]. Organic Solvents: Perfluoroalkanes exhibit limited solubility in most common organic solvents like alcohols, ketones, and alkanes. They are, however, generally miscible with other perfluorocarbons. Quantitative solubility data for Perfluoro-2-methyl-3-ethylpentane in specific organic solvents is not widely available.

Experimental Protocols

The following sections detail the standard methodologies for determining the key physicochemical properties of perfluorinated compounds like Perfluoro-2-methyl-3-ethylpentane.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the surrounding atmospheric pressure. A common and accurate method for its determination is the distillation method .

Apparatus:

• Distillation flask

• Condenser

• Thermometer with appropriate range and calibration

• Heating mantle or oil bath

• Receiving flask

Procedure:

• The Perfluoro-2-methyl-3-ethylpentane sample is placed in the distillation flask along with boiling chips to ensure smooth boiling.

• The apparatus is assembled, ensuring the thermometer bulb is positioned just below the side arm of the distillation flask to accurately measure the temperature of the vapor that is in equilibrium with the boiling liquid.

• The flask is gently heated.

• As the liquid boils, the vapor rises, and when it reaches the condenser, it cools and liquef यहां back into a liquid, which is collected in the receiving flask.

• The temperature is recorded when it becomes constant. This stable temperature reading is the boiling point of the substance.

Determination of Melting Point

For substances that are solid at room temperature, the melting point is a key indicator of purity. For liquids with low melting points like Perfluoro-2-methyl-3-ethylpentane, the freezing point is determined, which is thermodynamically equivalent. Differential Scanning Calorimetry (DSC) is a highly accurate method for this determination.

Apparatus:

• Differential Scanning Calorimeter

• Hermetically sealed sample pans (e.g., aluminum)

• Reference pan (empty)

• Cooling system (for sub-ambient measurements)

Procedure:

• A small, accurately weighed sample of Perfluoro-2-methyl-3-ethylpentane is hermetically sealed in a sample pan. An empty sealed pan is used as a reference.

• The sample and reference pans are placed in the DSC cell.

• The cell is cooled to a temperature well below the expected melting point.

• A controlled heating program is initiated, typically at a linear rate (e.g., 5-10 °C/min).

• The DSC instrument measures the difference in heat flow required to maintain the sample and reference at the same temperature.

• When the sample melts, it absorbs heat, resulting in an endothermic peak on the DSC thermogram.

• The onset temperature of this peak is taken as the melting point of the substance.

Measurement of Density

The density of a liquid can be accurately determined using a pycnometer or a vibrating tube densitometer .

Apparatus (Pycnometer Method):

• Pycnometer (a glass flask with a close-fitting ground glass stopper with a capillary tube through it)

• Analytical balance

• Thermostatically controlled water bath

Procedure:

• The pycnometer is thoroughly cleaned, dried, and its empty weight is accurately determined.

• The pycnometer is filled with the Perfluoro-2-methyl-3-ethylpentane sample, ensuring no air bubbles are trapped.

• The filled pycnometer is placed in a thermostatic water bath at a specific temperature (e.g., 20 °C) until thermal equilibrium is reached.

• The volume of the liquid is adjusted to the mark on the pycnometer, and any excess is carefully removed.

• The exterior of the pycnometer is dried, and its weight is accurately measured.

• The weight of the liquid is determined by subtracting the empty weight of the pycnometer.

• The density is calculated by dividing the mass of the liquid by the known volume of the pycnometer.

Determination of Vapor Pressure

The gas saturation method is a reliable technique for determining the low vapor pressures of substances.

Apparatus:

• A thermostatted saturation cell containing the liquid sample.

• A source of inert carrier gas (e.g., nitrogen).

• A flow meter to control and measure the flow rate of the carrier gas.

• A cold trap to condense the vaporized sample.

• An analytical balance.

Procedure:

• A known mass of Perfluoro-2-methyl-3-ethylpentane is placed in the saturation cell, which is maintained at a constant temperature.

• A controlled and measured flow of an inert carrier gas is passed through the saturation cell at a low enough rate to ensure it becomes saturated with the vapor of the sample.

• The gas stream then passes through a cold trap (e.g., cooled with liquid nitrogen) where the vapor of the substance is condensed and collected.

• After a sufficient period, the mass of the condensed substance in the cold trap is determined by weighing.

• The volume of the carrier gas that has passed through the system is calculated from the flow rate and the duration of the experiment.

• Assuming ideal gas behavior, the partial pressure of the substance (its vapor pressure) can be calculated using the ideal gas law from the amount of substance collected and the volume of the carrier gas.

Measurement of Refractive Index

The refractive index of a liquid is a dimensionless number that describes how fast light travels through the material. It is a characteristic property and can be used to identify and assess the purity of a substance. An Abbe refractometer is commonly used for this measurement.

Apparatus:

• Abbe refractometer

• A monochromatic light source (typically a sodium lamp, 589 nm)

• A constant temperature water bath to control the temperature of the prisms.

Procedure:

• The refractometer is calibrated using a standard of known refractive index (e.g., distilled water).

• The prisms of the refractometer are cleaned with a suitable solvent and dried.

• A few drops of the Perfluoro-2-methyl-3-ethylpentane sample are placed on the surface of the measuring prism.

• The prisms are closed and the temperature is allowed to equilibrate to the desired value by circulating water from the constant temperature bath.

• The light source is switched on, and by looking through the eyepiece, the adjustment knob is turned until the boundary between the light and dark regions is sharp and coincides with the crosshairs.

• The refractive index is read directly from the instrument's scale.

Molecular Structure and Physicochemical Relationships

The unique physicochemical properties of Perfluoro-2-methyl-3-ethylpentane are a direct consequence of its molecular structure. The complete fluorination of the carbon backbone leads to high chemical and thermal stability, while its branched nature influences its physical properties.

Caption: Relationship between molecular structure and key properties.

The strong carbon-fluorine bonds in the fully fluorinated backbone are responsible for the compound's high thermal and chemical stability. The high molecular weight and the large, electron-rich fluorine atoms contribute to its high density. The branched structure influences the packing of the molecules in the liquid state, which in turn affects its boiling and melting points. The extreme electronegativity of the fluorine atoms leads to a non-polar molecule with very weak intermolecular forces, resulting in low solubility in both polar and non-polar solvents, a characteristic often described as both hydrophobic and lipophobic.

References

• 1. researchgate.net [researchgate.net]
• 2. tandfonline.com [tandfonline.com]
• 3. Buy Perfluoro-2-methyl-3-ethylpentane (EVT-3178824) | 354-97-2 [evitachem.com]
• 4. tandfonline.com [tandfonline.com]

An In-depth Technical Guide to the Synthesis and Purification of Perfluoro-2-methyl-3-ethylpentane

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and purification of perfluoro-2-methyl-3-ethylpentane (C8F18), a perfluorocarbon with applications in electronics cooling and other specialized areas. This document details the primary synthetic routes, purification methodologies, and analytical characterization of the target compound.

Synthesis of Perfluoro-2-methyl-3-ethylpentane

The synthesis of perfluoro-2-methyl-3-ethylpentane primarily relies on the exhaustive fluorination of its hydrocarbon analog, 2-methyl-3-ethylpentane. The two main industrial methods for this transformation are Electrochemical Fluorination (ECF) and the Fowler process.

Electrochemical Fluorination (ECF) - The Simons Process

Electrochemical fluorination, particularly the Simons process, is a cornerstone for the production of perfluorinated compounds.[1] This method involves the electrolysis of a solution of the organic substrate in anhydrous hydrogen fluoride (HF).[2][3]

Experimental Protocol:

While specific industrial parameters are often proprietary, a general laboratory-scale procedure based on the Simons process can be outlined as follows:

• Electrolyte Preparation: A solution of 2-methyl-3-ethylpentane in anhydrous hydrogen fluoride is prepared in an electrolysis cell. The concentration of the organic substrate is typically kept low.

• Electrolysis Cell: The cell is equipped with a nickel anode and a steel or nickel cathode.[3][4] The electrode pack consists of alternating anode and cathode plates.

• Electrolysis Conditions: A direct current is passed through the cell at a potential of approximately 5-6 V.[2] The current density is a critical parameter that needs to be carefully controlled to minimize fragmentation and maximize the yield of the desired perfluorinated product. The process is conducted under anhydrous conditions.[2]

• Reaction Mechanism: The reaction is thought to proceed through an ECbECn (Electrochemical, Chemical, Electrochemical) mechanism. Initially, the organic molecule is oxidized at the anode to form a radical cation. This is followed by the loss of a proton and subsequent reaction with a fluoride ion. This process is repeated until all hydrogen atoms are substituted with fluorine.[1]

• Product Collection: The perfluorinated product, being denser than and immiscible with the HF electrolyte, collects at the bottom of the cell and can be drained off. Gaseous byproducts, including hydrogen gas, are vented.

• Work-up: The crude product is washed with water to remove residual HF, followed by treatment with a mild base (e.g., sodium bicarbonate solution) to neutralize any remaining acid. The organic layer is then separated and dried.

Quantitative Data:

Parameter	Value	Reference
Reported Efficiency	70-75%	[1]

Note: This efficiency is for a guided fluorination process and may not be representative of all ECF processes.

Figure 1: Workflow for the Electrochemical Fluorination of 2-methyl-3-ethylpentane.

Direct Fluorination - The Fowler Process

The Fowler process utilizes a high-valency metal fluoride, typically cobalt(III) fluoride (CoF3), as a fluorinating agent to moderate the highly exothermic reaction between a hydrocarbon and elemental fluorine.[5]

Experimental Protocol:

The Fowler process is generally carried out in two stages at high temperatures:[5]

• Catalyst Regeneration: Cobalt(II) fluoride (CoF2) is fluorinated with elemental fluorine to generate cobalt(III) fluoride: 2 CoF₂ + F₂ → 2 CoF₃

• Hydrocarbon Fluorination: The vapor of 2-methyl-3-ethylpentane is passed over a heated bed of CoF₃. The CoF₃ transfers fluorine atoms to the hydrocarbon, resulting in its perfluorination and the reduction of the cobalt salt back to CoF₂: C₈H₁₈ + 36 CoF₃ → C₈F₁₈ + 18 HF + 36 CoF₂

• Product Condensation: The effluent gas stream, containing perfluoro-2-methyl-3-ethylpentane, hydrogen fluoride, and potentially some partially fluorinated byproducts, is passed through a condenser to collect the liquid products.

• Work-up: The collected condensate is washed with water and a dilute base to remove HF, followed by drying.

The reaction proceeds through a single-electron transfer mechanism involving a carbocation intermediate. This can lead to skeletal rearrangements, potentially resulting in a mixture of perfluorinated isomers.[5]

References

• 1. Perfluoro-2-methyl-3-ethylpentane | 354-97-2 | Benchchem [benchchem.com]
• 2. Electrochemical fluorination - Wikipedia [en.wikipedia.org]
• 3. US9340884B2 - Process for the electrochemical fluorination of organic compounds - Google Patents [patents.google.com]
• 4. zulassung.hlrn.de [zulassung.hlrn.de]
• 5. Fowler process - Wikipedia [en.wikipedia.org]

Spectroscopic Characterization of Perfluoro-2-methyl-3-ethylpentane: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for perfluoro-2-methyl-3-ethylpentane (C₈F₁₈), a perfluorocarbon with applications in specialized fields requiring chemical inertness and high thermal stability.[1][2] This document presents available mass spectrometry data, outlines expected trends for Nuclear Magnetic Resonance (NMR) and Infrared (IR) spectroscopy, and furnishes detailed, generalized experimental protocols for these analytical techniques.

Core Spectroscopic Data

Mass Spectrometry

Mass spectrometry (MS) is a key technique for determining the molecular weight and fragmentation pattern of a compound. For perfluoro-2-methyl-3-ethylpentane, gas chromatography coupled with mass spectrometry (GC/MS) is a common analytical method.[1] Electron ionization (EI) would lead to characteristic fragmentation of the perfluorinated carbon chain.

Table 1: Key Mass Spectrometry Fragments for Perfluoro-2-methyl-3-ethylpentane

m/z	Proposed Fragment
69	[CF₃]⁺
119	[C₂F₅]⁺
131	[C₃F₅]⁺
169	[C₃F₇]⁺
219	[C₄F₉]⁺
438	[C₈F₁₈]⁺ (Molecular Ion)

Data sourced from analogous perfluorinated compounds and general fragmentation patterns. The molecular ion at m/z 438.06 is expected but may be of low abundance due to extensive fragmentation.[1]

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹⁹F NMR spectroscopy is the most powerful tool for the structural analysis of organofluorine compounds due to the high sensitivity of the ¹⁹F nucleus and the large chemical shift dispersion.[1] The spectrum of perfluoro-2-methyl-3-ethylpentane is anticipated to be complex, with multiple distinct signals corresponding to the chemically non-equivalent fluorine atoms in its branched structure.

Expected ¹⁹F NMR Spectral Features:

Due to the chiral center at the tertiary carbon, the fluorine atoms on the adjacent CF₂ groups are diastereotopic and thus chemically non-equivalent, leading to more complex splitting patterns. The expected chemical shift regions for different fluorine environments are outlined below.

Table 2: Predicted ¹⁹F NMR Chemical Shift Ranges for Perfluoro-2-methyl-3-ethylpentane

Fluorine Environment	Predicted Chemical Shift Range (ppm vs. CFCl₃)
CF₃ (primary)	-70 to -85
CF₂ (secondary)	-110 to -130
CF (tertiary)	-170 to -190

Note: Specific chemical shifts and coupling constants (J-coupling) would require experimental acquisition and detailed spectral analysis.

Infrared (IR) Spectroscopy

Infrared spectroscopy is used to identify functional groups within a molecule. The dominant feature in the IR spectrum of any perfluorocarbon is the strong absorption bands associated with the carbon-fluorine (C-F) bond stretching vibrations.

Table 3: Expected Infrared Absorption Bands for Perfluoro-2-methyl-3-ethylpentane

Wavenumber Range (cm⁻¹)	Vibration Mode	Intensity
1100 - 1350	C-F stretching	Strong

The spectrum is expected to be relatively simple, dominated by these intense C-F stretching bands. The absence of C-H, O-H, or C=O bands would confirm the perfluorinated nature of the compound.

Experimental Protocols

The following are detailed, generalized methodologies for the spectroscopic analysis of perfluoro-2-methyl-3-ethylpentane.

Gas Chromatography-Mass Spectrometry (GC-MS)

• Sample Preparation: Prepare a dilute solution of perfluoro-2-methyl-3-ethylpentane in a volatile, non-reactive solvent (e.g., perfluorohexane).

• Instrumentation: Utilize a gas chromatograph equipped with a capillary column suitable for separating volatile fluorinated compounds (e.g., a DB-5ms or similar). The GC is coupled to a mass spectrometer (e.g., a quadrupole or time-of-flight analyzer).

• GC Conditions:

  • Injector Temperature: 250°C.[1]

  • Oven Program: Start at a low temperature (e.g., 40°C) and ramp up to a higher temperature (e.g., 250°C) at a controlled rate (e.g., 10°C/min) to ensure separation from any impurities.

  • Carrier Gas: Helium or Nitrogen at a constant flow rate.

• MS Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: Scan from m/z 50 to 600.

  • Detector: Mass Spectrometer (MS).[1]

• Data Analysis: Identify the peak corresponding to perfluoro-2-methyl-3-ethylpentane based on its retention time. Analyze the corresponding mass spectrum to identify the molecular ion and characteristic fragment ions.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation: Dissolve a small amount of perfluoro-2-methyl-3-ethylpentane in a deuterated solvent suitable for fluorinated compounds (e.g., acetone-d₆, chloroform-d). Add a small amount of a reference standard (e.g., CFCl₃) if external referencing is not used.

• Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher) equipped with a multinuclear probe.

• ¹⁹F NMR Acquisition:

  • Pulse Program: A standard single-pulse experiment.

  • Spectral Width: A wide spectral width to encompass all expected fluorine signals (e.g., -50 to -200 ppm).

  • Relaxation Delay: A sufficient delay to allow for full relaxation of the ¹⁹F nuclei (e.g., 5 seconds).

• ¹³C NMR Acquisition:

  • Pulse Program: A proton-decoupled pulse sequence (e.g., zgpg30) to simplify the spectrum.

  • Spectral Width: A standard carbon spectral width (e.g., 0 to 200 ppm).

  • Note: Due to the long relaxation times of quaternary carbons and carbons bonded to fluorine, a long acquisition time may be necessary.

• Data Analysis: Process the raw data (FID) using appropriate software (e.g., MestReNova, TopSpin). Reference the spectra, integrate the signals, and analyze the chemical shifts and coupling patterns to assign the signals to the different fluorine and carbon environments in the molecule.

Infrared (IR) Spectroscopy

• Sample Preparation: As a liquid, perfluoro-2-methyl-3-ethylpentane can be analyzed neat. Place a small drop of the liquid between two salt plates (e.g., NaCl or KBr).

• Instrumentation: A Fourier-Transform Infrared (FTIR) spectrometer.

• Acquisition:

  • Scan Range: Typically 4000 to 400 cm⁻¹.

  • Number of Scans: Co-add multiple scans (e.g., 16 or 32) to improve the signal-to-noise ratio.

  • Background: Run a background spectrum of the clean salt plates before analyzing the sample.

• Data Analysis: Identify the major absorption bands and assign them to the corresponding vibrational modes (primarily C-F stretching).

Visualization of Spectroscopic Workflow

The following diagram illustrates the logical workflow for the comprehensive spectroscopic analysis of a compound like perfluoro-2-methyl-3-ethylpentane.

Caption: Logical workflow for spectroscopic analysis.

References

• 1. Perfluoro-2-methyl-3-ethylpentane | 354-97-2 | Benchchem [benchchem.com]
• 2. Buy Perfluoro-2-methyl-3-ethylpentane (EVT-3178824) | 354-97-2 [evitachem.com]

Solubility of Organic Compounds in Perfluoro-2-methyl-3-ethylpentane: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Perfluoro-2-methyl-3-ethylpentane, a member of the perfluorocarbon (PFC) family, is a highly inert and thermally stable liquid, making it a solvent of interest for specialized applications in research and industry. Its unique properties, stemming from the strength of the carbon-fluorine bond, render it immiscible with many common organic solvents and aqueous solutions.[1] This guide provides a comprehensive overview of the solubility characteristics of organic compounds in this fluorinated solvent, details experimental protocols for solubility determination, and presents a logical workflow for these procedures. Due to the limited availability of specific quantitative solubility data for perfluoro-2-methyl-3-ethylpentane, this guide also incorporates data from structurally similar perfluoroalkanes like perfluorohexane and perfluorooctane to provide a broader understanding of solubility trends in this class of solvents.

Core Concepts in Solubility

The solubility of an organic compound in a perfluorinated solvent like perfluoro-2-methyl-3-ethylpentane is governed by the principle of "like dissolves like," though with some important distinctions compared to conventional hydrocarbon solvents. Perfluoroalkanes are characterized by weak intermolecular van der Waals forces.[2] Consequently, they tend to be effective solvents for small, nonpolar molecules.

In contrast, larger organic molecules and those with significant polarity or hydrogen-bonding capabilities generally exhibit low solubility in perfluorocarbons.[3] The energy required to create a cavity in the highly structured fluorinated solvent to accommodate a larger or more polar solute molecule is often not compensated by favorable solute-solvent interactions.[3]

Quantitative Solubility Data

Direct quantitative solubility data for a wide range of organic compounds specifically in perfluoro-2-methyl-3-ethylpentane is scarce in publicly available literature. However, data for other perfluorocarbons can provide valuable insights into expected solubility behavior. The following table summarizes the solubility of various gases in different perfluorocarbons, highlighting their high gas-dissolving capacity.

Solute	Solvent	Temperature (°C)	Solubility (mol fraction)
Oxygen	Perfluorohexane	25	4.65 x 10⁻³
Oxygen	Perfluorooctane	25	4.83 x 10⁻³
Carbon Dioxide	Perfluorodecalin	37	> Oxygen

Note: This table is illustrative and compiled from various sources. For precise data, refer to the cited literature.

Experimental Protocols for Solubility Determination

Accurate determination of the solubility of organic compounds in perfluoro-2-methyl-3-ethylpentane requires robust experimental methodologies. The following are two commonly employed techniques.

Gravimetric Method

This classic and straightforward method involves the preparation of a saturated solution, followed by the evaporation of the solvent to determine the mass of the dissolved solute.

Methodology:

• Preparation of Saturated Solution:

  • An excess amount of the solid organic compound is added to a known volume of perfluoro-2-methyl-3-ethylpentane in a sealed container.

  • The mixture is agitated at a constant temperature for an extended period (e.g., 24-48 hours) to ensure equilibrium is reached. A constant temperature water bath is recommended for precise temperature control.

  • To confirm saturation, the concentration of the solute in the liquid phase can be measured at different time points until a constant value is obtained.[4]

• Separation of Undissolved Solute:

  • The saturated solution is carefully filtered or centrifuged to remove all undissolved solid particles.

• Solvent Evaporation and Mass Determination:

  • A known volume of the clear, saturated solution is transferred to a pre-weighed, clean, and dry container.

  • The perfluoro-2-methyl-3-ethylpentane is evaporated under a gentle stream of inert gas (e.g., nitrogen) or in a vacuum oven at a temperature below the decomposition point of the solute.

  • The container with the dried solute is then weighed. The process of drying and weighing should be repeated until a constant weight is achieved to ensure complete removal of the solvent.[5]

• Calculation of Solubility:

  • The solubility is calculated as the mass of the dissolved solute per unit volume or mass of the solvent.

UV-Vis Spectrophotometry Method

This method is suitable for organic compounds that exhibit a characteristic absorbance in the ultraviolet-visible (UV-Vis) spectrum and is particularly useful for determining low solubilities.

Methodology:

• Preparation of Standard Solutions and Calibration Curve:

  • A series of standard solutions of the organic compound of known concentrations are prepared in a suitable solvent in which the compound is highly soluble and that is miscible with perfluoro-2-methyl-3-ethylpentane (if direct preparation in the perfluorinated solvent is not feasible due to low solubility).

  • The UV-Vis absorbance of each standard solution is measured at the wavelength of maximum absorbance (λmax).

  • A calibration curve of absorbance versus concentration is plotted.

• Preparation of Saturated Solution:

  • A saturated solution of the organic compound in perfluoro-2-methyl-3-ethylpentane is prepared as described in the gravimetric method.

• Sample Preparation and Analysis:

  • A known volume of the clear, saturated solution is carefully withdrawn.

  • If necessary, the solution is diluted with a suitable solvent to bring the absorbance within the linear range of the calibration curve.

  • The absorbance of the sample solution is measured at the λmax.

• Calculation of Solubility:

  • The concentration of the solute in the saturated solution is determined from the calibration curve, taking into account any dilution factors.

Experimental Workflow and Logical Relationships

The following diagrams illustrate the logical workflow for determining the solubility of an organic compound in perfluoro-2-methyl-3-ethylpentane using the described experimental methods.

Caption: Experimental workflow for solubility determination.

Conclusion

While specific quantitative data on the solubility of a wide array of organic compounds in perfluoro-2-methyl-3-ethylpentane remains an area for further research, the general principles of solubility in perfluorinated solvents and established experimental protocols provide a solid foundation for researchers. The inherent inertness and unique solvent properties of perfluoro-2-methyl-3-ethylpentane make it a valuable medium for specific applications, and a thorough understanding of solubility determination is crucial for its effective utilization in drug development and other scientific endeavors. The methodologies outlined in this guide offer reliable approaches to generating the necessary solubility data for advancing research in these fields.

References

• 1. researchgate.net [researchgate.net]
• 2. nanobioletters.com [nanobioletters.com]
• 3. researchgate.net [researchgate.net]
• 4. uomus.edu.iq [uomus.edu.iq]
• 5. pharmajournal.net [pharmajournal.net]

An In-depth Technical Guide on the Environmental Fate and Impact of Perfluoro-2-methyl-3-ethylpentane

Physicochemical Properties of Perfluoroalkanes

Perfluoroalkanes are characterized by the complete replacement of hydrogen atoms with fluorine atoms, resulting in exceptionally strong carbon-fluorine bonds. This imparts high chemical and thermal stability.[1] These compounds are generally hydrophobic and oleophobic (re-pelling oil and water).[1] While specific data for Perfluoro-2-methyl-3-ethylpentane is scarce, the general properties of perfluoroalkanes are summarized below. The properties of the surrogate, Perfluoro-2-methyl-3-pentanone, are also included for comparison.

Table 1: General Physicochemical Properties of Perfluoroalkanes and Surrogate Compound

Property	Perfluoroalkanes (General)	Perfluoro-2-methyl-3-pentanone (Surrogate)
Chemical Formula	CnH2n+2F2n+2	C6F12O
Molecular Weight	Varies	316.046 g·mol−1
Appearance	Colorless liquids or gases	Clear, colorless liquid
Boiling Point	Generally low	49 °C
Vapor Pressure	Generally high	40.4 kPa @ 25 °C
Water Solubility	Low	Data not readily available, but expected to be low
Stability	Highly resistant to chemical and thermal degradation[1]	High
Ozone Depletion Potential (ODP)	0	0
Global Warming Potential (GWP)	Can be high for some compounds	1 (over 100 years)

Data for Perfluoro-2-methyl-3-pentanone from Wikipedia.

Environmental Fate

The environmental fate of perfluorinated compounds is largely governed by their resistance to degradation.

Atmospheric Fate

Volatile perfluorinated compounds released into the atmosphere are not expected to react with hydroxyl radicals, which is a primary degradation pathway for many organic compounds. The main atmospheric sink for compounds like Perfluoro-2-methyl-3-pentanone is photolysis.[2]

• Photolysis : Perfluoro-2-methyl-3-pentanone is susceptible to photolysis in the presence of sunlight. Its atmospheric lifetime is estimated to be between 4 and 15 days.[3] This process leads to the formation of smaller perfluorinated compounds. For Perfluoro-2-methyl-3-pentanone, photolysis yields CF3CF2C·(O) and ·CF(CF3)2 radicals.[4]

• Hydrolysis : While hydrolysis of Perfluoro-2-methyl-3-pentanone can occur, the rate is considered too slow to be a significant atmospheric sink compared to photolysis.[4][5]

• Hydration : The formation of a geminal diol through hydration is not considered a significant environmental fate for Perfluoro-2-methyl-3-pentanone.[4][5]

Biodegradation

Perfluoroalkanes are highly resistant to biodegradation due to the strength of the C-F bond.[6] It is generally accepted that biodegradation is restricted to the non-perfluorinated parts of molecules.[7] As Perfluoro-2-methyl-3-ethylpentane is fully fluorinated, it is expected to be highly persistent in the environment and not readily biodegradable. While some studies have shown that defluorination can occur during biotransformation for some polyfluorinated compounds, this is not expected to be a significant pathway for perfluoroalkanes.[7][8]

Bioaccumulation

The potential for bioaccumulation of perfluorinated compounds can vary depending on chain length and structure.[2] Longer-chain perfluoroalkyl substances have been shown to bioaccumulate.[4] Branched isomers may exhibit different bioaccumulation properties compared to their linear counterparts.[2] There is a lack of specific bioaccumulation data for Perfluoro-2-methyl-3-ethylpentane.

Table 2: Environmental Fate Data for Perfluoro-2-methyl-3-pentanone (Surrogate)

Parameter	Value	Reference
Atmospheric Lifetime (Photolysis)	4 - 15 days	[3]
Hydrolysis Rate	Too slow to be of atmospheric importance	[4][5]
Biodegradation	Not expected to be significant	General principle for perfluorinated compounds
Bioaccumulation Potential	Data not readily available	-

Experimental Protocols

Detailed experimental protocols for Perfluoro-2-methyl-3-ethylpentane are not available. However, studies on the surrogate compound, Perfluoro-2-methyl-3-pentanone, provide insight into the methodologies used to assess the environmental fate of such substances.

Smog Chamber Studies for Photolysis

• Objective : To determine the atmospheric lifetime and degradation products of a compound due to photolysis.

• Methodology :

  • A known concentration of the test substance is introduced into a smog chamber with purified air.

  • The chamber is irradiated with a light source that simulates the solar spectrum.

  • The concentration of the test substance and the formation of degradation products are monitored over time using analytical techniques such as Gas Chromatography-Mass Spectrometry (GC-MS) or Liquid Chromatography-Mass Spectrometry (LC-MS).

  • The atmospheric lifetime is calculated from the decay rate of the parent compound. This methodology is based on the description of smog chamber studies for Perfluoro-2-methyl-3-pentanone.[4][5]

Hydrolysis Rate Measurement

• Objective : To determine the rate of hydrolysis of a compound in aqueous solution at different pH values.

• Methodology :

  • The test substance is dissolved in buffered aqueous solutions at environmentally relevant pH values (e.g., pH 5.6 and 8.5).

  • The solutions are maintained at a constant temperature.

  • Samples are taken at regular intervals and the concentration of the parent compound and any hydrolysis products are measured.

  • For fluorinated compounds, 19F Nuclear Magnetic Resonance (NMR) spectroscopy is a suitable analytical technique. This protocol is based on the hydrolysis experiments conducted on Perfluoro-2-methyl-3-pentanone.[4]

Visualization of Pathways and Workflows

Caption: Atmospheric degradation pathway of Perfluoro-2-methyl-3-pentanone.

Caption: General experimental workflow for environmental fate assessment.

Ecotoxicity and Environmental Impact

There is a lack of specific ecotoxicity data for Perfluoro-2-methyl-3-ethylpentane. For the surrogate, Perfluoro-2-methyl-3-pentanone, it is classified as harmful to aquatic life with long-lasting effects.[3][9]

Table 3: Ecotoxicity Information for Perfluoro-2-methyl-3-pentanone (Surrogate)

Endpoint	Observation	Reference
Aquatic Toxicity	Harmful to aquatic life with long-lasting effects.	[3][9]

Given the persistence of perfluoroalkanes, their release into the environment can lead to long-term contamination of soil and water. The ultimate sinks for many persistent per- and polyfluoroalkyl substances (PFAS) are marine ecosystems.[3]

Analytical Methods

The detection and quantification of perfluorinated compounds in environmental matrices typically require sophisticated analytical techniques due to their low concentrations.

• Liquid Chromatography-Mass Spectrometry (LC-MS/MS) : This is the most common and reliable method for the analysis of a wide range of PFAS in environmental samples, including water, soil, and biota.[10][11] Ultra-High-Performance Liquid Chromatography (UHPLC) coupled with tandem mass spectrometry offers high sensitivity and specificity.[10]

• Gas Chromatography-Mass Spectrometry (GC-MS) : GC-MS is suitable for the analysis of volatile perfluorinated compounds.

• Sample Preparation : Due to the complexity of environmental samples, an extraction step is usually required prior to analysis to concentrate the analytes and remove interfering substances. Solid-phase extraction (SPE) is a commonly used technique for water samples.

Summary and Outlook

Perfluoro-2-methyl-3-ethylpentane, as a perfluoroalkane, is expected to be highly persistent in the environment. Based on data from the surrogate compound, Perfluoro-2-methyl-3-pentanone, the primary atmospheric degradation pathway is likely photolysis, with an atmospheric lifetime on the order of days to weeks. Biodegradation is not expected to be a significant fate process.

A significant data gap exists regarding the specific environmental fate, bioaccumulation potential, and ecotoxicity of Perfluoro-2-methyl-3-ethylpentane. Further research, including laboratory studies on its degradation, partitioning behavior, and toxicity to various organisms, is necessary to conduct a thorough environmental risk assessment. The development of sustainable and environmentally benign synthesis routes for such compounds is also an important area for future research.[10]

References

• 1. atsdr.cdc.gov [atsdr.cdc.gov]
• 2. Environmental Sources, Chemistry, Fate, and Transport of Per‐ and Polyfluoroalkyl Substances: State of the Science, Key Knowledge Gaps, and Recommendations Presented at the August 2019 SETAC Focus Topic Meeting - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Perfluoroalkyl and Polyfluoroalkyl Substances (PFAS) - Enviro Wiki [enviro.wiki]
• 5. researchgate.net [researchgate.net]
• 6. Toxicology of perfluorinated compounds | Health & Environmental Research Online (HERO) | US EPA [hero.epa.gov]
• 7. mdpi.com [mdpi.com]
• 8. pfas-1.itrcweb.org [pfas-1.itrcweb.org]
• 9. pfas-1.itrcweb.org [pfas-1.itrcweb.org]
• 10. mdpi.com [mdpi.com]
• 11. Recent developments in methods for analysis of perfluorinated persistent pollutants - PMC [pmc.ncbi.nlm.nih.gov]

In-Depth Technical Guide: Health and Safety Considerations for Handling Perfluoro-2-methyl-3-ethylpentane

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Perfluoro-2-methyl-3-ethylpentane (CAS No. 354-97-2; Molecular Formula: C8F18) is a branched-chain perfluorocarbon (PFC), a subgroup of per- and polyfluoroalkyl substances (PFAS). These compounds are characterized by their high chemical and thermal stability. While specific toxicological data for Perfluoro-2-methyl-3-ethylpentane is limited in publicly accessible literature, this guide provides a comprehensive overview of its known properties, potential hazards based on its chemical class, and recommended best practices for safe handling, storage, and emergency procedures. The information herein is intended to enable researchers, scientists, and drug development professionals to manage the risks associated with the use of this compound effectively.

Chemical and Physical Properties

Understanding the physical and chemical properties of a substance is fundamental to assessing its health and safety implications. Perfluoro-2-methyl-3-ethylpentane is a colorless, odorless liquid. As a perfluorinated compound, it is chemically inert and resistant to degradation.[1]

Property	Value	Reference
CAS Number	354-97-2	[1]
Molecular Formula	C8F18	[1]
Appearance	Colorless, odorless liquid
Chemical Class	Perfluorocarbon (PFC), PFAS	[1]

Toxicological Data

It is important to note that while some studies suggest that branched PFAS isomers may be less toxic than their linear counterparts, this is a general trend and may not apply to all specific compounds or toxicological endpoints.[2]

Hazard Classification	Category	Reference
Skin Corrosion/Irritation	Category 2	[3]
Serious Eye Damage/Eye Irritation	Category 2A	[3]
Specific Target Organ Toxicity – Single Exposure	Category 3	[3]
(Respiratory tract irritation)

Aquatic Toxicity (based on read-across with perfluoroisohexane)	Value	Reference
Fish	>1 mg/L (E(L)C50)	[3]
Invertebrates	>0.1 mg/L (E(L)C50)	[3]

Health and Safety Considerations

Given the limited specific toxicity data, a precautionary approach is recommended when handling Perfluoro-2-methyl-3-ethylpentane. The primary routes of exposure are inhalation, skin contact, and eye contact.

Personal Protective Equipment (PPE)

Appropriate PPE should be worn at all times when handling this chemical to minimize exposure.

PPE Item	Specification
Gloves	Chemically resistant gloves (e.g., nitrile, neoprene). Check manufacturer's data for breakthrough time.
Eye Protection	Safety glasses with side shields or chemical goggles.
Skin Protection	Laboratory coat, long sleeves, and closed-toe shoes.
Respiratory	Use in a well-ventilated area or with a certified respirator if inhalation risk is high.

Handling and Storage

Proper handling and storage procedures are crucial to prevent accidental exposure and release into the environment.

• Handling:

  • Use only in a well-ventilated area, preferably in a chemical fume hood.

  • Avoid direct contact with skin, eyes, and clothing.

  • Avoid breathing vapors or mists.

  • Wash hands thoroughly after handling.

• Storage:

  • Store in a tightly closed container in a cool, dry, and well-ventilated area.

  • Keep away from incompatible materials such as strong oxidizing agents.

Emergency Procedures

In the event of an accidental exposure or spill, immediate and appropriate action must be taken.

Emergency Situation	Procedure
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Get medical attention.
Skin Contact	Immediately wash skin with soap and plenty of water. Remove contaminated clothing and shoes. Get medical attention if irritation develops.
Inhalation	Remove to fresh air. If not breathing, give artificial respiration. If breathing is difficult, give oxygen. Get medical attention.
Ingestion	Do NOT induce vomiting. Never give anything by mouth to an unconscious person. Rinse mouth with water. Get medical attention.
Spill	Evacuate personnel from the area. Wear appropriate PPE. Absorb the spill with an inert material (e.g., vermiculite, sand, or earth) and place it in a suitable container for disposal. Ensure adequate ventilation. Prevent entry into waterways, sewers, basements, or confined areas.[4]

Experimental Protocols for Safety Assessment

While specific experimental protocols for Perfluoro-2-methyl-3-ethylpentane were not found, the following represents a general workflow for assessing the toxicity of a novel or under-characterized PFAS, based on established OECD guidelines and current toxicological practices.

In Vitro Toxicity Testing

• Cytotoxicity Assays: Utilize cell lines (e.g., HepG2 for liver toxicity, A549 for lung toxicity) to determine the concentration at which the substance causes cell death. Common assays include MTT, LDH, and neutral red uptake.

• Genotoxicity Assays: Assess the potential of the compound to cause DNA or chromosomal damage using tests such as the Ames test (bacterial reverse mutation), in vitro micronucleus assay, and comet assay.

• Mechanistic Assays: Investigate specific cellular pathways that may be affected, such as receptor binding assays (e.g., for PPARα, a known target for some PFAS) and assays for oxidative stress.

In Vivo Toxicity Testing

Should in vitro results indicate potential toxicity, in vivo studies in animal models (typically rodents) would be the next step, following OECD test guidelines.

• Acute Toxicity (OECD TG 420, 423, or 425): Determines the short-term toxicity and LD50 from a single high dose.

• Repeated Dose Toxicity (OECD TG 407, 408): Evaluates the effects of repeated exposure over a period of 28 or 90 days to identify target organs and establish a No-Observed-Adverse-Effect Level (NOAEL).

• Developmental and Reproductive Toxicity (OECD TG 414, 421): Investigates the potential for adverse effects on fetal development and reproductive function.

Visualizations

Logical Relationships and Workflows

The following diagrams illustrate key decision-making processes for handling and risk assessment of chemicals with limited toxicological data.

Caption: A generalized workflow for the risk assessment of a chemical with limited initial data.

Caption: A decision tree for responding to a chemical spill in a laboratory setting.

Conclusion

Perfluoro-2-methyl-3-ethylpentane is a chemically stable perfluorocarbon with limited available toxicological data. Therefore, it must be handled with a high degree of caution, assuming it may present hazards similar to other perfluorinated compounds. Adherence to stringent safety protocols, including the use of appropriate personal protective equipment, proper handling and storage procedures, and preparedness for emergency situations, is paramount for ensuring the safety of all personnel. Further toxicological studies are necessary to fully characterize the health and safety profile of this compound.

References

• 1. Comparative in vitro toxicity assessment of perfluorinated carboxylic acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. espace.library.uq.edu.au [espace.library.uq.edu.au]
• 3. environment.nt.gov.au [environment.nt.gov.au]
• 4. Evaluation of Per- and Poly fluoroalkyl Substances (PFAS) in vitro toxicity testing for developmental neurotoxicity - PMC [pmc.ncbi.nlm.nih.gov]

Perfluoro-2-methyl-3-ethylpentane: A Comprehensive Technical Guide for Researchers

An in-depth examination of the properties, commercial availability, and applications of Perfluoro-2-methyl-3-ethylpentane (CAS 354-97-2), a highly stable perfluorocarbon with specialized uses in advanced thermal management and chemical processes.

This technical guide provides a detailed overview of Perfluoro-2-methyl-3-ethylpentane, a fully fluorinated hydrocarbon with the molecular formula C8F18. Due to its exceptional chemical and thermal stability, this compound is utilized in niche applications requiring inert, high-performance fluids. This document is intended for researchers, scientists, and drug development professionals, offering a consolidated resource on its properties, availability, and handling, with a focus on its technical specifications and potential research applications.

Chemical and Physical Properties

Perfluoro-2-methyl-3-ethylpentane is a branched-chain perfluorocarbon. The substitution of all hydrogen atoms with fluorine imparts a high degree of chemical inertness and thermal stability.[1] The physical and chemical properties of Perfluoro-2-methyl-3-ethylpentane are summarized in the table below.

Property	Value
CAS Number	354-97-2
Molecular Formula	C8F18
Molecular Weight	438.06 g/mol [1][2]
IUPAC Name	1,1,1,2,2,3,4,4,5,5,5-undecafluoro-3-(1,1,1,2,3,3,3-heptafluoropropan-2-yl)pentane[2]
Boiling Point	103 °C[2]
Melting Point	-70 °C[2]
Density	1.839 g/mL[2]
Solubility	Insoluble in water[2]

Commercial Availability and Suppliers

Perfluoro-2-methyl-3-ethylpentane is available from a number of specialized chemical suppliers. Researchers can acquire this compound in various quantities, typically for research and development purposes. It is important to note that this compound is intended for research use only and not for human or veterinary applications.[1]

Known Suppliers:

• EvitaChem: Offers Perfluoro-2-methyl-3-ethylpentane under the catalog number EVT-3178824.[2]

• Apollo Scientific: Provides the compound with a purity of ≥95% under the CAS number 354-97-2.[3]

• Benchchem: Supplies Perfluoro-2-methyl-3-ethylpentane for research purposes, catalog number B3041750.[1]

• CymitQuimica: Lists Perfluoro-2-methyl-3-ethylpentane with a purity of ≥95%.[4]

Synthesis and Manufacturing

A generalized workflow for the synthesis via electrochemical fluorination is depicted below.

Figure 1: Generalized synthesis and purification workflow.

Experimental Protocols: General Principles of Electrochemical Fluorination

A detailed, step-by-step experimental protocol for the synthesis of Perfluoro-2-methyl-3-ethylpentane is not publicly available. However, a general procedure based on the principles of ECF would involve:

• Preparation of the Electrolyte: The hydrocarbon precursor, 2-methyl-3-ethylpentane, is dissolved in anhydrous hydrogen fluoride to form the electrolyte.

• Electrolysis: The electrolysis is carried out in a specialized electrochemical cell, typically with nickel anodes. A constant current is applied at a specific voltage and current density. During this process, the hydrogen atoms on the hydrocarbon are replaced with fluorine atoms.

• Separation of Products: After the reaction is complete, the crude perfluorinated product is separated from the hydrogen fluoride electrolyte. This is often achieved by cooling the mixture and decanting the denser fluorocarbon layer.

• Purification: The crude product is then purified, typically by fractional distillation, to separate the desired isomer from byproducts and partially fluorinated compounds. Further washing and drying steps may also be employed to remove any remaining impurities.

Key Applications and Research Areas

The unique properties of Perfluoro-2-methyl-3-ethylpentane make it suitable for a range of specialized industrial and research applications.

Thermal Management and Electronics Cooling

With its high thermal stability, low reactivity, and wide liquid range, Perfluoro-2-methyl-3-ethylpentane is an effective heat-transfer fluid. It is particularly suited for aggressive thermal management challenges in the electronics industry, such as immersion cooling of high-density semiconductor devices.[2]

Working Fluid in Organic Rankine Cycles (ORC)

A significant area of research for this compound is its use as a working fluid in Organic Rankine Cycle (ORC) systems. ORCs are used to convert medium to high-temperature waste heat into useful energy. The favorable thermodynamic properties of Perfluoro-2-methyl-3-ethylpentane allow it to operate efficiently in such systems. A thermodynamic model based on the improved Peng-Robinson Stryjek-Vera (iPRSV) equation of state has been developed for this fluid, and its vapor-liquid pressures have been experimentally measured in a temperature range of 358 - 508 K.

A conceptual diagram of an Organic Rankine Cycle is provided below.

Figure 2: Basic principle of an Organic Rankine Cycle.

Experimental Protocols: General Methodology for ORC Performance Evaluation

While a specific experimental protocol for an ORC system using Perfluoro-2-methyl-3-ethylpentane is not detailed in the available literature, a general methodology for evaluating its performance as a working fluid would involve:

• System Setup: A laboratory-scale ORC system is constructed, consisting of a pump, an evaporator, an expander (such as a turbine or a scroll expander), and a condenser.

• Working Fluid Charging: The system is evacuated and then charged with a precise amount of Perfluoro-2-methyl-3-ethylpentane.

• Operation: A heat source is applied to the evaporator, and a cooling medium is circulated through the condenser. The system is allowed to reach a steady state at various operating conditions (e.g., different heat source temperatures and pressures).

• Data Acquisition: Temperature, pressure, and flow rate are measured at key points in the cycle (inlet and outlet of each component). The power output of the expander is also measured.

• Performance Analysis: The collected data is used to calculate the thermal efficiency, isentropic efficiency of the expander, and overall system performance. The experimental results can then be compared with the predictions from thermodynamic models.

Safety and Handling

Perfluoro-2-methyl-3-ethylpentane is a chemically inert and non-flammable compound. However, as with any chemical, appropriate safety precautions should be taken.

• Personal Protective Equipment (PPE): Wear protective gloves, safety glasses, and a lab coat when handling the substance.

• Ventilation: Use in a well-ventilated area.

• Storage: Store in a tightly closed container in a cool, dry place.

• Disposal: Dispose of contents and container in accordance with local, regional, national, and international regulations.

It is crucial to consult the Safety Data Sheet (SDS) provided by the supplier for detailed safety and handling information before use.

Conclusion

Perfluoro-2-methyl-3-ethylpentane is a specialized perfluorocarbon with a unique set of properties that make it valuable for specific high-performance applications, particularly in thermal management and energy conversion. While its commercial availability is limited to specialized suppliers for research purposes, its high thermal stability and chemical inertness continue to make it a subject of interest in academic and industrial research. Further research into its applications and the development of more detailed, publicly available experimental protocols would be beneficial for advancing its use in various technological fields.

References

• 1. Perfluoro-2-methyl-3-ethylpentane | 354-97-2 | Benchchem [benchchem.com]
• 2. Buy Perfluoro-2-methyl-3-ethylpentane (EVT-3178824) | 354-97-2 [evitachem.com]
• 3. 354-97-2 Cas No. | Perfluoro-2-methyl-3-ethylpentane | Apollo [store.apolloscientific.co.uk]
• 4. cymitquimica.com [cymitquimica.com]

An In-depth Technical Guide to Perfluoro-2-methyl-3-ethylpentane: Discovery, Synthesis, and Properties

For Researchers, Scientists, and Drug Development Professionals

Abstract

Perfluoro-2-methyl-3-ethylpentane (C8F18), a fully fluorinated branched alkane, represents a class of compounds known as perfluorocarbons (PFCs). These substances are characterized by the complete replacement of hydrogen atoms with fluorine, bestowing upon them remarkable properties such as high chemical and thermal stability, low surface tension, and high gas solubility. While specific research on Perfluoro-2-methyl-3-ethylpentane is limited, this guide provides a comprehensive overview of its discovery within the broader context of per- and polyfluoroalkyl substances (PFAS), details established and potential synthetic methodologies, and presents key physicochemical data, using closely related branched perfluoroalkanes as analogues where specific data is unavailable. This document serves as a technical resource for professionals in research and development requiring a deep understanding of the synthesis and characteristics of branched perfluorocarbons.

Discovery and History of Perfluorinated Alkanes

The journey to understanding compounds like Perfluoro-2-methyl-3-ethylpentane begins with the broader history of per- and polyfluoroalkyl substances (PFAS). The genesis of PFAS chemistry can be traced back to the 1930s.[1][2] A pivotal moment was the accidental discovery of polytetrafluoroethylene (PTFE), later commercialized as Teflon by DuPont, in 1938.[3] This discovery unveiled a new class of materials with exceptional resistance to heat, water, and oil.[3]

The 1940s and 1950s saw a significant expansion in the development and production of various PFAS.[2] A critical application emerged during the Manhattan Project, which required highly inert materials to handle corrosive uranium hexafluoride. Perfluorocarbons were identified as ideal candidates, which spurred the development of new synthesis methods.[2] One of the earliest and most significant industrial processes, the Fowler process , was developed for this purpose. It utilized cobalt(III) fluoride to moderate the highly reactive nature of elemental fluorine when reacting with hydrocarbons.[2]

Another foundational method, Electrochemical Fluorination (ECF) , or the Simons process, was developed by Joseph H. Simons in the 1930s but was not widely published until after World War II due to its strategic importance.[4] This process involves the electrolysis of an organic compound in anhydrous hydrogen fluoride and is a key method for producing a wide range of perfluorinated compounds, including the branched isomers that are structurally analogous to Perfluoro-2-methyl-3-ethylpentane.[4][5] The ECF process is known to produce a complex mixture of linear and branched isomers, which has implications for the properties and applications of the final products.[5]

Physicochemical Properties

Property	Perfluoro-2,4-dimethylheptane (C9F20)	Perfluoro-n-octane (C8F18)	n-Octane (C8H18)
CAS Number	Not Available	307-34-6	111-65-9
Molecular Formula	C9F20	C8F18	C8H18
Molecular Weight ( g/mol )	538.07	438.06	114.23
Boiling Point (°C)	123[6]	103-106[7]	125.7
Melting Point (°C)	-90[6]	-25[7]	-57
Density (g/mL at 25°C)	1.905[6]	1.766[7]	0.703
Viscosity (mPa·s at 25°C)	1.01[6]	~0.8 (estimated)	0.542
Refractive Index (n20/D)	Not Available	1.300[7]	1.398

Synthesis and Experimental Protocols

The synthesis of Perfluoro-2-methyl-3-ethylpentane (CAS 354-97-2) can be achieved through several methods, primarily leveraging the foundational techniques of organofluorine chemistry.[5][8]

Electrochemical Fluorination (ECF) - The Simons Process

Electrochemical fluorination is a primary industrial method for producing perfluorinated compounds.[5] This process involves the electrolysis of the corresponding hydrocarbon analog, in this case, 2-methyl-3-ethylpentane, in anhydrous hydrogen fluoride.

General workflow for the synthesis of Perfluoro-2-methyl-3-ethylpentane via ECF.

• Cell Preparation: An undivided electrochemical cell, typically constructed from a material resistant to hydrogen fluoride (e.g., nickel or Monel), is equipped with a nickel anode pack and a nickel cathode. The cell is designed to handle gaseous byproducts and allow for the removal of the dense, liquid product phase.

• Electrolyte Preparation: Anhydrous hydrogen fluoride (HF) is condensed into the cell to serve as both the solvent and the fluorine source.

• Introduction of Substrate: The hydrocarbon precursor, 2-methyl-3-ethylpentane, is dissolved in the anhydrous HF to create the electrolyte solution. The concentration of the organic substrate is typically kept low (e.g., 5-10 wt%).

• Electrolysis: A constant direct current is applied across the electrodes. The cell potential is generally maintained between 5 and 6 volts.[4] The temperature is typically kept low, often near 0°C, to manage the volatility of HF and control the reaction. During electrolysis, hydrogen gas is evolved at the cathode, and the hydrogen atoms on the organic substrate are systematically replaced by fluorine atoms at the anode.

• Product Collection: The perfluorinated product, being much denser than and immiscible with the HF electrolyte, settles at the bottom of the cell and can be drained off periodically. Gaseous byproducts, primarily hydrogen, are vented from the cell.

• Purification: The crude product is washed with water to remove residual HF, treated with a mild base to neutralize any remaining acidity, and then dried. Final purification to isolate Perfluoro-2-methyl-3-ethylpentane from isomeric and partially fluorinated byproducts is achieved through fractional distillation.

Catalytic Isomerization Route

An alternative synthesis pathway involves the catalytic isomerization of other perfluorinated compounds.[8][9] This method can offer higher selectivity for specific branched isomers.

A potential synthesis pathway for C8 PFCs involving isomerization and rearrangement.

This multi-step synthesis is based on documented procedures for preparing related perfluorinated ketones, which could potentially be adapted to produce perfluorinated alkanes.[9][10]

• Isomerization: Perfluoro-4-methyl-2-pentene is isomerized to Perfluoro-2-methyl-2-pentene. This can be achieved by reacting the starting material in an aprotic polar solvent (e.g., acetonitrile) with a catalyst system such as potassium fluoride (KF) and a crown ether (e.g., 18-crown-6) at a controlled temperature (e.g., 40°C) for several hours.[9]

• Epoxidation: The resulting Perfluoro-2-methyl-2-pentene is then oxidized to form the corresponding epoxide, perfluoro-2,3-epoxy-2-methylpentane. This reaction is typically carried out using an oxidizing agent like sodium hypochlorite in the presence of an amine catalyst in an aprotic solvent.[5]

• Rearrangement: The epoxide undergoes a catalytic rearrangement to form a perfluorinated ketone, such as perfluoro-2-methyl-3-pentanone. This is facilitated by fluoride salts and ether compounds at temperatures ranging from 20°C to 250°C.[8][10]

• Conversion to Alkane: The final conversion of the perfluorinated ketone to the target perfluoroalkane would require further synthetic steps, such as reduction and subsequent fluorination of any remaining functional groups. The specifics of this final stage are not well-documented for this particular compound.

Applications and Significance

Due to their unique properties, branched perfluorocarbons are of significant interest in various advanced applications. While specific uses for Perfluoro-2-methyl-3-ethylpentane are not widely documented, its properties suggest potential utility in areas common for this class of compounds:

• Heat Transfer and Cooling: Their high thermal stability and dielectric properties make them suitable as coolants in high-performance electronics and aggressive chemical processing environments.

• Medical and Biomedical: The high solubility of respiratory gases (O2 and CO2) in perfluorocarbons has led to their investigation as components of artificial blood substitutes and for liquid ventilation therapies.

• Tracer Studies: The inertness and low background concentration of specific PFCs in the atmosphere allow them to be used in atmospheric tracer studies to track air currents and pollution dispersion.[5]

• Specialty Solvents: Their ability to dissolve fluorinated compounds while being immiscible with many conventional organic solvents is utilized in specialized extraction and reaction media.

Conclusion

Perfluoro-2-methyl-3-ethylpentane, as a member of the C8 perfluorocarbon family, embodies the unique and valuable properties that have driven the field of organofluorine chemistry for decades. While detailed characterization of this specific isomer is sparse, an understanding of its synthesis and properties can be effectively built upon the well-established principles of perfluoroalkane chemistry. The primary synthetic routes, electrochemical fluorination and multi-step synthesis involving isomerization, offer pathways to this and other complex branched perfluorocarbons. The continued exploration of these compounds is likely to yield new materials with tailored properties for advanced applications in medicine, electronics, and materials science. This guide provides a foundational technical overview to aid researchers and professionals in navigating the synthesis and potential applications of this and related perfluorinated alkanes.

References

• 1. Building chemical intuition about physicochemical properties of C8-per-/poly-fluoroalkyl carboxylic acids through computational means | NSF Public Access Repository [par.nsf.gov]
• 2. Fowler process - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. Electrochemical fluorination - Wikipedia [en.wikipedia.org]
• 5. Perfluoro-2-methyl-3-ethylpentane | 354-97-2 | Benchchem [benchchem.com]
• 6. f2chemicals.com [f2chemicals.com]
• 7. Perfluorooctane CAS#: 307-34-6 [m.chemicalbook.com]
• 8. Buy Perfluoro-2-methyl-3-ethylpentane (EVT-3178824) | 354-97-2 [evitachem.com]
• 9. EP2862850A1 - Preparation method for perfluoro-2-methyl-3-pentanone and intermediate - Google Patents [patents.google.com]
• 10. RU2604738C2 - Method of producing perfluoro-2-methyl-3-pentanone and intermediate compounds - Google Patents [patents.google.com]

Protocols & Analytical Methods

Application Notes and Protocols for Perfluoro-2-methyl-3-ethylpentane in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Perfluoro-2-methyl-3-ethylpentane is a highly inert and specialized perfluorinated solvent. While its properties suggest potential applications in specific areas of organic synthesis, particularly in fluorous biphasic systems, there is a notable lack of published literature detailing its use as a primary reaction solvent. The following application notes and protocols are therefore based on the established principles of fluorous chemistry and data from analogous perfluorinated solvents. These should be considered as exemplary and require thorough experimental validation for any specific application.

Introduction to Perfluoro-2-methyl-3-ethylpentane as a Solvent

Perfluoro-2-methyl-3-ethylpentane (C8F18) is a perfluorocarbon (PFC) that exhibits exceptional chemical and thermal stability due to the strength of the carbon-fluorine bond.[1] Like other PFCs, it is a dense, non-polar, and hydrophobic liquid, immiscible with most organic solvents and water.[2] These properties make it an intriguing candidate for specialized applications in organic synthesis where an inert reaction medium is paramount.

The primary theorized application of Perfluoro-2-methyl-3-ethylpentane is as the fluorous phase in a Fluorous Biphasic System (FBS) . This technique leverages the unique solubility properties of PFCs to facilitate the separation of catalysts and products, aligning with the principles of green chemistry.[3]

Key Advantages of Perfluorinated Solvents in Synthesis:

• High Thermal Stability: Allows for reactions at elevated temperatures.

• Chemical Inertness: Prevents the solvent from participating in the reaction, even with highly reactive reagents.[4]

• Facilitated Separation: Enables simple, non-chromatographic separation of fluorous-tagged catalysts or reagents from non-fluorinated products.[3]

• High Gas Solubility: Perfluorinated solvents exhibit a high capacity for dissolving gases like oxygen, hydrogen, and carbon monoxide, which can be advantageous in gas-liquid reactions.[3][5]

Physicochemical Properties

A summary of the key physical and chemical properties of Perfluoro-2-methyl-3-ethylpentane and other representative perfluorinated solvents is provided below for comparison.

Property	Perfluoro-2-methyl-3-ethylpentane	Perfluorohexane (FC-72)	Perfluoromethylcyclohexane
CAS Number	354-97-2	355-42-0	355-02-2
Molecular Formula	C8F18	C6F14	C7F14
Molecular Weight	438.06 g/mol	338.04 g/mol	350.05 g/mol
Boiling Point	~103 °C	56 °C	76 °C
Melting Point	~-70 °C	-90 °C	-38 °C
Density	~1.839 g/mL	1.669 g/mL	1.788 g/mL
Solubility in Water	Insoluble	Insoluble	Insoluble
Solubility in Organics	Generally immiscible	Generally immiscible	Generally immiscible

Core Application: Fluorous Biphasic Catalysis

Fluorous Biphasic Catalysis (FBC) is the most promising application for Perfluoro-2-methyl-3-ethylpentane in organic synthesis. The general workflow involves a "fluorous" catalyst, which is a standard catalyst modified with a perfluoroalkyl chain (a "fluorous pony-tail"). This modification makes the catalyst highly soluble in the fluorous phase (e.g., Perfluoro-2-methyl-3-ethylpentane) but poorly soluble in a conventional organic phase.

Logical Workflow for Fluorous Biphasic Catalysis

Caption: Workflow of a thermomorphic fluorous biphasic reaction.

Exemplary Experimental Protocols

The following are hypothetical protocols based on established procedures for other fluorous solvents. These must be adapted and optimized.

Protocol 1: Exemplary Oxidation of an Alcohol using a Fluorous Catalyst

This protocol describes the oxidation of a secondary alcohol to a ketone using a fluorous-tagged palladium catalyst.

Materials:

• Secondary alcohol (e.g., 1-phenylethanol)

• Organic solvent (e.g., Toluene)

• Perfluoro-2-methyl-3-ethylpentane

• Fluorous Palladium Catalyst (e.g., Pd-complex with perfluoroalkylated phosphine ligands)

• Oxidant (e.g., Molecular oxygen or tert-butyl hydroperoxide)

• Reaction vessel equipped with a condenser, magnetic stirrer, and gas inlet.

Procedure:

• To the reaction vessel, add the secondary alcohol (1.0 mmol) and toluene (5 mL).

• Add the fluorous palladium catalyst (0.01 mmol) dissolved in Perfluoro-2-methyl-3-ethylpentane (5 mL). The mixture will form two distinct layers.

• Begin vigorous stirring and heat the mixture to 80-90 °C. At this temperature, the two phases may become miscible, forming a single homogeneous phase.

• Introduce the oxidant. If using molecular oxygen, bubble a slow stream through the reaction mixture.

• Monitor the reaction progress by TLC or GC analysis of aliquots taken from the reaction mixture.

• Upon completion, cool the reaction vessel to room temperature. The mixture will separate back into two phases.

• Carefully separate the upper organic layer from the lower fluorous layer using a separatory funnel.

• The lower fluorous layer containing the catalyst can be washed with fresh organic solvent and reused for subsequent reactions.

• The upper organic layer contains the product. Isolate the product by removing the solvent under reduced pressure and purify as necessary (e.g., by column chromatography or distillation).

Protocol 2: Exemplary Suzuki Coupling in a Fluorous Biphasic System

This protocol outlines a Suzuki coupling reaction between an aryl halide and a boronic acid.

Materials:

• Aryl halide (e.g., Iodobenzene)

• Arylboronic acid (e.g., Phenylboronic acid)

• Base (e.g., K2CO3)

• Organic solvent (e.g., Dimethoxyethane)

• Perfluoro-2-methyl-3-ethylpentane

• Fluorous Palladium Catalyst (e.g., Pd(P(C6H4(CH2)2(CF2)7CF3))3)4)

Procedure:

• In a reaction flask, combine the aryl halide (1.0 mmol), arylboronic acid (1.2 mmol), and base (2.0 mmol) in the organic solvent (4 mL).

• Add the fluorous palladium catalyst dissolved in Perfluoro-2-methyl-3-ethylpentane (4 mL).

• Heat the biphasic mixture to 80 °C with vigorous stirring.

• Monitor the reaction until the starting materials are consumed (TLC or GC).

• Cool the mixture to room temperature, allowing the phases to separate.

• Separate the organic phase containing the biphenyl product.

• The fluorous phase containing the catalyst can be recovered and reused.

• Work up the organic phase by washing with water, drying over anhydrous sulfate, and removing the solvent in vacuo to yield the crude product for further purification.

Potential Signaling Pathways and Reaction Mechanisms

The term "signaling pathways" is not directly applicable here. However, understanding the reaction environment is crucial. In a thermomorphic fluorous biphasic system, the reaction mechanism of the chemical transformation itself (e.g., the catalytic cycle of a Suzuki coupling) is not altered by the solvent. The key difference is the phase behavior, which dictates where the reaction occurs.

References

• 1. New fluorous/organic biphasic systems achieved by solvent tuning - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. tcichemicals.com [tcichemicals.com]
• 4. Buy Perfluoro-2-methyl-3-ethylpentane (EVT-3178824) | 354-97-2 [evitachem.com]
• 5. pubs.acs.org [pubs.acs.org]

Applications of Perfluoro-2-methyl-3-ethylpentane in Fluorous-Phase Chemistry: An Overview and Guide for Researchers

For researchers, scientists, and drug development professionals, this document provides a comprehensive overview of the potential, though not yet widely documented, applications of perfluoro-2-methyl-3-ethylpentane in fluorous-phase chemistry. While direct, specific applications in the literature are scarce, its physicochemical properties suggest its utility as a fluorous solvent. This guide offers detailed protocols for key fluorous techniques, adaptable for use with this and other perfluorinated liquids.

Perfluoro-2-methyl-3-ethylpentane, a perfluorocarbon with the chemical formula C8F18, is a chemically inert and thermally stable liquid.[1] Its unique properties, such as high density, low surface tension, and immiscibility with both aqueous and common organic solvents, make it a candidate for creating fluorous phases.[2][3] Fluorous-phase chemistry leverages these distinct phases to simplify the purification of reaction products and the recovery of catalysts, a significant advantage in organic synthesis and drug discovery.[4]

Physicochemical Properties of Perfluoro-2-methyl-3-ethylpentane

A summary of the key physical and chemical properties of perfluoro-2-methyl-3-ethylpentane is presented below. These properties are essential for its consideration as a medium in fluorous chemistry applications.

Property	Value	Reference(s)
CAS Number	354-97-2	[2]
Molecular Formula	C8F18	[1]
Molecular Weight	438.06 g/mol	[2]
Boiling Point	103 °C	[2]
Melting Point	-70 °C	[2]
Density	1.839 g/mL	[2]
Solubility in Water	Insoluble	[2]

Core Concepts in Fluorous-Phase Chemistry

Fluorous chemistry relies on the principle of "like dissolves like," where highly fluorinated compounds exhibit high solubility in perfluorinated solvents, creating a "fluorous phase." This phase is immiscible with most organic and aqueous solvents, enabling efficient separations.

A key strategy involves the use of "fluorous tags" or "ponytails," which are perfluorinated alkyl groups attached to a molecule of interest, such as a catalyst or a reactant.[4] This tagging renders the molecule highly soluble in the fluorous phase, allowing for its selective separation from non-tagged molecules in an organic or aqueous phase.[4]

Application Note 1: Fluorous Liquid-Liquid Extraction (F-LLE)

Introduction: Fluorous Liquid-Liquid Extraction (F-LLE) is a purification technique that utilizes a biphasic system of a fluorous solvent and a traditional organic or aqueous solvent. A fluorous-tagged compound will preferentially partition into the fluorous phase, allowing for its separation from non-tagged impurities. While specific protocols using perfluoro-2-methyl-3-ethylpentane are not readily available, its properties suggest it could serve as the fluorous phase in such extractions.

Experimental Protocol (General):

Objective: To separate a fluorous-tagged product from non-fluorous reactants and byproducts.

Materials:

• Reaction mixture containing a fluorous-tagged product in an organic solvent (e.g., toluene, ethyl acetate).

• Perfluoro-2-methyl-3-ethylpentane (or another suitable fluorous solvent like perfluorohexane).

• Separatory funnel.

• Rotary evaporator.

Procedure:

• Transfer the reaction mixture to a separatory funnel.

• Add an equal volume of perfluoro-2-methyl-3-ethylpentane to the separatory funnel.

• Stopper the funnel and shake vigorously for 1-2 minutes to ensure thorough mixing of the two phases.

• Allow the layers to separate. The denser fluorous phase, containing the fluorous-tagged product, will be the bottom layer.

• Carefully drain the lower fluorous phase into a clean flask.

• The upper organic phase, containing non-fluorous compounds, can be washed again with a fresh portion of the fluorous solvent to maximize the recovery of the tagged product.

• Combine the fluorous extracts.

• To recover the product, the fluorous solvent can be removed by rotary evaporation (note the higher boiling point of perfluoro-2-methyl-3-ethylpentane compared to some other fluorous solvents). Alternatively, the product can be "de-tagged" while still in the fluorous phase and then extracted back into an organic solvent.

Diagram of F-LLE Workflow:

Caption: Workflow of Fluorous Liquid-Liquid Extraction (F-LLE).

Application Note 2: Fluorous Solid-Phase Extraction (F-SPE)

Introduction: Fluorous Solid-Phase Extraction (F-SPE) is a chromatographic technique that employs a solid support, typically silica gel, modified with a fluorous stationary phase (e.g., -SiMe2(CH2)2C8F17).[5][6][7] This "fluorous silica gel" retains fluorous-tagged molecules through fluorous-fluorous interactions, while non-fluorous compounds are eluted with a "fluorophobic" mobile phase. The retained fluorous compounds can then be eluted with a "fluorophilic" solvent.

Experimental Protocol (General):

Objective: To purify a reaction mixture by retaining a fluorous-tagged component on a fluorous SPE cartridge.

Materials:

• Fluorous SPE cartridge (e.g., packed with fluorous silica gel).

• Reaction mixture.

• Fluorophobic solvent (e.g., 80:20 methanol/water).

• Fluorophilic solvent (e.g., methanol, acetone, or a more fluorinated solvent).

• SPE manifold.

• Collection tubes.

Procedure:

• Cartridge Conditioning: Pre-condition the fluorous SPE cartridge by passing 5-10 mL of the fluorophobic elution solvent (e.g., 80:20 methanol/water) through it.

• Sample Loading: Dissolve the crude reaction mixture in a minimal amount of a suitable loading solvent (e.g., DMF, or the fluorophobic eluent if soluble) and load it onto the conditioned cartridge.

• Fluorophobic Elution: Elute the non-fluorous compounds from the cartridge by passing 10-20 mL of the fluorophobic solvent. Collect this fraction, which contains the non-tagged impurities.

• Fluorophilic Elution: Elute the retained fluorous-tagged compound by passing 5-10 mL of a fluorophilic solvent (e.g., methanol or acetone) through the cartridge. Collect this fraction separately.

• Analysis: Analyze the collected fractions (e.g., by TLC, LC-MS) to confirm the separation and purity of the desired product.

• Cartridge Regeneration: The cartridge can often be regenerated by washing with a strong fluorophilic solvent like THF or acetone and then re-conditioned for subsequent use.

Diagram of F-SPE Workflow:

Caption: General Workflow for Fluorous Solid-Phase Extraction (F-SPE).

Application Note 3: Fluorous Biphasic Catalysis (FBC)

Introduction: Fluorous Biphasic Catalysis (FBC) is an elegant method for catalyst recovery and reuse. In this system, a fluorous-tagged catalyst is dissolved in a fluorous solvent, such as perfluoro-2-methyl-3-ethylpentane, forming a distinct phase from the organic phase containing the reactants and products. The reaction can be carried out in a biphasic system, or in a homogeneous system at elevated temperatures where the phases become miscible, and upon cooling, the phases separate again, allowing for easy decanting of the product phase and reuse of the catalyst-containing fluorous phase.[8]

Conceptual Workflow:

• A fluorous-tagged catalyst is dissolved in perfluoro-2-methyl-3-ethylpentane.

• The organic reactants are dissolved in an immiscible organic solvent.

• The two phases are mixed and heated. If the solvents are chosen correctly, they may become miscible at the reaction temperature, leading to a homogeneous reaction mixture and a faster reaction rate.

• Upon completion of the reaction, the mixture is cooled, and the fluorous and organic phases separate.

• The organic phase containing the product is decanted.

• The fluorous phase containing the catalyst can be reused for subsequent reaction cycles.

Diagram of Fluorous Biphasic Catalysis Cycle:

Caption: Conceptual Cycle of Fluorous Biphasic Catalysis (FBC).

Conclusion and Future Outlook

Perfluoro-2-methyl-3-ethylpentane possesses the fundamental physicochemical properties required of a fluorous solvent. Its high density, chemical inertness, and thermal stability are advantageous for creating a robust fluorous phase. However, there is a notable absence of published research specifically detailing its use in fluorous-phase chemistry applications such as F-LLE, F-SPE, or FBC. The protocols and concepts presented here are based on established principles of fluorous chemistry and serve as a guide for researchers interested in exploring the utility of perfluoro-2-methyl-3-ethylpentane in this context. Further experimental validation is necessary to establish its efficacy and advantages over other commonly used fluorous solvents. Its higher boiling point, for instance, may be beneficial for high-temperature reactions but could also present challenges for solvent removal. As the field of green chemistry continues to grow, the exploration of new fluorous solvents like perfluoro-2-methyl-3-ethylpentane could lead to more efficient and sustainable chemical processes.

References

• 1. Perfluoro-2-methyl-3-ethylpentane | 354-97-2 | Benchchem [benchchem.com]
• 2. Buy Perfluoro-2-methyl-3-ethylpentane (EVT-3178824) | 354-97-2 [evitachem.com]
• 3. Fluorous Solvents | TCI AMERICA [tcichemicals.com]
• 4. Fluorous chemistry - Wikipedia [en.wikipedia.org]
• 5. Fluorous solid-phase extraction (F-SPE) as a pilot tool for quantitative determination of perfluorochemicals in water samples coupled with liquid chromatography-tandem mass spectrometry - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 6. Plate-to-Plate Fluorous Solid-Phase Extraction for Solution-Phase Parallel Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Automation of Fluorous Solid-Phase Extraction for Parallel Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

Application Notes and Protocols for Perfluoro-2-methyl-3-ethylpentane as a Heat Transfer Fluid in Laboratory Settings

For Researchers, Scientists, and Drug Development Professionals

Introduction

Perfluoro-2-methyl-3-ethylpentane (C8F18) is a fully fluorinated hydrocarbon belonging to the perfluorocarbon (PFC) family.[1] Its chemical structure is characterized by a branched carbon backbone where all hydrogen atoms have been replaced by fluorine atoms. This complete fluorination imparts exceptional chemical and thermal stability, making it an ideal candidate for use as a heat transfer fluid in demanding laboratory environments.[1] Unlike traditional heat transfer fluids, its inert nature prevents interference with sensitive chemical and biological experiments, a critical attribute for drug development and scientific research.[1]

Key Advantages:

• High Thermal Stability: The carbon-fluorine bond is the strongest single bond in organic chemistry, providing resistance to thermal decomposition at elevated temperatures.[1]

• Chemical Inertness: Perfluoro-2-methyl-3-ethylpentane is resistant to most chemical reactions, ensuring no interaction with the experimental setup or reagents.[1][2]

• Wide Operating Temperature Range: With a boiling point of 103°C and a melting point of -70°C, it is suitable for a broad spectrum of heating and cooling applications.[2]

• Excellent Dielectric Properties: Its non-conductive nature makes it safe for use with electronic equipment, such as in immersion cooling systems for high-density semiconductor fabrication.[2]

• Low Toxicity and Non-Flammability: Generally, perfluorocarbons are non-flammable and have low toxicity, enhancing laboratory safety.

Applications in Research and Drug Development

Perfluoro-2-methyl-3-ethylpentane's unique properties make it suitable for a variety of laboratory applications:

• Controlled Temperature Reactions: Maintaining precise and uniform temperatures for sensitive chemical syntheses, including high-temperature reactions that would degrade conventional solvents.[2]

• Bioreactor Temperature Regulation: Providing stable temperature control for cell cultures and fermentation processes without the risk of contamination or reaction with the culture media.

• Component Testing: Used for thermal cycling and testing of electronic components and materials in a controlled environment.[3]

• Calorimetry: Its predictable thermal properties and chemical inertness make it a suitable medium for calorimetric studies.

• Organic Rankine Cycle (ORC) Systems: In research-scale energy conversion systems, it can be used as a working fluid to convert waste heat into power.[1][3]

Quantitative Data

The physical and thermal properties of Perfluoro-2-methyl-3-ethylpentane are summarized in the table below for easy reference and comparison.

Property	Value	Unit
Molecular Formula	C8F18	-
Molecular Weight	438.06	g/mol
Boiling Point	103	°C
Melting Point	-70	°C
Density (liquid)	1.839	g/mL
Solubility in Water	Insoluble	-
Surface Tension	~14	mN/m

Table 1: Physical and chemical properties of Perfluoro-2-methyl-3-ethylpentane.[2]

Experimental Protocols

Protocol 1: Maintaining Constant Temperature for a Chemical Reaction

This protocol describes the use of Perfluoro-2-methyl-3-ethylpentane in a circulating bath to maintain a stable temperature for a chemical reaction.

1. Materials and Equipment:

• Perfluoro-2-methyl-3-ethylpentane

• Recirculating heater/chiller with a suitable pump

• Jacketed reaction vessel

• Reaction glassware (flask, condenser, stirrer, etc.)

• Temperature probes (for both the bath and the reaction mixture)

• Insulated tubing

• Fume hood

• Personal Protective Equipment (PPE): safety glasses, lab coat, gloves

2. Procedure:

• System Setup:

  • Place the recirculating heater/chiller in a fume hood.

  • Connect the insulated tubing from the outlet of the circulator to the inlet of the jacketed reaction vessel.

  • Connect another piece of tubing from the outlet of the jacketed vessel back to the inlet of the circulator.

  • Ensure all connections are secure to prevent leaks.

  • Place a temperature probe in the thermowell of the circulator and another probe inside the reaction vessel to monitor the actual reaction temperature.

• Filling the System:

  • Carefully pour Perfluoro-2-methyl-3-ethylpentane into the reservoir of the recirculating heater/chiller. Fill to the manufacturer's recommended level.

• Temperature Stabilization:

  • Turn on the recirculating heater/chiller and set the desired temperature for the reaction.

  • Allow the fluid to circulate through the jacketed vessel until the temperature of the fluid and the internal temperature of the vessel are stable.

• Running the Reaction:

  • Set up the reaction glassware within the jacketed vessel.

  • Add the reactants to the reaction flask and begin stirring.

  • Monitor both the circulator temperature and the internal reaction temperature throughout the experiment to ensure stability.

• Shutdown and Cleanup:

  • Once the reaction is complete, turn off the heater/chiller.

  • Allow the system to return to room temperature before disassembling.

  • Perfluoro-2-methyl-3-ethylpentane can be recovered and reused if it has not been contaminated. Store in a sealed, labeled container.

  • Dispose of any contaminated fluid according to your institution's hazardous waste guidelines.

3. Safety Precautions:

• Always handle Perfluoro-2-methyl-3-ethylpentane in a well-ventilated area, preferably a fume hood.

• While generally considered low in toxicity, avoid inhaling vapors.

• Wear appropriate PPE to prevent skin and eye contact.

• Although non-flammable, avoid using near open flames or strong ignition sources as decomposition products at very high temperatures can be hazardous.

Visualizations

Caption: Experimental workflow for constant temperature reaction control.

References

• 1. Perfluoro-2-methyl-3-ethylpentane | 354-97-2 | Benchchem [benchchem.com]
• 2. Buy Perfluoro-2-methyl-3-ethylpentane (EVT-3178824) | 354-97-2 [evitachem.com]
• 3. ThermoML:Fluid Phase Equilib. 2014, 370, 50-57 [trc.nist.gov]

Application Notes and Protocols for the Gas Chromatography Analysis of Perfluoro-2-methyl-3-ethylpentane

For Researchers, Scientists, and Drug Development Professionals

Introduction

Perfluoro-2-methyl-3-ethylpentane is a fully fluorinated alkane, belonging to the class of per- and polyfluoroalkyl substances (PFAS). Its chemical inertness and thermal stability make it suitable for various industrial applications. Gas chromatography (GC) is a primary analytical technique for the analysis of such volatile and thermally stable compounds.[1] This document provides a detailed protocol for the analysis of Perfluoro-2-methyl-3-ethylpentane using gas chromatography coupled with mass spectrometry (GC-MS), intended to serve as a comprehensive guide for researchers and professionals in the field.

Quantitative Data Summary

The following table summarizes typical quantitative parameters for the GC-MS analysis of Perfluoro-2-methyl-3-ethylpentane. It is important to note that these values are illustrative and should be determined empirically for each specific instrument and application.

Parameter	Value	Notes
Retention Time (RT)	To be determined	Highly dependent on the specific GC column and temperature program.
Limit of Detection (LOD)	To be determined	Dependent on the sensitivity of the mass spectrometer and sample matrix.
Limit of Quantitation (LOQ)	To be determined	Typically higher than the LOD, representing the lowest concentration that can be reliably quantified.
Linearity (R²)	> 0.99	A measure of the correlation between concentration and instrument response over a defined range.
Precision (%RSD)	< 15%	Relative Standard Deviation for replicate injections, indicating the reproducibility of the method.
Accuracy (% Recovery)	80-120%	The percentage of the known amount of analyte recovered from a spiked sample.

Experimental Protocol

This protocol is based on established methods for the analysis of a broad range of per- and polyfluoroalkyl substances by GC-MS and is adapted for Perfluoro-2-methyl-3-ethylpentane.[2]

Sample Preparation

For standard solutions and neat samples, a direct injection approach is typically suitable for the analysis of the volatile and non-polar Perfluoro-2-methyl-3-ethylpentane.

• Solvent Selection: Dichloromethane is a suitable solvent for dilution.

• Procedure:

  • Prepare a stock solution of Perfluoro-2-methyl-3-ethylpentane in dichloromethane at a concentration of 1 mg/mL.

  • Perform serial dilutions of the stock solution to prepare a series of calibration standards (e.g., 1, 5, 10, 25, 50, 100 µg/mL).

  • For unknown samples, dilute an appropriate amount in dichloromethane to fall within the calibration range. A 1:1000 dilution can be a starting point.[2]

GC-MS Instrumentation and Conditions

The following instrumental parameters are recommended as a starting point for method development.

• Gas Chromatograph: Agilent 6890 or equivalent.

• Mass Spectrometer: Agilent 5973N or equivalent single quadrupole or tandem mass spectrometer.

• GC Column: VF-624MS (30m x 0.25mm, 1.4 µm film thickness) or equivalent mid-polarity column.[2]

• Carrier Gas: Helium at a constant flow rate of 1.2 mL/min.[2]

• Injector:

  • Mode: Splitless (with a purge time of 1 minute).[2]

  • Temperature: 150°C.[2]

  • Injection Volume: 1 µL.

• Oven Temperature Program:

  • Initial temperature: 35°C, hold for 2 minutes.

  • Ramp 1: Increase to 150°C at a rate of 5°C/min.

  • Ramp 2: Increase to 280°C at a rate of 25°C/min.

  • Hold at 280°C for 5 minutes.

• Mass Spectrometer Parameters:

  • Ionization Mode: Electron Ionization (EI) is common, however, due to potential for extensive fragmentation of perfluoroalkanes, Chemical Ionization (CI) using methane as the reagent gas can be a softer ionization technique to obtain a more prominent molecular ion.[1][3]

  • Source Temperature: 230°C (EI) or 150-250°C (CI).

  • Quadrupole Temperature: 150°C.

  • Scan Range: m/z 40-550.

  • Data Acquisition: Full scan for qualitative analysis and identification of characteristic fragment ions. Selected Ion Monitoring (SIM) for enhanced sensitivity in quantitative analysis.

Experimental Workflow Diagram

Caption: Workflow for the GC-MS analysis of Perfluoro-2-methyl-3-ethylpentane.

Signaling Pathway and Logical Relationship Diagram

The logical relationship for method development and validation can be visualized as follows:

Caption: Logical workflow for GC-MS method development and validation.

References

• 1. Recent developments in methods for analysis of perfluorinated persistent pollutants - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Targeted Per- and Polyfluoroalkyl Substances (PFAS) Assessments for High Throughput Screening: Analytical and Testing Considerations to Inform a PFAS Stock Quality Evaluation Framework - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Perfluoro-2-methyl-3-ethylpentane | 354-97-2 | Benchchem [benchchem.com]

Application Note: Hypothetical Investigation of Perfluoro-2-methyl-3-ethylpentane as a Novel Mobile Phase for High-Performance Liquid Chromatography

Introduction

High-Performance Liquid Chromatography (HPLC) is a cornerstone of analytical chemistry, heavily reliant on the properties of its mobile and stationary phases for effective separation. While traditional reversed-phase and normal-phase systems are well-established, there is ongoing interest in novel chromatographic systems for specialized applications. Perfluorinated compounds, known for their extreme chemical inertness and unique properties, present an area of exploratory interest.[1] This application note outlines a hypothetical investigation into the use of Perfluoro-2-methyl-3-ethylpentane as a primary mobile phase component in HPLC.

Perfluoro-2-methyl-3-ethylpentane is a perfluorocarbon (PFC) characterized by high chemical and thermal stability due to the strength of the carbon-fluorine bond.[1] Its primary applications are as a heat-transfer fluid, an electronics coolant, and a gaseous fire suppression agent.[2][3] In chromatography, its analysis is typically performed using Gas Chromatography (GC) due to its volatility.[1] The use of perfluorinated solvents in HPLC is not standard, and instrument manufacturers may caution against it due to potential incompatibility with system components like seals and tubing.[4]

This hypothetical protocol explores the potential use of Perfluoro-2-methyl-3-ethylpentane in a specialized HPLC system, likely for the separation of highly fluorinated, non-polar analytes that are intractable with conventional mobile phases. The proposed methodology would necessitate a fluorinated stationary phase to facilitate interaction and partitioning.[5]

Hypothetical Experimental Conditions

The following conditions are proposed for an exploratory study.

Parameter	Specification
Instrumentation	HPLC System with PEEK or fluoropolymer flow paths
UV Detector
Column	Fluorinated Stationary Phase (e.g., Pentafluorophenyl - PFP)
Dimensions: 4.6 x 150 mm, 5 µm
Mobile Phase	Isocratic: 100% Perfluoro-2-methyl-3-ethylpentane
Flow Rate	1.0 mL/min
Column Temperature	35°C
Injection Volume	5 µL
Analytes	Hypothetical high-molecular-weight perfluorinated ethers
Sample Diluent	Perfluoro-2-methyl-3-ethylpentane

Expected Results and Discussion

Given the extremely non-polar and non-interactive nature of a perfluorocarbon mobile phase, it is hypothesized that most traditional analytes (e.g., aromatic hydrocarbons, polar pharmaceuticals) would exhibit little to no retention, eluting at or near the void volume.

However, for a specific application involving the separation of high-molecular-weight, structurally similar perfluorinated compounds (e.g., isomers of a perfluoropolyether), this system could theoretically offer unique selectivity. The separation mechanism would rely on subtle differences in the "fluorous" interactions between the fluorinated analytes and the fluorinated stationary phase.[5]

Significant challenges are anticipated. The viscosity and density of Perfluoro-2-methyl-3-ethylpentane would differ from standard solvents, potentially requiring adjustments to pump pressure limits. Furthermore, its low polarity and immiscibility with common solvents like methanol or acetonitrile would make gradient elution with these solvents impossible, limiting the method to isocratic separations or gradients with other miscible perfluorinated fluids.

Protocol: Exploratory HPLC Analysis Using a Perfluorinated Mobile Phase

1. Objective

To investigate the feasibility of using Perfluoro-2-methyl-3-ethylpentane as a mobile phase for the HPLC separation of highly fluorinated non-polar compounds on a compatible stationary phase.

2. Materials and Equipment

• HPLC System: An inert system, preferably with PEEK or other fluoropolymer-based tubing, pump seals, and injector components to prevent corrosion or swelling associated with non-standard solvents.

• Detector: UV/Vis Detector or Mass Spectrometer (if compatible).

• Column: Pentafluorophenyl (PFP) column or other fluorinated stationary phase.

• Reagents:

  • Perfluoro-2-methyl-3-ethylpentane (≥95% purity)[6]

  • Hypothetical Perfluorinated Analytes (e.g., Perfluoropolyether Isomer Mix)

• Glassware: Class A volumetric flasks and appropriate glassware.

• Safety Equipment: Chemical safety goggles, lab coat, and solvent-resistant gloves. All procedures should be conducted in a well-ventilated fume hood.

3. Procedure

3.1. Mobile Phase Preparation

• Filter approximately 500 mL of Perfluoro-2-methyl-3-ethylpentane through a 0.45 µm solvent-compatible filter.

• Degas the filtered solvent for 15 minutes using an ultrasonic bath or an online degasser.

• Place the solvent reservoir in the HPLC system and label it clearly.

3.2. Sample Preparation

• Prepare a stock solution of the hypothetical perfluorinated analyte mixture at 1 mg/mL in Perfluoro-2-methyl-3-ethylpentane.

• Create a working standard by diluting the stock solution to a final concentration of 50 µg/mL using the same solvent.

3.3. HPLC System Setup and Equilibration

• Install the PFP column into the column compartment.

• Purge the HPLC pump and flow lines thoroughly with the Perfluoro-2-methyl-3-ethylpentane mobile phase at a flow rate of 2.0 mL/min for 20 minutes, ensuring all previous solvents are flushed from the system.

• Reduce the flow rate to the analytical condition of 1.0 mL/min.

• Allow the system to equilibrate until a stable baseline is achieved (approximately 30-60 minutes).

3.4. Chromatographic Analysis

• Inject 5 µL of the prepared sample solution.

• Acquire data for a total run time of 15 minutes.

• Perform a blank injection (5 µL of Perfluoro-2-methyl-3-ethylpentane) to identify any system peaks.

4. Data Analysis

• Integrate any observed peaks in the chromatogram.

• Record the retention times, peak areas, and peak heights for each analyte.

• Calculate the resolution between adjacent peaks to assess separation efficiency.

Hypothetical Quantitative Data

The following table summarizes the expected, hypothetical results from the separation of two perfluoropolyether isomers.

Analyte	Retention Time (min)	Peak Area (arbitrary units)	Tailing Factor	Resolution (between Isomer 1 & 2)
PFPE Isomer 1	5.8	125,400	1.1	1.6
PFPE Isomer 2	6.7	119,800	1.2	-
System Blank	No peaks detected	-	-	-

Visualizations

Caption: Hypothetical workflow for HPLC analysis using a perfluorinated mobile phase.

References

• 1. Perfluoro-2-methyl-3-ethylpentane | 354-97-2 | Benchchem [benchchem.com]
• 2. Buy Perfluoro-2-methyl-3-ethylpentane (EVT-3178824) | 354-97-2 [evitachem.com]
• 3. ThermoML:Fluid Phase Equilib. 2014, 370, 50-57 [trc.nist.gov]
• 4. HPLC: What solvent cannot be used? | FAQ - Frequently Asked Questions : SHIMADZU (Shimadzu Corporation) [faq.an.shimadzu.co.jp]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. 354-97-2 Cas No. | Perfluoro-2-methyl-3-ethylpentane | Apollo [store.apolloscientific.co.uk]

Application Notes and Protocols for Perfluoro-2-methyl-3-ethylpentane in Biphasic Catalysis

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the utilization of Perfluoro-2-methyl-3-ethylpentane as a fluorous solvent in biphasic catalysis. This approach offers significant advantages in catalyst recovery and recycling, contributing to more sustainable and cost-effective chemical syntheses.

Introduction to Fluorous Biphasic Catalysis

Fluorous Biphasic Catalysis (FBC) is a powerful technique for the separation and reuse of homogeneous catalysts.[1] The system consists of two immiscible liquid phases: a conventional organic solvent and a fluorous solvent, such as Perfluoro-2-methyl-3-ethylpentane. A specially designed catalyst, containing a fluorous "tag," preferentially dissolves in the fluorous phase.[2] The reactants reside in the organic phase. The reaction can be carried out under homogeneous conditions at elevated temperatures where the two phases become miscible, or at the interface of the two phases with vigorous stirring.[3] Upon completion of the reaction and cooling, the two phases separate, allowing for the straightforward decantation of the product-containing organic phase from the catalyst-containing fluorous phase. The catalyst can then be reused in subsequent reaction cycles.[1]

Perfluoro-2-methyl-3-ethylpentane is a suitable solvent for FBC due to its chemical inertness, thermal stability, and immiscibility with many organic solvents.[4] Its physical properties are summarized in the table below.

Physical and Chemical Properties of Perfluoro-2-methyl-3-ethylpentane

Property	Value	Reference
Molecular Formula	C8F18	[5]
Molecular Weight	438.06 g/mol	[5]
Boiling Point	103 °C	[6]
Density	1.839 g/mL	[6]
Solubility in Water	Insoluble	[6]

Conceptual Workflow of Fluorous Biphasic Catalysis

Caption: General workflow for a reaction using fluorous biphasic catalysis.

Application Example: Hydroformylation of 1-Octene

This protocol describes the hydroformylation of 1-octene to nonanal using a rhodium catalyst with a fluorous phosphine ligand in a biphasic system composed of an organic solvent and Perfluoro-2-methyl-3-ethylpentane. While specific data for Perfluoro-2-methyl-3-ethylpentane is limited, this protocol is adapted from established procedures for fluorous biphasic hydroformylation.[3]

Materials

• 1-Octene

• Toluene (or other suitable organic solvent)

• Perfluoro-2-methyl-3-ethylpentane

• Fluorous Rhodium Catalyst (e.g., Rh(CO)₂(acac) with a perfluoro-tagged phosphine ligand)

• Syngas (CO/H₂ mixture, typically 1:1)

• High-pressure reactor (autoclave) equipped with a magnetic stirrer and temperature control

Experimental Protocol

• Catalyst Preparation:

  • In a glovebox, dissolve the fluorous rhodium catalyst precursor and the fluorous phosphine ligand in Perfluoro-2-methyl-3-ethylpentane in the high-pressure reactor. The specific amounts will depend on the desired catalyst loading and ligand-to-metal ratio.

• Reactant Addition:

  • Add the organic solvent (e.g., toluene) and the substrate (1-octene) to the reactor.

• Reaction:

  • Seal the reactor and purge several times with syngas.

  • Pressurize the reactor with the CO/H₂ mixture to the desired pressure (e.g., 10-50 bar).

  • Heat the reactor to the desired temperature (e.g., 80-120 °C) with vigorous stirring. At this temperature, the two phases may become miscible, creating a homogeneous reaction mixture.

  • Maintain the reaction for the desired time (e.g., 2-24 hours), monitoring the pressure to follow the reaction progress.

• Product Separation and Catalyst Recycling:

  • After the reaction is complete, cool the reactor to room temperature.

  • Stop the stirring and allow the two phases to separate.

  • Carefully vent the excess syngas.

  • The upper organic layer, containing the product (nonanal) and unreacted starting material, can be removed via cannula or a separation funnel.

  • The lower fluorous layer, containing the catalyst, remains in the reactor and can be reused for a subsequent reaction by adding fresh substrate and organic solvent.

Quantitative Data (Representative)

The following table presents representative data for a fluorous biphasic hydroformylation, illustrating the type of results that can be expected. Note that these values are illustrative and will vary depending on the specific catalyst, ligand, and reaction conditions.

Cycle	Conversion (%)	Selectivity to Nonanal (%)	Catalyst Leaching (ppm Rh in organic phase)
1	98	95	< 1
2	97	94	< 1
3	96	95	< 2
4	95	93	< 2

Application Example: Oxidation of Alkenes

This protocol outlines the oxidation of an alkene to an epoxide using a fluorous-tagged catalyst in a biphasic system with Perfluoro-2-methyl-3-ethylpentane. This method is adapted from general procedures for fluorous biphasic oxidations.[6]

Materials

• Alkene (e.g., cyclooctene)

• Organic solvent (e.g., acetonitrile)

• Perfluoro-2-methyl-3-ethylpentane

• Fluorous Catalyst (e.g., a fluorous-tagged metal complex such as a porphyrin or salen complex)

• Oxidant (e.g., molecular oxygen with a co-reductant, or a peroxide)

• Glass reactor with a magnetic stirrer and gas inlet

Experimental Protocol

• System Setup:

  • Charge the reactor with the fluorous catalyst dissolved in Perfluoro-2-methyl-3-ethylpentane.

  • Add the organic solvent and the alkene substrate.

• Reaction:

  • Begin vigorous stirring to create a large interfacial area between the two phases.

  • If using molecular oxygen, bubble the gas through the reaction mixture at a controlled rate.

  • Maintain the reaction at the desired temperature (e.g., room temperature to 80 °C) for the required time (e.g., 4-48 hours).

• Work-up and Catalyst Recovery:

  • Upon completion, stop stirring and allow the phases to separate.

  • The organic phase containing the epoxide product can be separated by decantation.

  • The fluorous phase with the catalyst can be washed with fresh organic solvent and then reused.

Catalyst Recovery and Reuse Logic

Caption: Logical flow for catalyst recycling in a biphasic system.

Conclusion

The use of Perfluoro-2-methyl-3-ethylpentane in fluorous biphasic catalysis presents a compelling strategy for efficient catalyst recovery and reuse, aligning with the principles of green chemistry. The protocols and data presented here provide a foundation for researchers to explore and optimize a wide range of catalytic transformations. The inert nature and distinct physical properties of Perfluoro-2-methyl-3-ethylpentane make it a valuable component in the design of sustainable chemical processes.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Enantioselective catalytic remote perfluoroalkylation of α-branched enals driven by light - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Perfluoro-2-methyl-3-ethylpentane | 354-97-2 | Benchchem [benchchem.com]
• 6. tcichemicals.com [tcichemicals.com]

Application Notes and Protocols: Perfluoro-2-methyl-3-ethylpentane as a Reaction Medium for Fluorination Reactions

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the potential use of perfluoro-2-methyl-3-ethylpentane as a reaction medium for fluorination reactions. While direct, peer-reviewed examples of fluorination reactions specifically utilizing perfluoro-2-methyl-3-ethylpentane are not extensively documented in currently available literature, its chemical inertness and unique physical properties make it a strong theoretical candidate for such applications. The following protocols are based on established fluorination methodologies in other inert solvents and are intended to serve as a starting point for researchers exploring the use of this perfluorinated solvent.

Introduction to Perfluoro-2-methyl-3-ethylpentane

Perfluoro-2-methyl-3-ethylpentane (CAS 354-97-2) is a fully fluorinated hydrocarbon belonging to the class of perfluorocarbons (PFCs).[1][2] These compounds are characterized by the replacement of all hydrogen atoms with fluorine atoms, resulting in exceptionally high chemical and thermal stability due to the strength of the carbon-fluorine bond.[1] This inherent inertness makes perfluoro-2-methyl-3-ethylpentane an attractive candidate as a non-reactive medium for sensitive chemical transformations, including fluorination reactions where the solvent should not participate in the reaction.

Properties of Perfluoro-2-methyl-3-ethylpentane

The unique physicochemical properties of perfluoro-2-methyl-3-ethylpentane are key to its potential applications as a reaction solvent.

Property	Value	Reference
CAS Number	354-97-2	[2]
Molecular Formula	C8F18	[2]
Molecular Weight	438.06 g/mol	[2]
Boiling Point	~103 °C	[2]
Density	~1.8 g/mL	[2]
Solubility	Immiscible with water and most common organic solvents	[3]
Chemical Inertness	High	[1]

Advantages of Perfluorinated Solvents in Fluorination Reactions

The use of perfluorinated solvents like perfluoro-2-methyl-3-ethylpentane can offer several advantages in fluorination reactions:

• Chemical Inertness: Prevents solvent-derived side reactions, leading to cleaner reaction profiles and higher product purity.[1]

• Thermal Stability: Allows for a wide range of reaction temperatures.[1]

• Facilitated Product Isolation: The low miscibility of perfluorinated solvents with many organic compounds can simplify work-up procedures, often allowing for simple phase separation to isolate the product from the solvent and fluorous-soluble catalysts or reagents.[3]

• Increased Safety: Many perfluorinated solvents are non-flammable and non-toxic, enhancing laboratory safety.[4]

Experimental Protocols (Model Systems)

The following protocols describe common fluorination reactions and propose the use of perfluoro-2-methyl-3-ethylpentane as an inert reaction medium. Researchers should perform initial small-scale trials to optimize reaction conditions.

Electrophilic Fluorination of a 1,3-Dicarbonyl Compound using Selectfluor™

This protocol outlines the monofluorination of a β-keto ester, a common transformation in medicinal chemistry. Electrophilic fluorinating agents, such as Selectfluor™, are often employed for this purpose.[5][6]

Reaction Scheme:

Protocol:

• Reaction Setup: To a clean, dry reaction vessel equipped with a magnetic stirrer and an inert atmosphere (e.g., nitrogen or argon), add the β-keto ester (1.0 eq).

• Solvent Addition: Add a sufficient volume of perfluoro-2-methyl-3-ethylpentane to ensure effective stirring (e.g., 0.1 M concentration of the substrate).

• Reagent Addition: Add Selectfluor™ (1.1 eq) portion-wise to the stirred solution at room temperature.

• Reaction Monitoring: Monitor the reaction progress by a suitable analytical technique (e.g., TLC, GC-MS, or ¹⁹F NMR). The reaction is typically complete within 2-24 hours.

• Work-up:

  • Upon completion, allow the reaction mixture to settle. The product, being more soluble in common organic solvents, can be extracted.

  • Add an equal volume of a suitable organic solvent (e.g., diethyl ether or ethyl acetate).

  • The two phases should separate, with the perfluorinated solvent forming the lower layer.

  • Carefully separate the organic layer containing the product.

  • Wash the organic layer with water and brine, then dry over anhydrous sodium sulfate.

  • Concentrate the organic phase under reduced pressure to yield the crude product.

• Purification: Purify the crude product by column chromatography on silica gel.

Data Presentation:

Parameter	Condition
Substrate	Generic β-keto ester
Fluorinating Agent	Selectfluor™
Solvent	Perfluoro-2-methyl-3-ethylpentane
Temperature	Room Temperature
Reaction Time	2-24 hours (monitor for completion)
Stoichiometry	Substrate:Selectfluor™ (1.0:1.1)

Workflow Diagram:

Electrophilic fluorination workflow.

Nucleophilic Deoxyfluorination of an Alcohol using DAST

This protocol describes the conversion of a primary or secondary alcohol to an alkyl fluoride using diethylaminosulfur trifluoride (DAST), a common nucleophilic fluorinating agent.[7][8]

Reaction Scheme:

Nucleophilic deoxyfluorination workflow.

Signaling Pathways and Logical Relationships

The choice of fluorination strategy depends on the nature of the substrate. The following diagram illustrates a simplified decision-making process for choosing between electrophilic and nucleophilic fluorination.

Decision pathway for fluorination strategy.

Conclusion

Perfluoro-2-methyl-3-ethylpentane holds promise as an inert and advantageous reaction medium for a variety of fluorination reactions. Its high stability and unique phase behavior can potentially lead to cleaner reactions and simplified purification protocols. The provided model protocols for electrophilic and nucleophilic fluorination serve as a foundation for further investigation and methods development. As with any new solvent system, careful optimization of reaction conditions is crucial to achieving desired outcomes.

References

• 1. Perfluoro-2-methyl-3-ethylpentane | 354-97-2 | Benchchem [benchchem.com]
• 2. Buy Perfluoro-2-methyl-3-ethylpentane (EVT-3178824) | 354-97-2 [evitachem.com]
• 3. researchgate.net [researchgate.net]
• 4. US5434319A - Production of perfluoroalkanes - Google Patents [patents.google.com]
• 5. Electrophilic fluorination - Wikipedia [en.wikipedia.org]
• 6. Selectfluor, Chloromethyl-4-fluoro-1,4-diazoniabicyclo[2.2.2]octane bis(tetrafluoroborate) [organic-chemistry.org]
• 7. tcichemicals.com [tcichemicals.com]
• 8. Diethylaminosulfur trifluoride - Wikipedia [en.wikipedia.org]

Application Notes and Protocols: Perfluoro-2-methyl-3-ethylpentane in Electrochemical Contexts

Audience: Researchers, scientists, and drug development professionals.

Introduction:

Perfluoro-2-methyl-3-ethylpentane is a fully fluorinated alkane, a class of compounds known for their exceptional chemical and thermal stability. The carbon-fluorine (C-F) bond is the strongest single bond in organic chemistry, rendering perfluorocarbons like Perfluoro-2-methyl-3-ethylpentane highly inert and resistant to chemical and thermal decomposition under normal conditions[1]. This inherent inertness, coupled with high electrical resistivity and low polarity, generally precludes its use in direct electrochemical applications where ionic conductivity or electrochemical reactivity are required.

However, the unique properties of perfluorinated compounds have led to their use in several indirect or related electrochemical fields. These notes provide an overview of these contexts and outline relevant protocols where applicable.

Perfluorinated Compounds as Solvents and Co-solvents in High-Voltage Batteries

While Perfluoro-2-methyl-3-ethylpentane itself is unsuitable as a primary electrolyte solvent due to its inability to dissolve salts, the broader class of fluorinated organic solvents is crucial for the advancement of high-voltage lithium-ion batteries.[2][3]

Application Note:

Fluorinated solvents, such as fluorinated carbonates and ethers, are employed to enhance the safety and performance of lithium-ion batteries.[2][3][4] Their strong electron-withdrawing fluorine atoms lead to higher oxidation potentials compared to their non-fluorinated counterparts.[2] This property is critical for the stability of electrolytes in cells operating at high voltages.[2] Furthermore, these solvents can participate in the formation of a stable and protective solid electrolyte interphase (SEI) on the cathode surface, preventing detrimental reactions between the electrode and the electrolyte.[2] This leads to improved cycling behavior and longevity of the battery.[2] The non-flammable nature of many fluorinated solvents also significantly improves the safety profile of the battery.[2]

Table 1: Properties of Representative Fluorinated Solvents for Lithium-Ion Batteries

Solvent/Co-solvent	Key Properties	Application Benefit
Fluoroethylene Carbonate (FEC)	Forms a stable SEI on both anode and cathode.[4]	Improves cycling stability and efficiency.[2][5]
Methyl (2,2,2-trifluoroethyl) carbonate (FEMC)	High oxidative stability.[5]	Enables operation at higher voltages.[5]
1,1,2,2-Tetrafluoroethyl-2,2,3,3-tetrafluoropropyl ether (TTE)	High boiling point, non-flammable, good SEI-filming ability.[6]	Enhances safety and high-voltage performance.[6][7]
Bis(2,2,2-trifluoroethyl) carbonate (TFEC)	Low binding energy with Li+, enhances solvation structure.[7]	Facilitates fast Li+ desolvation, suppresses parasitic reactions.[7]

Logical Relationship: Role of Fluorinated Solvents in High-Voltage Li-ion Batteries

Caption: Role of fluorinated solvents in enhancing battery performance.

Electrochemical Degradation of Perfluorinated Compounds (PFCs)

Perfluorinated compounds, due to their extreme persistence, are significant environmental pollutants. Electrochemical oxidation (EO) has emerged as a promising technology for the degradation and mineralization of these "forever chemicals."[8][9][10] In this context, Perfluoro-2-methyl-3-ethylpentane would be a target for degradation rather than a functional component.

Application Note:

Electrochemical oxidation is an advanced oxidation process that can effectively break the strong C-F bonds in perfluorinated compounds.[11] The process typically employs "non-active" anodes, such as boron-doped diamond (BDD), tin oxide, or lead dioxide, which have a high oxygen evolution potential.[9][10] Degradation can occur through direct electron transfer from the PFC to the anode or via indirect oxidation by electrochemically generated powerful oxidants like hydroxyl radicals.[11]

Table 2: Experimental Parameters for Electrochemical Oxidation of PFCs

Parameter	Typical Range/Value	Significance
Anode Material	Boron-Doped Diamond (BDD), Ti4O7, SnO2, PbO2	High oxygen evolution potential is crucial for efficient oxidation.[9][10][12]
Current Density	10 - 100 mA/cm²	Influences the rate of degradation and energy consumption.[11][13]
Supporting Electrolyte	Na2SO4, NaClO4	Provides conductivity to the solution.
pH	3 - 9	Can affect the degradation pathway and efficiency.
Initial PFC Concentration	ng/L to mg/L	Dictates the required treatment time.

Experimental Protocol: Electrochemical Degradation of a Model Perfluorinated Compound

This protocol describes a general procedure for the laboratory-scale electrochemical degradation of a perfluorinated compound in an aqueous solution.

1. Materials and Equipment:

• Electrochemical reactor (beaker-type, undivided cell)
• Anode: Boron-doped diamond (BDD) electrode
• Cathode: Stainless steel or platinum mesh
• DC power supply
• Magnetic stirrer and stir bar
• Model PFC stock solution (e.g., Perfluorooctanoic acid - PFOA)
• Supporting electrolyte (e.g., 0.1 M Sodium Sulfate, Na2SO4)
• High-purity water
• Analytical equipment for PFC quantification (e.g., LC-MS/MS)

2. Procedure:

• Prepare a 500 mL aqueous solution containing the target PFC at a known concentration (e.g., 10 mg/L) and the supporting electrolyte (0.1 M Na2SO4).
• Place the solution in the electrochemical reactor and add a magnetic stir bar.
• Position the BDD anode and the cathode in the solution, ensuring they do not touch. Connect the electrodes to the DC power supply.
• Begin stirring the solution at a constant rate (e.g., 300 rpm).
• Apply a constant current density to the anode (e.g., 50 mA/cm²).
• Collect aliquots of the solution at predetermined time intervals (e.g., 0, 30, 60, 120, 180, 240 minutes).
• Quench any residual oxidative species in the aliquots if necessary (e.g., with a small amount of sodium thiosulfate).
• Analyze the concentration of the PFC in the collected samples using an appropriate analytical method to determine the degradation kinetics.

Workflow: Electrochemical Degradation of Perfluorinated Compounds

Caption: Workflow for the electrochemical degradation of PFCs.

Use as an Inert Fluid in Electrochemical System Fabrication and Testing

Perfluoro-2-methyl-3-ethylpentane, like other perfluorocarbons, is used as an inert fluid (e.g., as a component of 3M's Fluorinert™ series) in the electronics industry.[14]

Application Note:

The high dielectric strength, chemical inertness, and thermal stability of perfluorinated liquids make them suitable for use in the fabrication and testing of electronic components, which can include electrochemical sensors and devices.[14] Their applications in this domain include:

• Heat Transfer: Cooling of electronic equipment used in electrochemical experiments, such as sputtering or etching equipment for electrode fabrication.[14]

• Airtightness Testing: Due to their low surface tension and viscosity, they can penetrate small leaks, making them ideal for testing the hermetic sealing of electronic devices and sensors.[14]

• Insulating Medium: Their high electrical insulation properties are valuable for preventing corrosion and short circuits during device fabrication and operation.[14]

In these applications, Perfluoro-2-methyl-3-ethylpentane does not participate in the electrochemical reaction but provides a controlled and non-reactive environment for the system.

While Perfluoro-2-methyl-3-ethylpentane does not possess direct applications as an active component in electrochemical systems due to its inherent inertness, the broader family of fluorinated compounds is of significant interest in high-voltage energy storage. Moreover, the challenge of degrading persistent perfluorinated compounds like Perfluoro-2-methyl-3-ethylpentane has driven the development of advanced electrochemical oxidation technologies. Understanding these related contexts is crucial for researchers and professionals working with fluorinated materials in electrochemical and environmental sciences.

References

• 1. Perfluoro-2-methyl-3-ethylpentane | 354-97-2 | Benchchem [benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Emerging electrolytes with fluorinated solvents for rechargeable lithium-based batteries - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. an-all-fluorinated-electrolyte-with-1-1-2-2-tetrafluoroethyl-2-2-3-3-tetrafluoropropylether-as-co-solvent-for-lithium-ion-cells-with-advanced-electrochemical-and-safety-properties-at-high-voltage - Ask this paper | Bohrium [bohrium.com]
• 8. par.nsf.gov [par.nsf.gov]
• 9. researchgate.net [researchgate.net]
• 10. Electrochemical oxidation of perfluorinated compounds in water - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Electrochemical degradation of per- and poly-fluoroalkyl substances in the presence of natural organic matter - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. youtube.com [youtube.com]
• 14. 1-2. Fluorine-based inert liquid | Apiste Co., Ltd. [apiste-global.com]

Application Notes and Protocols: Perfluoro-2-methyl-3-ethylpentane in Nanoparticle Synthesis

For Researchers, Scientists, and Drug Development Professionals

Disclaimer

Introduction to Perfluoro-2-methyl-3-ethylpentane in Nanoparticle Synthesis

Perfluoro-2-methyl-3-ethylpentane (C8F18) is a highly fluorinated, inert, and thermally stable liquid.[1][2] Its unique properties, such as high density, low surface tension (approximately 14 mN/m), and immiscibility with both aqueous and hydrocarbon phases, make it an attractive candidate for specialized applications in materials science, including the synthesis of nanoparticles.[1] In the context of nanoparticle synthesis, perfluorinated solvents, also known as fluorous solvents, can offer distinct advantages:

• Phase Separation: The immiscibility of fluorous solvents allows for facile separation and purification of fluorous-tagged nanoparticles, leading to high-purity products.[3]

• Controlled Reaction Environment: The inert nature of perfluorocarbons provides a clean reaction environment, preventing unwanted side reactions.[2]

• Unique Solubility Properties: Fluorous solvents can dissolve fluorinated reagents and precursors, enabling novel synthetic routes.

• Template for Nanostructure Formation: In emulsion-based systems, perfluorocarbon droplets can act as templates for the formation of nanoparticles with controlled size and morphology.[4]

This document provides an overview of potential applications and detailed protocols for the use of Perfluoro-2-methyl-3-ethylpentane in the synthesis of nanoparticles, particularly relevant for drug delivery and bio-imaging applications.

Key Applications

The use of perfluorinated solvents in nanoparticle synthesis opens up possibilities for various applications, primarily in the biomedical field:

• Drug Delivery Vehicles: Nanoparticles synthesized in a fluorous phase can be designed to encapsulate therapeutic agents. The unique surface properties imparted by fluorous capping agents can influence biocompatibility and drug release kinetics.

• ¹⁹F Magnetic Resonance Imaging (MRI) Contrast Agents: The high fluorine content of Perfluoro-2-methyl-3-ethylpentane makes nanoparticles synthesized with or within it potentially useful as ¹⁹F MRI contrast agents. This allows for background-free imaging, as the ¹⁹F signal is not naturally present in biological tissues.

• High-Purity Inorganic Nanoparticles: The fluorous phase separation technique allows for the synthesis of highly pure inorganic nanoparticles (e.g., quantum dots, magnetic nanoparticles) by minimizing contamination from organic precursors and byproducts.[3]

• Fluorous Ferrofluids: Perfluorinated solvents are critical in the formulation of fluorous ferrofluids, which are colloidal suspensions of magnetic nanoparticles in a fluorous liquid carrier. These have potential applications in biomedicine due to the bio-orthogonal nature of perfluorocarbons.[5][6]

Quantitative Data Summary

The following table summarizes typical quantitative data obtained from nanoparticle synthesis using perfluorinated solvents. These values are indicative and will vary depending on the specific synthetic protocol and materials used.

Parameter	Typical Value Range	Analytical Technique(s)	Reference
Nanoparticle Core Size	2 - 20 nm	Transmission Electron Microscopy (TEM)	[5]
Hydrodynamic Diameter	50 - 200 nm	Dynamic Light Scattering (DLS)	[4]
Polydispersity Index (PDI)	< 0.2	Dynamic Light Scattering (DLS)	[4]
Zeta Potential	-30 to +30 mV	Electrophoretic Light Scattering (ELS)	[5]
Drug Loading Capacity	5 - 20% (w/w)	UV-Vis Spectroscopy, HPLC	[5]
Encapsulation Efficiency	70 - 95%	UV-Vis Spectroscopy, HPLC	[5]

Experimental Protocols

Protocol 1: One-Step Synthesis of Fluorous-Capped Inorganic Nanoparticles

This protocol is adapted from a method for generating highly pure inorganic nanoparticles using a hydrocarbon-perfluorohydrocarbon solvent mixture.[3]

Objective: To synthesize inorganic nanoparticles (e.g., γ-Fe₂O₃) capped with a fluorous ligand, resulting in a product that preferentially disperses in a fluorous phase like Perfluoro-2-methyl-3-ethylpentane.

Materials:

• Iron pentacarbonyl (Fe(CO)₅)

• Dioctyl ether (hydrocarbon solvent)

• Perfluoro-2-methyl-3-ethylpentane (fluorous solvent)

• Perfluorodecanoic acid (fluorous capping agent)

• Nitrogen or Argon gas supply

• Three-neck round-bottom flask

• Heating mantle with temperature controller

• Condenser

• Magnetic stirrer

Procedure:

• Set up a three-neck flask with a condenser, a temperature probe, and a septum for inert gas purging and reagent injection.

• Purge the system with nitrogen or argon for at least 30 minutes to remove oxygen.

• In the flask, combine 10 mL of dioctyl ether, 10 mL of Perfluoro-2-methyl-3-ethylpentane, and 1 g of perfluorodecanoic acid.

• Heat the mixture to 100 °C with vigorous stirring.

• Carefully inject 0.2 mL of Fe(CO)₅ into the reaction mixture.

• Increase the temperature to 250 °C and maintain it for 2 hours. The solution will turn black, indicating the formation of iron oxide nanoparticles.

• After 2 hours, turn off the heat and allow the reaction mixture to cool to room temperature.

• Once cooled, transfer the contents to a separatory funnel. Two distinct layers will be visible: an upper hydrocarbon layer and a lower, darker fluorous layer containing the nanoparticles.

• Separate the lower fluorous layer. This contains the purified, fluorous-capped γ-Fe₂O₃ nanoparticles dispersed in Perfluoro-2-methyl-3-ethylpentane.

• The nanoparticles can be further purified by precipitation with a non-solvent like ethanol, followed by centrifugation and redispersion in fresh Perfluoro-2-methyl-3-ethylpentane.

Protocol 2: Synthesis of Fluorous Ferrofluids via Biphasic Ligand Exchange

This protocol is a generalized procedure based on the synthesis of fluorous ferrofluids using a biphasic ligand exchange method.[5][6]

Objective: To transfer hydrophilic silica-coated magnetic nanoparticles (Fe₃O₄@SiO₂) from a polar solvent to a fluorous phase (Perfluoro-2-methyl-3-ethylpentane) by functionalizing the surface with a fluorous silane ligand.

Materials:

• Silica-coated iron oxide nanoparticles (Fe₃O₄@SiO₂) dispersed in ethanol (5 mg/mL)

• Perfluoro-2-methyl-3-ethylpentane

• (Tridecafluoro-1,1,2,2-tetrahydrooctyl)triethoxysilane (PFDTES) or similar fluorous silane

• Ethanol

• Deionized water

• Microcentrifuge tubes

• Tube rotator

Procedure:

• In a microcentrifuge tube, create a two-phase system by adding 1 mL of the Fe₃O₄@SiO₂ nanoparticle suspension in ethanol and 500 µL of Perfluoro-2-methyl-3-ethylpentane.

• Add the fluorous silane ligand (e.g., PFDTES) directly to this biphasic mixture. The amount of silane will need to be optimized based on the nanoparticle concentration and surface area.

• Add a small aliquot of deionized water to catalyze the silanization reaction (e.g., a volume ratio of ethanol:silane:water of approximately 40:1:0.5).

• Seal the tube and place it on a tube rotator. Allow the mixture to rotate for 48 hours at room temperature.

• During this time, the fluorous silane will react with the hydroxyl groups on the silica surface, rendering the nanoparticles hydrophobic and fluorous-philic.

• Successful surface modification will result in the transfer of the nanoparticles from the upper ethanol phase to the lower Perfluoro-2-methyl-3-ethylpentane phase.

• After the phase transfer is complete, carefully remove the upper ethanol layer.

• Wash the fluorous phase containing the nanoparticles by adding fresh ethanol, vortexing, centrifuging to pellet the nanoparticles, and then removing the supernatant. Repeat this washing step twice.

• Finally, redisperse the washed, surface-modified nanoparticles in fresh Perfluoro-2-methyl-3-ethylpentane to obtain a stable fluorous ferrofluid.

Visualizations

Caption: Workflow for the one-step synthesis of fluorous-capped nanoparticles.

Caption: Workflow for the biphasic ligand exchange for fluorous ferrofluid synthesis.

Caption: Logical flow from nanoparticle synthesis to therapeutic application.

References

• 1. Buy Perfluoro-2-methyl-3-ethylpentane (EVT-3178824) | 354-97-2 [evitachem.com]
• 2. Perfluoro-2-methyl-3-ethylpentane | 354-97-2 | Benchchem [benchchem.com]
• 3. One-step synthesis of high-purity fluorous-capped inorganic nanoparticles - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Synthesis of Fluorous Ferrofluids and Effects of the Nanoparticle Coatings on Field- and Temperature-Dependent Magnetizations - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Recovery and Recycling of Perfluoro-2-methyl-3-ethylpentane

For the attention of: Researchers, scientists, and drug development professionals.

Abstract: This document provides detailed application notes and experimental protocols for the recovery and recycling of Perfluoro-2-methyl-3-ethylpentane, a high-boiling point and high molecular weight perfluorinated compound. The protocols are based on established separation techniques including fractional distillation, adsorption on activated carbon, and membrane separation. Due to the limited availability of direct experimental data for this specific compound, the provided methodologies are adapted from established procedures for similar perfluorinated compounds, taking into account the specific physicochemical properties of Perfluoro-2-methyl-3-ethylpentane. All quantitative data is summarized for comparative analysis, and procedural workflows are visualized using diagrams.

Introduction

Perfluoro-2-methyl-3-ethylpentane (C8F18) is a fully fluorinated organic compound with notable chemical and thermal stability, making it suitable for specialized applications such as a heat transfer fluid, a solvent in chemical reactions, and in the electronics industry. The recovery and recycling of such perfluorinated compounds (PFCs) are of significant importance due to their environmental persistence and the high cost of virgin material. These application notes outline practical and adaptable protocols for the recovery of Perfluoro-2-methyl-3-ethylpentane from various waste streams, enabling its reuse and minimizing environmental discharge.

The selection of an appropriate recovery technique is dependent on the nature of the waste stream, specifically the concentration of the target compound and the types of impurities present.

Physicochemical Properties

Understanding the physicochemical properties of Perfluoro-2-methyl-3-ethylpentane is fundamental to designing effective recovery and recycling strategies. Key properties are summarized in Table 1.

Table 1: Physicochemical Properties of Perfluoro-2-methyl-3-ethylpentane

Property	Value	Reference
Molecular Formula	C8F18	[1][2]
Molecular Weight	438.06 g/mol	[1][2]
Boiling Point	103 °C	[1]
Density	1.839 g/mL at 25°C	[1]
Water Solubility	Insoluble	[1]

Recovery and Recycling Protocols

Fractional Distillation

Principle: Fractional distillation is a highly effective method for separating Perfluoro-2-methyl-3-ethylpentane from impurities with different boiling points. Given its boiling point of 103°C, it can be efficiently separated from less volatile solutes (e.g., dissolved reaction products, salts) and more volatile contaminants.

Application: Purification of used Perfluoro-2-methyl-3-ethylpentane containing non-volatile or high-boiling point impurities.

Experimental Protocol:

• System Assembly: Assemble a standard fractional distillation apparatus in a fume hood. This should include a heating mantle with a magnetic stirrer, a round-bottom flask, a fractionating column (e.g., Vigreux or packed with Raschig rings), a condenser, and a collection flask. Ensure all glassware is clean and dry.

• Charging the Flask: Fill the round-bottom flask to no more than two-thirds of its capacity with the contaminated Perfluoro-2-methyl-3-ethylpentane. Add a few boiling chips or a magnetic stir bar for smooth boiling.

• Distillation:

  • Begin gentle heating and stirring.

  • Monitor the temperature at the head of the distillation column.

  • Discard any initial distillate that comes over at a significantly lower temperature than the target boiling point.

  • Collect the fraction that distills at a stable temperature of approximately 103°C.

  • Stop the distillation when the temperature begins to rise significantly above 103°C or when a small volume of residue remains in the flask. Do not distill to dryness.

• Purity Verification: The purity of the collected distillate should be assessed using Gas Chromatography-Mass Spectrometry (GC-MS). The recovered solvent is considered pure if the target compound represents >99% of the total peak area.

• Recycling: The purified solvent can be returned to use. The distillation residue must be disposed of as hazardous waste.

Workflow Diagram:

Caption: Fractional distillation workflow for Perfluoro-2-methyl-3-ethylpentane recovery.

Adsorption on Activated Carbon

Principle: Activated carbon possesses a high surface area and a porous structure that can effectively adsorb organic molecules, particularly those with high molecular weight and hydrophobicity like Perfluoro-2-methyl-3-ethylpentane.

Application: Removal of Perfluoro-2-methyl-3-ethylpentane from dilute aqueous streams or from gaseous effluents.

Experimental Protocol (Aqueous Stream):

• Carbon Selection and Preparation: Utilize a granular activated carbon (GAC) with a high micropore volume. Wash the GAC with deionized water to remove fines and dry at 110°C for at least 4 hours.

• Adsorption Column: Pack a glass column with the prepared GAC.

• Loading: Pass the contaminated aqueous stream through the GAC column at a controlled flow rate.

• Monitoring: Periodically sample the effluent and analyze for the presence of Perfluoro-2-methyl-3-ethylpentane using GC-MS to determine the breakthrough point of the carbon bed.

• Solvent Regeneration and Recovery:

  • Once the carbon is saturated, pass a suitable organic solvent (e.g., methanol) through the column to desorb the Perfluoro-2-methyl-3-ethylpentane.

  • Collect the solvent eluate, which will contain both the regeneration solvent and the target PFC.

  • Separate the Perfluoro-2-methyl-3-ethylpentane from the regeneration solvent via fractional distillation, as described in Protocol 3.1.

• Carbon Reuse: The regenerated activated carbon can be dried and reused for several cycles.

Workflow Diagram:

References

• 1. Perfluoro-2-methyl-3-ethylpentane | 354-97-2 | Benchchem [benchchem.com]
• 2. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Purification of Perfluoro-2-methyl-3-ethylpentane

This guide provides researchers, scientists, and drug development professionals with detailed troubleshooting procedures and frequently asked questions regarding the purification of Perfluoro-2-methyl-3-ethylpentane (C8F18).

Frequently Asked Questions (FAQs)

Q1: What are the common impurities in commercially available or synthetically produced Perfluoro-2-methyl-3-ethylpentane?

A1: Impurities in Perfluoro-2-methyl-3-ethylpentane can be categorized as follows:

• Structural Isomers: Perfluorocarbons produced via electrochemical fluorination (ECF) often result in a mixture of branched and linear isomers. Therefore, other C8F18 isomers are a common impurity.

• Underfluorinated Compounds: These are compounds where not all hydrogen atoms have been replaced by fluorine, leaving some C-H bonds. Their degradation can sometimes produce hydrofluoric acid (HF).

• Fragmentation Products: High-energy synthesis methods like direct fluorination can break carbon-carbon bonds, leading to the formation of smaller perfluorocarbons (e.g., C1-C7 perfluoroalkanes).

• Process-Related Impurities: These can include residual solvents from synthesis or hydrocarbon-based contaminants like oil or grease from equipment.

Q2: What are the primary methods for purifying Perfluoro-2-methyl-3-ethylpentane?

A2: The two primary methods for purifying Perfluoro-2-methyl-3-ethylpentane are:

• Fractional Distillation: This technique is effective for separating compounds with different boiling points. It is particularly useful for removing impurities that have a significant boiling point difference from the target compound.

• Preparative Gas Chromatography (Prep-GC): This is a high-resolution technique capable of separating compounds with very close boiling points, such as structural isomers. It is often used to achieve very high purity levels.

Q3: How can I remove non-fluorinated impurities like hydrocarbon grease?

A3: Hydrocarbon greases and oils are resistant to organic solvents but can be removed using specialized fluorinated solvents. Alternatively, passing the contaminated Perfluoro-2-methyl-3-ethylpentane through a column of a suitable adsorbent like activated carbon or silica gel can effectively remove these non-polar impurities.

Troubleshooting Guides

Fractional Distillation

Issue 1: Poor Separation of Components

Possible Cause	Solution
Insufficient Column Efficiency: The fractionating column is not providing enough theoretical plates for the separation.	- Use a longer fractionating column (e.g., a longer Vigreux column).- Pack the column with a material that provides a higher surface area, such as Raschig rings or metal sponges.- Ensure the distillation rate is slow and steady to allow for proper vapor-liquid equilibrium.
Column Flooding: The column is filled with condensed liquid, preventing vapor from rising.	- Reduce the heating rate to the distillation flask.- Ensure the condenser is functioning correctly and not causing premature condensation in the column.- Check for any blockages in the column.
Incorrect Thermometer Placement: The thermometer is not accurately reading the temperature of the vapor entering the condenser.	- Position the top of the thermometer bulb even with the bottom of the side arm of the distillation head.

Issue 2: No Distillate is Being Collected

Possible Cause	Solution
Insufficient Heating: The distillation flask is not being heated to a high enough temperature to vaporize the compound.	- Increase the temperature of the heating mantle.- Insulate the distillation flask and fractionating column with glass wool or aluminum foil to prevent heat loss.
Leak in the System: A leak is preventing the build-up of vapor pressure.	- Check all joints and connections for a proper seal. Use appropriate grease for ground glass joints if necessary.
Condenser Temperature is Too Low: The vapor is condensing and returning to the distillation flask before reaching the collection vessel.	- Increase the temperature of the cooling fluid in the condenser, or reduce its flow rate.

Preparative Gas Chromatography (Prep-GC)

Issue 1: Co-elution of Peaks

Possible Cause	Solution
Inadequate Column Selectivity: The stationary phase of the GC column is not able to resolve the target compound from an impurity.	- Switch to a column with a different stationary phase that offers different selectivity for perfluorocarbons.- Optimize the temperature program. A slower temperature ramp can improve the separation of closely eluting compounds.[1]
Column Overload: Injecting too much sample can lead to broad, overlapping peaks.	- Reduce the injection volume.- Use a column with a larger internal diameter and thicker stationary phase film.
Poor Peak Shape (Tailing or Fronting): This can lead to overlap with adjacent peaks.	- Tailing: This can be caused by active sites on the column. Consider using a more inert column or deactivating the column. It can also indicate column contamination, in which case the column should be baked out or the inlet trimmed.[1]- Fronting: This is often a sign of column overload. Reduce the sample size.

Issue 2: Low Recovery of Purified Product

Possible Cause	Solution
Inefficient Trapping: The collection trap is not cold enough to efficiently condense the compound eluting from the column.	- Use a colder trapping system, such as a liquid nitrogen cold trap.- Ensure the transfer line from the GC to the trap is heated to prevent condensation before the trap.
Analyte Degradation: The compound may be degrading at the high temperatures of the injector or column.	- Lower the injector and oven temperatures as much as possible while still achieving good chromatography.
Leaks in the Collection System: The purified compound is being lost after exiting the GC column.	- Check all connections between the column, transfer line, and collection trap for leaks.

Quantitative Data

Boiling Points of Perfluorooctane Isomers

Separating isomers of perfluorooctane by distillation is challenging due to their similar boiling points. Unlike hydrocarbons, branched perfluoroalkanes tend to have higher boiling points than their linear counterparts.[2] The following table provides estimated boiling points for some C8F18 isomers.

Compound	Structure	Estimated Boiling Point (°C)
Perfluoro-n-octane	Linear	103
Perfluoro-2-methylheptane	Branched	~105
Perfluoro-3-methylheptane	Branched	~106
Perfluoro-2-methyl-3-ethylpentane	Branched (Target)	~104

Note: These are estimated values. Actual boiling points may vary.

Typical Purification Efficiency

Purification Method	Achievable Purity	Expected Yield Loss	Notes
Fractional Distillation	95 - 99%	10 - 30%	Efficiency is highly dependent on the boiling point difference between the target and impurities. Yield loss occurs due to material left in the distillation pot and adhering to the apparatus.[3][4][5]
Preparative GC	> 99.5%	20 - 50%	Offers very high purity but is generally a lower throughput and higher loss method compared to distillation. Yield loss is primarily due to incomplete trapping and the small amounts processed per injection.[6]

Experimental Protocols

Protocol 1: Purification by Fractional Distillation

Objective: To remove impurities with significantly different boiling points from Perfluoro-2-methyl-3-ethylpentane.

Materials:

• Round-bottom flask

• Heating mantle

• Fractionating column (e.g., Vigreux)

• Distillation head with thermometer

• Condenser

• Receiving flasks

• Boiling chips or magnetic stirrer

• Insulating material (glass wool or aluminum foil)

Procedure:

• Add the impure Perfluoro-2-methyl-3-ethylpentane and boiling chips to the round-bottom flask.

• Assemble the fractional distillation apparatus, ensuring all joints are secure.

• Wrap the fractionating column and distillation head with insulation to minimize heat loss.

• Begin heating the flask gently.

• Observe the condensation ring as it slowly rises up the fractionating column. Adjust the heating rate to maintain a slow and steady rise.

• Record the temperature when the first drop of distillate is collected. This is the boiling point of the first fraction (likely lower-boiling impurities).

• Collect the initial fraction in a separate receiving flask. The temperature should remain relatively constant during the collection of a pure fraction.

• A drop in temperature after a fraction has distilled indicates that the lower-boiling component has been removed.

• Increase the heating rate to distill the next component. When the temperature stabilizes at the boiling point of Perfluoro-2-methyl-3-ethylpentane, switch to a clean receiving flask to collect the main product.

• Stop the distillation before the flask runs dry to prevent the formation of potentially explosive peroxides.

• Analyze the purity of the collected fractions using GC-MS.

Protocol 2: Purification by Preparative Gas Chromatography (Prep-GC)

Objective: To isolate high-purity Perfluoro-2-methyl-3-ethylpentane, particularly from isomeric impurities.

Materials:

• Preparative gas chromatograph with a fraction collector

• Appropriate GC column for separating perfluorocarbons

• Autosampler or manual syringe for injection

• Collection vials or traps

• High-purity carrier gas (e.g., Helium)

• Solvent for dissolving the sample (if necessary)

Procedure:

• Develop an analytical GC method to determine the retention times of the target compound and impurities.

• Optimize the preparative GC method based on the analytical method. This may involve adjusting the temperature program, carrier gas flow rate, and injection volume to maximize resolution and loading capacity.

• Set up the fraction collector to trap the eluent at the retention time corresponding to Perfluoro-2-methyl-3-ethylpentane.

• Inject the impure sample onto the Prep-GC system.

• The separated components will elute from the column at their respective retention times. The fraction collector will divert the flow to a collection trap or vial only during the elution of the target peak.

• Multiple injections will likely be necessary to obtain the desired amount of purified product.

• Combine the collected fractions.

• Analyze the purity of the final product using analytical GC-MS.

Visualizations

Caption: Workflow for the purification of Perfluoro-2-methyl-3-ethylpentane.

Caption: Logical steps for troubleshooting poor separation during distillation.

References

• 1. agilent.com [agilent.com]
• 2. Advances in porous adsorbents for perfluorocarbon greenhouse gas sorption and separation - Xi'an Jiaotong University [scholar.xjtu.edu.cn:443]
• 3. Khan Academy [khanacademy.org]
• 4. researchgate.net [researchgate.net]
• 5. dialnet.unirioja.es [dialnet.unirioja.es]
• 6. researchgate.net [researchgate.net]

Troubleshooting phase separation in fluorous biphasic systems

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with fluorous biphasic systems.

Troubleshooting Guides

Problem: Incomplete Phase Separation or Formation of a Single Phase When Biphasic System is Expected

Q: Why are my fluorous and organic solvents not separating into two distinct phases at room temperature?

A: Several factors can lead to miscibility when phase separation is expected. The primary reasons include:

• Solvent Choice: The polarity and "fluorophilicity" of your chosen organic solvent play a crucial role. Some organic solvents, particularly those that are more fluorophilic like tetrahydrofuran (THF), are miscible with certain fluorous solvents, such as hydrofluoroethers (HFEs) like HFE-7100.[1] Perfluorocarbons like FC-72 are generally immiscible with a wider range of organic solvents.[1]

• Insufficient Fluorine Content: If your fluorous-tagged component (e.g., catalyst, reagent) has a low fluorine content, it may not be sufficiently fluorophilic to drive phase separation.

• Temperature: While many fluorous-organic systems become miscible at elevated temperatures, some may have a low upper critical solution temperature (UCST), leading to miscibility even at or near room temperature.

• Presence of a Cosolvent/Solubilizer: An unintentional or intentional cosolvent can bridge the miscibility gap between the fluorous and organic phases.

Troubleshooting Steps:

• Solvent Selection: Consult a solvent miscibility table (see Table 1) to ensure your chosen fluorous and organic solvents are immiscible under your experimental conditions. If they are miscible, consider switching to a more fluorophobic organic solvent or a more fluorophilic fluorous solvent.

• Solvent Tuning: The fluorophilicity of the fluorous phase can be increased by adding a more fluorinated solvent, such as FC-72, as a cosolvent.[1] Conversely, the fluorophobicity of the organic phase can be increased by adding a small amount of a highly polar and fluorophobic solvent like water.

• Increase Fluorine Content: If possible, utilize a fluorous tag with a higher fluorine content to enhance its partitioning into the fluorous phase.

Problem: Emulsion Formation at the Interface

Q: I'm observing a stable emulsion between the fluorous and organic layers that won't break. What causes this and how can I resolve it?

A: Emulsions are mixtures of two immiscible liquids where one is dispersed in the other as fine droplets. They are often stabilized by surfactants or fine solid particles at the liquid-liquid interface. In fluorous systems, fluorous-tagged catalysts or reagents can sometimes act as surfactants, leading to emulsion formation.

Troubleshooting Steps:

• Mechanical Separation:

  • Centrifugation: This is often the most effective method. Centrifuging the mixture can force the denser fluorous phase to the bottom and break the emulsion.

  • Filtration: Passing the emulsion through a plug of Celite or a membrane filter can sometimes help to coalesce the droplets.

• Chemical Intervention:

  • Addition of a De-emulsifier: Specific fluorous emulsion breakers are commercially available.

  • Salting Out: Adding a saturated solution of a salt (e.g., brine) to the mixture increases the ionic strength of the aqueous phase (if present) and can help to break the emulsion by altering the solubility of the emulsifying species.

  • Solvent Addition: Adding a small amount of a different, miscible organic solvent can disrupt the interfacial tension and break the emulsion.

• Physical Methods:

  • Gentle Heating: Gently warming the mixture can decrease the viscosity and promote phase separation. However, be cautious as this can also increase the miscibility of the two phases.

  • Cooling/Freezing: For some systems, cooling or even partially freezing the aqueous phase can help to disrupt the emulsion.

Frequently Asked Questions (FAQs)

Q1: How do I choose the right fluorous and organic solvent pair for my reaction?

A1: The ideal solvent pair will depend on the specific requirements of your reaction, including the solubility of your reactants and the desired temperature for phase separation. A good starting point is to consult a solvent miscibility table. For reactions that require heating to achieve a single phase (thermomorphic behavior), you will need to choose a pair that is immiscible at a lower temperature (for separation) and miscible at your reaction temperature.

Q2: My fluorous-tagged catalyst is leaching into the organic phase. How can I improve its retention in the fluorous phase?

A2: Catalyst leaching can be minimized by:

• Increasing the Fluorine Content of the Catalyst: A higher fluorine content will increase its fluorophilicity and preferential partitioning into the fluorous phase.

• "Tuning" the Solvents: As described in the troubleshooting section, you can make the fluorous phase more fluorophilic (e.g., by adding FC-72) or the organic phase more fluorophobic (e.g., by adding a small amount of water).

• Lowering the Separation Temperature: The solubility of the fluorous catalyst in the organic phase generally decreases at lower temperatures.

Q3: Can I reuse my fluorous solvent and catalyst?

A3: Yes, a key advantage of fluorous biphasic systems is the ability to recycle the fluorous phase containing the catalyst. After separating the organic phase containing your product, the fluorous phase can typically be reused in subsequent reactions with fresh reactants.

Data Presentation

Table 1: Miscibility of Selected Fluorous and Organic Solvents at Room Temperature [1]

Fluorous Solvent/Blend	Acetonitrile	THF	DMF	Toluene	Methanol	Acetone
FC-72	IM	IM	IM	IM	IM	IM
HFE-7100	M	M	M	M	M	M
HFE-7500	IM	M	IM	M	IM	M
HFE-7100:FC-72 (75:25)	IM	M	IM	M	IM	M
HFE-7500:FC-72 (75:25)	IM	M	IM	IM	IM	M
HFE-7100:FC-72 (50:50)	IM	M	IM	IM	IM	IM
HFE-7500:FC-72 (50:50)	IM	IM	IM	IM	IM	IM

M = Miscible, IM = Immiscible

Table 2: Effect of Temperature on the Solubility of a Fluorous Phosphine in n-Octane [3]

Temperature (°C)	Solubility (mM)
-20	0.104
80	63.4
100	151

Experimental Protocols

General Protocol for a Thermomorphic Fluorous Biphasic Reaction

This protocol describes a general procedure for a reaction that is run in a homogeneous phase at an elevated temperature and then phase-separated by cooling for product extraction and catalyst recycling.

1. Reaction Setup: a. To a reaction vessel equipped with a magnetic stir bar and a condenser, add the fluorous-tagged catalyst and the fluorous solvent. b. Add the organic solvent, followed by the reactants. c. The system should be biphasic at room temperature.

2. Reaction: a. Heat the reaction mixture with vigorous stirring to the desired temperature. The two phases should become miscible, forming a single homogeneous phase. b. Monitor the reaction progress using standard analytical techniques (e.g., TLC, GC, LC-MS) by taking small aliquots from the homogeneous solution.

3. Work-up and Phase Separation: a. Once the reaction is complete, cool the mixture to room temperature or below. The system should separate into two distinct phases, with the denser fluorous phase at the bottom. b. Transfer the mixture to a separatory funnel. c. Carefully separate the upper organic layer (containing the product) from the lower fluorous layer (containing the catalyst).

4. Product Isolation and Catalyst Recycling: a. The product can be isolated from the organic phase using standard purification techniques (e.g., evaporation of the solvent, chromatography). b. The fluorous phase containing the catalyst can be directly reused for a subsequent reaction by adding fresh organic solvent and reactants.

Visualizations

Caption: Troubleshooting workflow for phase separation issues.

References

• 1. New fluorous/organic biphasic systems achieved by solvent tuning - PMC [pmc.ncbi.nlm.nih.gov]
• 2. new.societechimiquedefrance.fr [new.societechimiquedefrance.fr]
• 3. pubs.acs.org [pubs.acs.org]

Degradation pathways of Perfluoro-2-methyl-3-ethylpentane under stress conditions

This technical support guide provides researchers, scientists, and drug development professionals with information regarding the degradation of Perfluoro-2-methyl-3-ethylpentane under various stress conditions. It is important to note that specific research on the degradation pathways of Perfluoro-2-methyl-3-ethylpentane is limited. The information herein is substantially based on the known behavior of other per- and polyfluoroalkyl substances (PFAS) and structurally similar compounds.

Frequently Asked Questions (FAQs)

Q1: Why is Perfluoro-2-methyl-3-ethylpentane so resistant to degradation?

A1: Perfluoro-2-methyl-3-ethylpentane, like all perfluorocarbons (PFCs), exhibits extreme chemical and thermal stability. This resilience stems from the carbon-fluorine (C-F) bond, which is the strongest single bond in organic chemistry[1]. The fluorine atoms create a dense, non-polar shield around the carbon backbone, protecting it from chemical attack. Consequently, this compound is inert under most standard experimental conditions[1][2].

Q2: What are the likely degradation pathways for Perfluoro-2-methyl-3-ethylpentane under thermal stress?

Q3: Can Perfluoro-2-methyl-3-ethylpentane be degraded by photolysis?

A3: Direct photolysis of perfluoroalkanes is generally inefficient. However, research on a structurally similar compound, Perfluoro-2-methyl-3-pentanone (a ketone), shows that photolysis is its primary atmospheric degradation pathway, with an estimated lifetime of 4-14 days[3][4]. This process involves the cleavage of the molecule into perfluoroacyl and perfluoroalkyl radicals[4]. While Perfluoro-2-methyl-3-ethylpentane lacks the ketone chromophore, degradation may be achievable under specific conditions, such as exposure to far-UVC (e.g., 222 nm) radiation or in the presence of photocatalysts, which have proven effective for other PFAS compounds[5][6].

Q4: What are the expected products from the degradation of a branched perfluoroalkane like Perfluoro-2-methyl-3-ethylpentane?

A4: Based on degradation studies of other PFAS, the breakdown of Perfluoro-2-methyl-3-ethylpentane would be expected to produce a series of shorter-chain perfluorinated compounds through the cleavage of C-C bonds.[5][7]. Complete mineralization, if achieved, would ultimately yield fluoride ions (F⁻) and carbon dioxide (CO₂). The branched structure may influence fragmentation patterns, potentially favoring cleavage at the tertiary carbon positions due to the relative stability of the resulting radical intermediates[1].

Q5: What advanced methods can degrade highly stable PFAS like Perfluoro-2-methyl-3-ethylpentane?

A5: While the target compound is exceptionally stable, several advanced oxidation and reduction processes (AOPs/ARPs) have been successfully used to degrade other persistent PFAS. These include:

• Photocatalysis: Using catalysts like titanium dioxide (TiO₂) or iron oxides under UV light to generate highly reactive species[6][8].

• Sonolysis: Applying high-frequency ultrasound to create localized high-temperature and high-pressure zones in solution, leading to thermal decomposition[6].

• Electrochemical Oxidation: Using specialized anodes to generate powerful oxidizing agents that can break down PFAS molecules[9]. These methods are energy-intensive but offer potential routes for degrading these "forever chemicals"[10].

Troubleshooting Guide

Problem 1: My experiment to degrade Perfluoro-2-methyl-3-ethylpentane shows no reaction.

Possible Cause	Troubleshooting Suggestion
Exceptional Stability:	The inherent strength of the C-F and C-C bonds in the molecule makes it resistant to degradation under mild conditions[1].
Insufficient Energy Input:	The energy provided (thermal, photochemical) may be below the activation energy required for bond cleavage. Increase the temperature, use a shorter wavelength UV source, or increase the power of the energy source.
Inappropriate Reagents/Catalyst:	The chosen chemical reagents or catalyst may not be effective for PFAS degradation. Consider using proven methods for PFAS destruction, such as advanced oxidation/reduction processes[11].
Short Reaction Time:	Degradation of PFAS can be a slow process. Extend the duration of the experiment and collect samples at multiple time points.

Problem 2: How can I confirm if any degradation of Perfluoro-2-methyl-3-ethylpentane has occurred?

Analytical Technique	What to Look For
Gas Chromatography-Mass Spectrometry (GC-MS):	A decrease in the peak area corresponding to the parent compound (Perfluoro-2-methyl-3-ethylpentane). The appearance of new peaks corresponding to smaller, more volatile perfluorinated fragments. GC is a primary technique for analyzing this compound due to its volatility and thermal stability[1].
Ion Chromatography (IC):	An increase in the concentration of fluoride ions (F⁻) in the aqueous phase of the sample, which indicates the cleavage of C-F bonds[6]. This is a key indicator of mineralization.
Liquid Chromatography-Mass Spectrometry (LC-MS/MS):	While less common for volatile perfluoroalkanes, this technique is crucial for identifying non-volatile, shorter-chain perfluorinated carboxylic acids (PFCAs) or other polar degradation byproducts that might form[6].

Quantitative Data on PFAS Degradation

The following tables present data from studies on other PFAS compounds to serve as a reference for expected outcomes and effective conditions.

Table 1: Comparison of PFOA Degradation Kinetics in Different Photodegradation Systems

Photodegradation System	Initial PFOA Conc. (mmol/L)	pH	Degradation Rate Constant (k, h⁻¹)	Reference
UV/Fe⁰/Persulfate	3.6	3.0	0.88	[8]
UV/Persulfate	Not Specified	3.0	0.48	[8]
UV/TiO₂	0.12	2.0	0.94	[8]
UV/TiO₂	0.12	6.0	0.21	[8]

Table 2: Photolysis of Perfluoro-2-methyl-3-pentanone (PFMP) - A Structural Analog

Parameter	Value	Conditions	Reference
Atmospheric Lifetime	4-14 days	Estimated via TUV model	[4]
Major Degradation Pathway	Photolysis	Atmospheric conditions	[4][12]
Minor Degradation Pathway	Hydrolysis	Extremely slow, insignificant in the atmosphere	[3][4]
Observed Product Yield (PFPrA)	0.6%	Smog chamber experiments, low NOx	[4]

Experimental Protocols

Protocol: General Procedure for Photocatalytic Degradation of a Perfluorinated Compound

This protocol describes a general methodology for studying the degradation of a stable perfluorinated compound like Perfluoro-2-methyl-3-ethylpentane using a UV/photocatalyst system.

• Reactor Setup:

  • Use a quartz photoreactor to allow for UV light penetration.

  • Equip the reactor with a magnetic stirrer for continuous mixing and a port for sample collection.

  • Place a UV lamp (e.g., medium-pressure mercury lamp) either centrally within the reactor or externally, ensuring consistent irradiation of the solution.

  • Incorporate a cooling system to maintain a constant temperature, as UV lamps generate significant heat.

• Reagent Preparation:

  • Prepare an aqueous solution containing a known concentration of the target perfluorinated compound. Due to the low water solubility of Perfluoro-2-methyl-3-ethylpentane, a co-solvent might be necessary, or the experiment can be conducted in a suitable non-aqueous solvent.

  • Weigh the desired amount of photocatalyst (e.g., TiO₂ P25) and suspend it in the solution to achieve the target loading (e.g., 0.1 - 1.0 g/L).

• Experimental Procedure:

  • Transfer the prepared suspension to the photoreactor.

  • Stir the suspension in the dark for a set period (e.g., 30-60 minutes) to establish adsorption-desorption equilibrium between the compound and the catalyst surface.

  • Take an initial sample (t=0) just before turning on the UV lamp.

  • Initiate the photoreaction by turning on the UV lamp.

  • Collect aliquots of the suspension at regular time intervals (e.g., 15, 30, 60, 120, 180 minutes).

  • Immediately after collection, filter each sample through a syringe filter (e.g., 0.22 µm PTFE) to remove the catalyst particles and quench the reaction.

• Sample Analysis:

  • Analyze the filtrate for the parent compound concentration using GC-MS.

  • Analyze the filtrate for potential degradation byproducts (shorter-chain PFCs) using appropriate chromatographic techniques.

  • Analyze the filtrate for fluoride ion concentration using an ion-selective electrode or ion chromatography to quantify defluorination.

• Data Analysis:

  • Plot the concentration of the parent compound versus time to determine the degradation kinetics.

  • Calculate the percentage of degradation and defluorination at each time point.

  • Identify and quantify degradation intermediates to propose a degradation pathway.

Visualizations

Caption: Hypothetical degradation pathway for Perfluoro-2-methyl-3-ethylpentane.

Caption: Experimental workflow for a typical photocatalytic degradation study.

References

• 1. Perfluoro-2-methyl-3-ethylpentane | 354-97-2 | Benchchem [benchchem.com]
• 2. Buy Perfluoro-2-methyl-3-ethylpentane (EVT-3178824) | 354-97-2 [evitachem.com]
• 3. researchgate.net [researchgate.net]
• 4. Atmospheric degradation of perfluoro-2-methyl-3-pentanone: photolysis, hydrolysis and hydration - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]
• 7. pubs.acs.org [pubs.acs.org]
• 8. mdpi.com [mdpi.com]
• 9. researchgate.net [researchgate.net]
• 10. Subset of “Forever Chemicals” Destroyed by Efficient New Method | Technology Networks [technologynetworks.com]
• 11. Degradation and Removal Methods for Perfluoroalkyl and Polyfluoroalkyl Substances in Water | Health & Environmental Research Online (HERO) | US EPA [hero.epa.gov]
• 12. Perfluoro(2-methyl-3-pentanone):environmental, implications and application research_Chemicalbook [chemicalbook.com]

Technical Support Center: Preventing Emulsion Formation with Perfluoro-2-methyl-3-ethylpentane

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on utilizing Perfluoro-2-methyl-3-ethylpentane to prevent and mitigate emulsion formation during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: What is Perfluoro-2-methyl-3-ethylpentane and why is it used to prevent emulsions?

Perfluoro-2-methyl-3-ethylpentane is a highly fluorinated organic solvent.[1][2] Its unique properties, such as high density, low surface tension, and immiscibility with both aqueous and many organic solvents, make it an effective tool in preventing the formation of emulsions during liquid-liquid extractions. Its chemical inertness also ensures it does not interfere with most reaction mixtures.[1]

Q2: How does Perfluoro-2-methyl-3-ethylpentane work to prevent emulsions?

The mechanism of emulsion prevention with Perfluoro-2-methyl-3-ethylpentane is primarily based on its distinct physical properties. Being a perfluorocarbon, it is both hydrophobic (water-repelling) and lipophobic (oil-repelling). This "omni-phobic" nature leads to very high interfacial tension with both aqueous and hydrocarbon-based organic solvents. This high interfacial tension disfavors the formation of the small droplets characteristic of an emulsion, promoting rapid and clean phase separation.

Q3: In which applications is Perfluoro-2-methyl-3-ethylpentane most effective for emulsion prevention?

Perfluoro-2-methyl-3-ethylpentane is particularly effective in liquid-liquid extractions where emulsions are prone to form. This is common in the workup of crude reaction mixtures containing surfactants, amphiphilic molecules, or fine particulates that can stabilize emulsions.[3][4] It is also valuable in the extraction of biological samples, which often contain lipids and proteins that act as natural emulsifiers.[3]

Q4: Can Perfluoro-2-methyl-3-ethylpentane be used with any organic solvent?

While Perfluoro-2-methyl-3-ethylpentane is immiscible with many common organic solvents, its miscibility should be checked for the specific solvent system in use. It is generally immiscible with hydrocarbons, ethers, and esters. However, its solubility in other fluorinated solvents will be higher.

Q5: Is Perfluoro-2-methyl-3-ethylpentane environmentally friendly?

Like many perfluorinated compounds (PFCs), Perfluoro-2-methyl-3-ethylpentane is persistent in the environment. While it has low toxicity, its persistence is a significant environmental concern.[5] Users should handle and dispose of this solvent responsibly, following all applicable regulations, to minimize environmental release.

Troubleshooting Guide

This guide addresses specific issues you may encounter during your experiments.

Problem: A persistent emulsion has formed despite using Perfluoro-2-methyl-3-ethylpentane.

• Question: What should I do if an emulsion still forms?

  • Answer:

    • Allow the mixture to stand: Sometimes, emulsions will break on their own if given sufficient time.[6]

    • Gentle swirling: Avoid vigorous shaking, which can promote emulsion formation. Gentle swirling of the separatory funnel can facilitate extraction without creating a stable emulsion.[3]

    • Addition of brine: Adding a saturated solution of sodium chloride (brine) can increase the ionic strength of the aqueous phase, which can help to break the emulsion by "salting out" the organic components.[3]

    • Centrifugation: If a small volume of emulsion has formed, centrifugation can be a highly effective method to force the separation of the layers.[7]

    • Filtration: Passing the emulsified layer through a bed of Celite or glass wool can physically disrupt the emulsion and promote phase separation.[6][8]

Problem: Poor phase separation is observed between the perfluorinated solvent and the organic/aqueous layers.

• Question: Why are the layers not separating cleanly?

  • Answer:

    • Check for suspended solids: Finely divided solids can stabilize the interface.[8] Filtration may be necessary (see above).

    • Temperature adjustment: Gently warming or cooling the mixture can sometimes alter the solubilities and interfacial tension enough to improve separation.

    • Solvent addition: Adding a small amount of a different organic solvent can alter the properties of the organic phase and help to break the emulsion.[7]

Problem: My compound of interest seems to have low solubility in Perfluoro-2-methyl-3-ethylpentane.

• Question: How can I ensure my compound is efficiently extracted?

  • Answer: Perfluoro-2-methyl-3-ethylpentane is primarily used as an "emulsion breaker" or a third, immiscible layer, not typically as the primary extraction solvent for the compound of interest. The extraction should still be performed with a standard organic solvent in which your compound is soluble. The perfluorinated solvent helps to create a sharp interface between the aqueous and organic layers.

Quantitative Data Comparison

The following table provides a comparison of the physical properties of Perfluoro-2-methyl-3-ethylpentane with other common laboratory solvents.

Property	Perfluoro-2-methyl-3-ethylpentane	n-Hexane	Dichloromethane	Ethyl Acetate	Water
CAS Number	354-97-2[2]	110-54-3	75-09-2	141-78-6	7732-18-5
Molecular Formula	C8F18[2]	C6H14	CH2Cl2	C4H8O2	H2O
Molecular Weight ( g/mol )	438.06[2]	86.18	84.93	88.11	18.02
Boiling Point (°C)	103[2]	69	39.6	77.1	100
Density (g/mL at 25°C)	1.839[2]	0.655	1.326	0.902	0.997
Viscosity (cP at 25°C)	~0.7	0.294	0.413	0.426	0.89
Surface Tension (mN/m at 25°C)	~14[2]	17.9	27.8	23.6	72.0

Experimental Protocols

Protocol: Liquid-Liquid Extraction with Perfluoro-2-methyl-3-ethylpentane to Prevent Emulsion Formation

This protocol describes a general procedure for using Perfluoro-2-methyl-3-ethylpentane as a third phase to facilitate clean separation during the workup of a reaction mixture prone to emulsion formation.

Materials:

• Reaction mixture in a suitable organic solvent

• Aqueous wash solution (e.g., water, brine, dilute acid/base)

• Perfluoro-2-methyl-3-ethylpentane

• Separatory funnel

• Collection flasks

Procedure:

• Initial Setup:

  • Ensure the reaction workup is performed in a fume hood.

  • Transfer the reaction mixture to a separatory funnel of appropriate size.

• Addition of Perfluorinated Solvent:

  • Add a volume of Perfluoro-2-methyl-3-ethylpentane to the separatory funnel. A typical starting volume is 10-20% of the total volume of the aqueous and organic phases.

• Aqueous Wash:

  • Add the aqueous wash solution to the separatory funnel.

• Mixing:

  • Stopper the separatory funnel and gently invert it several times to mix the layers. Avoid vigorous shaking to minimize the risk of emulsion formation.[3] Vent the funnel frequently to release any pressure buildup.

• Phase Separation:

  • Place the separatory funnel in a ring stand and allow the layers to separate. Three distinct layers should be visible:

    • Top layer: Organic solvent (if less dense than water)

    • Middle layer: Aqueous phase

    • Bottom layer: Perfluoro-2-methyl-3-ethylpentane (due to its high density)

• Layer Collection:

  • Carefully drain the bottom perfluorinated layer into a separate collection flask.

  • Drain the middle aqueous layer into another collection flask.

  • Drain the top organic layer containing the product into a clean collection flask.

• Solvent Recovery:

  • The Perfluoro-2-methyl-3-ethylpentane can be recovered and potentially reused after appropriate purification, depending on the nature of the extracted impurities.

Visualizations

Caption: Troubleshooting workflow for emulsion formation.

Caption: Experimental workflow for extraction.

References

• 1. Perfluoro-2-methyl-3-ethylpentane | 354-97-2 | Benchchem [benchchem.com]
• 2. Buy Perfluoro-2-methyl-3-ethylpentane (EVT-3178824) | 354-97-2 [evitachem.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. brainkart.com [brainkart.com]
• 5. PFAS - Wikipedia [en.wikipedia.org]
• 6. Tips & Tricks [chem.rochester.edu]
• 7. biotage.com [biotage.com]
• 8. Workup [chem.rochester.edu]

Technical Support Center: Perfluoro-2-methyl-3-ethylpentane in Scale-Up Reactions

Welcome to the technical support center for Perfluoro-2-methyl-3-ethylpentane. This resource is designed for researchers, scientists, and drug development professionals to address the challenges encountered when scaling up chemical reactions utilizing this perfluorinated solvent.

Frequently Asked Questions (FAQs)

Q1: What are the primary advantages of using Perfluoro-2-methyl-3-ethylpentane as a solvent in chemical synthesis?

A1: Perfluoro-2-methyl-3-ethylpentane is favored for its chemical and thermal stability, making it suitable for reactions requiring high temperatures and inert conditions.[1][2] Its distinct physical properties, such as high density and immiscibility with many organic and aqueous solvents, facilitate its use in biphasic catalysis, allowing for easier separation of catalysts and products.[3]

Q2: Why do reactions that work well at the lab scale in Perfluoro-2-methyl-3-ethylpentane fail or perform poorly upon scale-up?

A2: Scaling up reactions introduces challenges related to heat and mass transfer. The efficiency of mixing and heat dissipation does not scale linearly with the reaction volume. In larger vessels, inadequate mixing can lead to localized "hot spots" or concentration gradients, affecting reaction kinetics and potentially leading to side reactions or decomposition.[4] Mass transfer limitations between the fluorous phase and other liquid or solid phases often become the rate-limiting step in larger reactors.[5][6]

Q3: What are the key safety considerations when scaling up reactions in Perfluoro-2-methyl-3-ethylpentane?

A3: While Perfluoro-2-methyl-3-ethylpentane itself is relatively inert, the primary safety concerns arise from the reagents used and the reaction conditions. Fluorinating agents, often used in conjunction with fluorinated solvents, can be highly reactive and potentially explosive with incompatible materials.[7] At elevated temperatures, there is a risk of generating corrosive byproducts like hydrogen fluoride (HF), which requires careful material selection for the reactor and associated equipment.[8] A thorough risk assessment is crucial before any scale-up.[9]

Troubleshooting Guides

Issue 1: Poor Reaction Kinetics and Yield Upon Scale-Up

Question: My reaction is significantly slower and gives a lower yield after increasing the batch size from 1 L to 100 L. How can I address this?

Answer: This is a common issue related to mass transfer limitations in biphasic or heterogeneous reactions. As the reactor volume increases, the surface-area-to-volume ratio decreases, making it harder to achieve efficient mixing between the perfluorinated phase and other reactants.

Troubleshooting Steps:

• Evaluate Agitation:

  • Increase Stirring Rate: The most straightforward approach is to increase the agitation speed. However, be mindful of the limitations of your equipment.

  • Change Impeller Type: A standard paddle stirrer may not be sufficient. Consider using a high-shear mixer or an impeller designed for liquid-liquid dispersions to improve the interfacial area between phases.

• Consider a Phase Transfer Catalyst: If applicable to your reaction chemistry, a phase transfer catalyst can facilitate the movement of reactants between the fluorous and organic/aqueous phases, reducing the reliance on intense mechanical mixing.[4]

• Alternative Reactor Technology: For reactions that are highly sensitive to mass transfer, transitioning from a batch reactor to a continuous flow system can be highly effective.[10] The small channel dimensions in flow reactors provide a very high surface-area-to-volume ratio, significantly enhancing mass and heat transfer.[10]

Issue 2: Uncontrolled Exotherms and Side Product Formation

Question: During scale-up, I'm observing a significant temperature spike after initiation, leading to the formation of undesirable byproducts. How can I improve temperature control?

Answer: This indicates a problem with heat dissipation. The heat generated by an exothermic reaction increases with the cube of the reactor's dimension, while the heat removal capacity (surface area) only increases by the square. This mismatch can lead to thermal runaway conditions.[9][11]

Troubleshooting Steps:

• Reduce Reagent Addition Rate: For reactions involving the addition of a highly reactive reagent, slowing down the addition rate can control the rate of heat generation.

• Improve Heat Transfer:

  • Ensure the reactor's cooling jacket is operating at maximum efficiency.

  • Consider using a reactor with a better surface-area-to-volume ratio or internal cooling coils for very large-scale reactions.

• Use a Co-solvent: If compatible with your reaction, a co-solvent that is miscible with one of the reacting phases can sometimes help to better distribute the heat.

• Continuous Flow Processing: As with mass transfer issues, continuous flow reactors offer superior heat transfer capabilities due to their high surface-area-to-volume ratio, allowing for precise temperature control even for highly exothermic reactions.[10]

Issue 3: Persistent Emulsion Formation During Aqueous Work-up

Question: I am struggling with a persistent emulsion at the interface of the Perfluoro-2-methyl-3-ethylpentane and aqueous layers during product extraction. How can I break this emulsion?

Answer: Emulsions are common with high-density, immiscible solvents like perfluorocarbons.[12][13] They are stabilized by surfactants or fine solid particles at the phase interface.

Troubleshooting Steps:

• Add Brine: The addition of a saturated sodium chloride solution (brine) increases the ionic strength of the aqueous phase, which can help to destabilize the emulsion.[14]

• Solvent Evaporation (Pre-Work-up): If your product is not volatile, consider removing the Perfluoro-2-methyl-3-ethylpentane under reduced pressure before the aqueous work-up. You can then redissolve the crude product in a more traditional organic solvent for extraction.[14]

• Filtration through Celite®: Passing the entire emulsified mixture through a pad of diatomaceous earth (Celite®) can sometimes break the emulsion by removing fine particulates that may be stabilizing it.[14]

• Dilution: Significantly diluting the organic phase with more of the extraction solvent can sometimes resolve the emulsion.[14]

Data and Protocols

Physical Properties of Perfluoro-2-methyl-3-ethylpentane

Property	Value	Source
Molecular Formula	C8F18	[15]
Molecular Weight	438.06 g/mol	[1]
Boiling Point	103 °C	[1]
Density	1.839 g/mL	[1]
Solubility in Water	Insoluble	[1]

Experimental Protocol: General Procedure for Emulsion Breaking

• Transfer the entire volume of the emulsified mixture to a separatory funnel.

• Add a volume of saturated aqueous NaCl (brine) equivalent to 20-25% of the total aqueous phase volume.

• Gently rock the separatory funnel; do not shake vigorously, as this can worsen the emulsion.

• Allow the mixture to stand for 30-60 minutes and observe if phase separation begins.

• If separation is slow or incomplete, add more brine in small portions.

• Once the layers have separated, drain the lower perfluorinated phase, followed by the aqueous phase.

Visualizations

References

• 1. Buy Perfluoro-2-methyl-3-ethylpentane (EVT-3178824) | 354-97-2 [evitachem.com]
• 2. Perfluoro-2-methyl-3-ethylpentane | 354-97-2 | Benchchem [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. research-portal.uu.nl [research-portal.uu.nl]
• 6. aidic.it [aidic.it]
• 7. Specific Solvent Issues with Fluorination - Wordpress [reagents.acsgcipr.org]
• 8. pubs.acs.org [pubs.acs.org]
• 9. - Division of Research Safety | Illinois [drs.illinois.edu]
• 10. dspace.mit.edu [dspace.mit.edu]
• 11. quora.com [quora.com]
• 12. rtong.people.ust.hk [rtong.people.ust.hk]
• 13. Workup [chem.rochester.edu]
• 14. Tips & Tricks [chem.rochester.edu]
• 15. Perfluoro-2-methyl-3-ethylpentane | C8F18 | CID 14594407 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Support Center: Improving Reactant Solubility in Perfluoro-2-methyl-3-ethylpentane

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming challenges related to reactant solubility in Perfluoro-2-methyl-3-ethylpentane.

Frequently Asked Questions (FAQs)

Q1: What is Perfluoro-2-methyl-3-ethylpentane and what are its general solubility characteristics?

Perfluoro-2-methyl-3-ethylpentane (CAS No. 354-97-2) is a highly fluorinated, chemically inert, and nonpolar solvent.[1][2][3][4] Its perfluorinated nature means it has weak intermolecular forces, making it a poor solvent for many common organic and inorganic reactants, especially those that are polar or ionic. Generally, "like dissolves like" is a good guiding principle; substances that are also fluorinated or have very low polarity are more likely to be soluble.

Q2: Why is my reactant not dissolving in Perfluoro-2-methyl-3-ethylpentane?

The low solubility of reactants is a common issue due to the solvent's nonpolar and weakly interacting nature. Solubility is influenced by several factors including the reactant's polarity, molecular size, and the presence of functional groups capable of hydrogen bonding.[5][6] Polar compounds and large, non-fluorinated molecules will typically exhibit poor solubility.

Q3: What are the primary methods to improve the solubility of my reactant?

There are two main strategies to enhance the solubility of reactants in Perfluoro-2-methyl-3-ethylpentane:

• Using a Co-solvent: Introducing a small amount of a miscible or partially miscible solvent that has a higher affinity for your reactant.

• Using a Surfactant: Employing a fluorinated surfactant to create micelles or microemulsions that can encapsulate and disperse the reactant within the bulk solvent.

Q4: Are there any databases where I can find specific solubility data for my reactant in Perfluoro-2-methyl-3-ethylpentane?

Troubleshooting Guides

Problem: My reactant (a polar organic molecule) has very low solubility.

Solution Workflow:

Caption: Workflow for addressing low solubility of polar reactants.

Detailed Steps:

• Co-solvent Approach:

  • Selection: Choose a co-solvent that has some miscibility with Perfluoro-2-methyl-3-ethylpentane and good solubility for your reactant. Partially fluorinated alcohols or ethers are often good candidates.[9] Common organic solvents like tetrahydrofuran (THF) have also shown some success in dissolving perfluorinated compounds.

  • Protocol: Start by adding the co-solvent in small increments (e.g., 1-5% v/v) to the Perfluoro-2-methyl-3-ethylpentane. After each addition, attempt to dissolve your reactant. Observe for any phase separation.

  • Optimization: If solubility improves but is still insufficient, gradually increase the co-solvent concentration. Be aware that higher concentrations may alter the overall properties of the solvent system.

• Fluorosurfactant Approach:

  • Selection: Choose a non-ionic fluorosurfactant to avoid unwanted interactions with charged species. Surfactants with a perfluoropolyether (PFPE) tail and a polyethylene glycol (PEG) head-group are known to be effective in stabilizing water-in-fluorocarbon emulsions and may aid in solubilizing polar reactants.[6][10][11]

  • Protocol: Prepare a stock solution of the fluorosurfactant in Perfluoro-2-methyl-3-ethylpentane. Add this stock solution to your reaction mixture to achieve a concentration above the expected Critical Micelle Concentration (CMC). The CMC will likely need to be determined experimentally in the non-aqueous solvent.

  • Optimization: If your reactant is still not dissolving, sonication can help to form a stable microemulsion.

Problem: My reactant (a nonpolar organic molecule) is not fully dissolving.

Solution Workflow:

Caption: Troubleshooting incomplete dissolution of nonpolar reactants.

Detailed Steps:

• Physical Methods:

  • Temperature: Gently heating the mixture can increase the solubility of some nonpolar compounds. Ensure that the temperature remains below the boiling point of the solvent (103 °C for Perfluoro-2-methyl-3-ethylpentane) and does not cause degradation of your reactant.

  • Agitation: Vigorous stirring or sonication can help to break down solid aggregates and increase the rate of dissolution.

• Co-solvent Addition:

  • Selection: A small amount of a miscible, nonpolar co-solvent can sometimes improve solubility. Other perfluorinated liquids or even a hydrocarbon solvent (if partial miscibility is acceptable for the reaction) could be tested.

  • Protocol: Add the nonpolar co-solvent in small percentages (e.g., 5-10% v/v) and observe the effect on solubility.

Problem: My inorganic salt reactant is completely insoluble.

Direct dissolution of inorganic salts in Perfluoro-2-methyl-3-ethylpentane is extremely unlikely due to the large difference in polarity. The recommended approach is to use a phase-transfer catalyst or to form a microemulsion.

Solution Workflow:

Caption: Strategies for using insoluble inorganic salts.

Detailed Steps:

• Water-in-Oil Microemulsion:

  • Principle: Create a thermodynamically stable dispersion of aqueous nanodroplets containing the dissolved salt within the continuous perfluorinated phase.

  • Procedure: Dissolve the inorganic salt in a minimal amount of water. In a separate container, dissolve a fluorosurfactant in Perfluoro-2-methyl-3-ethylpentane. Slowly add the aqueous salt solution to the fluorinated phase while vigorously stirring or sonicating. The formation of a clear or translucent mixture indicates the creation of a microemulsion.[5][9]

Data Presentation

Table 1: Qualitative Solubility of Reactant Classes in Perfluoro-2-methyl-3-ethylpentane

Reactant Class	General Solubility	Recommended Enhancement Strategy
Nonpolar Organic	Low to Moderate	Increased Temperature, Agitation, Nonpolar Co-solvent
(e.g., hydrocarbons, simple ethers)
Polar Organic	Very Low to Insoluble	Co-solvent (partially fluorinated), Fluorosurfactant
(e.g., alcohols, ketones, amides)
Ionic Organic	Insoluble	Fluorosurfactant (microemulsion)
(e.g., carboxylate salts)
Inorganic Salts	Insoluble	Water-in-Oil Microemulsion, Phase-Transfer Catalysis
(e.g., NaCl, K₂CO₃)
Fluorinated Compounds	Moderate to High	Generally soluble, may require agitation

Table 2: Suggested Co-solvents for Improving Solubility

Co-solvent Type	Examples	Target Reactant Type	Notes
Partially Fluorinated Alcohols	1H,1H,2H,2H-Perfluoro-1-octanol	Polar Organic	Can improve solubility of polar compounds.
Partially Fluorinated Ethers	Methyl nonafluorobutyl ether	Polar Organic	Offers a less protic environment than alcohols.
Polar Aprotic Solvents	Tetrahydrofuran (THF)	Polar Organic	Use with caution, check for miscibility and reactivity.
Other Perfluorinated Liquids	Perfluorodecalin	Nonpolar Organic	Can be used to create solvent blends with tailored properties.

Experimental Protocols

Protocol 1: Determining Optimal Co-solvent Concentration

• Objective: To find the minimum amount of co-solvent needed to dissolve a target concentration of a reactant.

• Materials:

  • Perfluoro-2-methyl-3-ethylpentane

  • Selected Co-solvent

  • Reactant

  • A series of small, sealable glass vials

  • Magnetic stirrer and stir bars

  • Volumetric pipettes and syringes

• Procedure:

  • Prepare a stock solution of the reactant in the chosen co-solvent at a known high concentration.

  • In a series of vials, prepare different volume percentages of the co-solvent in Perfluoro-2-methyl-3-ethylpentane (e.g., 0.5%, 1%, 2%, 5%, 10% v/v). Ensure the total volume in each vial is the same.

  • To each vial, add a precise amount of the reactant stock solution to achieve the desired final reactant concentration.

  • Seal the vials and stir the mixtures at a constant temperature for a set period (e.g., 1 hour).

  • Visually inspect each vial for complete dissolution. The lowest percentage of co-solvent that results in a clear, single-phase solution is the optimal concentration under these conditions.

  • (Optional) For more quantitative results, the concentration of the dissolved reactant in the perfluorinated phase can be analyzed by a suitable analytical technique (e.g., GC-MS after calibration) if phase separation occurs.

Protocol 2: Experimental Determination of Critical Micelle Concentration (CMC) of a Fluorosurfactant in Perfluoro-2-methyl-3-ethylpentane

• Objective: To determine the concentration at which a fluorosurfactant begins to form micelles in Perfluoro-2-methyl-3-ethylpentane. This is crucial for knowing the minimum surfactant concentration needed to solubilize a reactant via micellar encapsulation.

• Methodology: A common method for determining CMC in non-aqueous, non-conductive media is by using a fluorescent probe that exhibits different fluorescence behavior in the bulk solvent versus the micellar core. Pyrene is a commonly used probe.[12][13][14][15][16]

• Materials:

  • Fluorosurfactant

  • Perfluoro-2-methyl-3-ethylpentane

  • Pyrene (fluorescent probe)

  • Fluorometer

  • Volumetric flasks and micropipettes

• Procedure:

  • Prepare a stock solution of pyrene in Perfluoro-2-methyl-3-ethylpentane (concentration should be low, e.g., 10⁻⁶ M).

  • Prepare a series of fluorosurfactant solutions in the pyrene stock solution with a range of surfactant concentrations, from very low to a concentration expected to be well above the CMC.

  • Allow the solutions to equilibrate.

  • Measure the fluorescence emission spectrum of pyrene in each solution using a fluorometer. The excitation wavelength for pyrene is typically around 334 nm.

  • Monitor the ratio of the intensity of the first vibronic peak (I₁) to the third vibronic peak (I₃) of the pyrene emission spectrum.

  • Plot the I₁/I₃ ratio as a function of the logarithm of the surfactant concentration.

  • The CMC is the concentration at which a sharp change in the slope of this plot is observed. This change indicates the partitioning of pyrene from the bulk solvent into the nonpolar interior of the newly formed micelles.

Disclaimer: The information provided is based on general principles of solubility in perfluorinated solvents. Specific quantitative data for Perfluoro-2-methyl-3-ethylpentane is limited. It is highly recommended to perform preliminary experiments to determine the optimal conditions for your specific reactants and reaction conditions.

References

• 1. researchgate.net [researchgate.net]
• 2. Perfluoro-2-methyl-3-ethylpentane | 354-97-2 | Benchchem [benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Perfluoro-2-methyl-3-ethylpentane | C8F18 | CID 14594407 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. projects.iq.harvard.edu [projects.iq.harvard.edu]
• 7. Introduction to IUPAC-NIST Solubilities Database [srdata.nist.gov]
• 8. catalog.data.gov [catalog.data.gov]
• 9. Microemulsions of perfluorinated and semi-fluorinated compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Synthesis of Fluorosurfactants for Emulsion-Based Biological Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 11. pubs.acs.org [pubs.acs.org]
• 12. pubs.acs.org [pubs.acs.org]
• 13. tandfonline.com [tandfonline.com]
• 14. youtube.com [youtube.com]
• 15. Determination of Critical Micelle Concentration of Ionic and Non‐Ionic Surfactants by Streaming Potential Measurements - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Surfactant Self-Assembling and Critical Micelle Concentration: One Approach Fits All? - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Minimizing Byproduct Formation in the Synthesis of Perfluoro-2-methyl-3-ethylpentane

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers in minimizing byproduct formation during the synthesis of Perfluoro-2-methyl-3-ethylpentane. The following information is curated to address specific challenges encountered during laboratory experiments.

Section 1: Synthesis Overview & Key Challenges

The synthesis of Perfluoro-2-methyl-3-ethylpentane typically proceeds through a multi-step route, often commencing with the isomerization of a commercially available perfluoroalkene, followed by epoxidation, rearrangement to a perfluorinated ketone, and subsequent reduction to the desired perfluoroalkane. Each of these steps presents unique challenges in controlling selectivity and minimizing the formation of unwanted byproducts.

Primary Synthesis Pathways:

• Electrochemical Fluorination (ECF): Direct fluorination of the hydrocarbon analog, 2-methyl-3-ethylpentane. This method is known for its potential to generate a mixture of products, including incompletely fluorinated compounds and fragmentation products.

• Multi-step Synthesis from Perfluoroalkenes: A more controlled approach involving the following key transformations:

  • Isomerization of Perfluoro-4-methyl-2-pentene.

  • Epoxidation of the isomerized perfluoroalkene.

  • Rearrangement of the epoxide to Perfluoro-2-methyl-3-pentanone.

  • Reduction of the perfluorinated ketone to Perfluoro-2-methyl-3-ethylpentane.

This guide will focus on troubleshooting the multi-step synthesis pathway, for which more specific control strategies have been documented.

Section 2: Troubleshooting Guides

Issue: Low Yield and Isomeric Impurities in the Isomerization of Perfluoro-4-methyl-2-pentene

Question: My isomerization of perfluoro-4-methyl-2-pentene to perfluoro-2-methyl-2-pentene is resulting in a low yield of the desired isomer and a mixture of other perfluoroalkene isomers. How can I improve the selectivity?

Answer:

Achieving high selectivity in the isomerization of perfluoro-4-methyl-2-pentene is crucial for the overall efficiency of the synthesis. The formation of undesired isomers is a common challenge. Here are key parameters to control:

• Catalyst Choice: The choice of catalyst is critical. Alkali metal fluorides, particularly potassium fluoride (KF) and cesium fluoride (CsF), are effective. For enhanced catalytic activity, the use of a crown ether, such as 18-crown-6, is often employed to increase the solubility and nucleophilicity of the fluoride ion.

• Solvent System: Aprotic polar solvents are preferred for this reaction. Acetonitrile is a commonly used solvent that has been shown to facilitate high conversion rates.

• Temperature Control: The reaction temperature significantly influences the reaction rate and selectivity. A temperature of around 40°C has been reported to achieve high conversion rates (e.g., 99.3%) within a few hours.

• Reaction Time: Monitoring the reaction progress by techniques like Gas Chromatography (GC) is essential to determine the optimal reaction time and prevent the formation of degradation products.

Experimental Protocol: Catalytic Isomerization of Perfluoro-4-methyl-2-pentene

Parameter	Recommended Condition	Notes
Starting Material	Perfluoro-4-methyl-2-pentene	---
Catalyst	Potassium Fluoride (KF) and 18-crown-6	Catalyst amount: ~5 mol%
Solvent	Acetonitrile (anhydrous)	---
Temperature	40°C	Precise temperature control is crucial.
Reaction Time	3 hours (monitor by GC)	Reaction time may vary based on scale.
Work-up	Filtration of the catalyst followed by distillation of the product.	---

Logical Workflow for Troubleshooting Isomerization

Caption: Troubleshooting workflow for isomerization.

Issue: Formation of Byproducts during Epoxidation of Perfluoro-2-methyl-2-pentene

Question: During the epoxidation of perfluoro-2-methyl-2-pentene using trichloroisocyanuric acid, I am observing significant amounts of solid byproducts, and the purity of my epoxide is low. What are these byproducts and how can I minimize them?

Answer:

The solid byproducts you are observing are likely isocyanuric acid and cyanuric acid, which are formed from the trichloroisocyanuric acid oxidant during the reaction. Low purity of the resulting perfluoro-2,3-epoxy-2-methylpentane can also be due to unreacted starting material.

Strategies to Minimize Byproducts and Improve Purity:

• Oxidant Choice: While trichloroisocyanuric acid is effective, other oxidizing agents like sodium hypochlorite can also be used. The choice of oxidant will influence the byproduct profile and reaction conditions.

• Phase Transfer Catalyst: The use of a phase transfer catalyst, such as acetonitrile, can improve the reaction rate and efficiency, potentially reducing the required amount of oxidant and reaction time, thereby minimizing byproduct formation.

• Temperature Control: Maintaining a low reaction temperature (e.g., 0-20°C) is crucial to control the reaction rate and prevent side reactions.

• Efficient Work-up: Prompt filtration of the solid byproducts after the reaction is complete is essential. A subsequent liquid-liquid extraction will separate the desired organic phase containing the epoxide.

Experimental Protocol: Epoxidation of Perfluoro-2-methyl-2-pentene

Parameter	Recommended Condition	Notes
Starting Material	Perfluoro-2-methyl-2-pentene	---
Oxidant	Trichloroisocyanuric acid	---
Phase Transfer Catalyst	Acetonitrile	---
Solvent	Water	---
Temperature	0-20°C	---
Work-up	1. Filter to remove solid byproducts. 2. Separate the organic phase from the filtrate.	The product is in the lower organic phase.

Expected Purity and Yield:

Oxidant	Purity of Epoxide	Yield	Reference
Trichloroisocyanuric acid	~96.5%	~89.2%	[1]

Issue: Incomplete Rearrangement and Side Reactions during Epoxide to Ketone Conversion

Question: The catalytic rearrangement of perfluoro-2,3-epoxy-2-methylpentane to perfluoro-2-methyl-3-pentanone is not going to completion, and I suspect side reactions are occurring. How can I improve the conversion and selectivity?

Answer:

Incomplete conversion and the formation of byproducts during the rearrangement of the epoxide are common hurdles. The efficiency of this step is highly dependent on the catalyst system and reaction conditions.

• Catalyst System: A combination of a fluoride salt (e.g., sodium fluoride, potassium fluoride, cesium fluoride, or aluminum fluoride) and an ether compound (e.g., glyme, diglyme, tetraglyme, 15-crown-5, or 18-crown-6) is typically used. The choice of both the fluoride salt and the ether can significantly impact the conversion rate.

• Reaction Temperature: The reaction temperature should be carefully controlled. While a broad range of 20-250°C is reported in the literature, milder conditions of 10-70°C are often sufficient and can help to minimize side reactions.

• Molar Ratios: The molar ratios of the fluoride salt to the epoxide and the ether to the fluoride salt are critical parameters to optimize for achieving high conversion.

Experimental Protocol: Rearrangement of Perfluoro-2,3-epoxy-2-methylpentane

Parameter	Recommended Condition	Notes
Starting Material	Perfluoro-2,3-epoxy-2-methylpentane	---
Catalyst	Sodium Fluoride (or other fluoride salts)	Molar ratio of fluoride salt to epoxide: 0.02-0.5:1
Co-catalyst	15-crown-5 (or other ethers)	Molar ratio of ether to fluoride salt: 0.5-5.0:1
Solvent	Diglyme	---
Temperature	10-70°C	---
Reaction Time	2-10 hours (monitor by GC)	---

Reported Conversion Rates with Different Catalysts:

Fluoride Salt	Co-catalyst	Temperature (°C)	Reaction Time (h)	Conversion (%)	Reference
Sodium Fluoride	15-crown-5	30	3	83.8	[1]
Aluminum Fluoride	15-crown-5	30	3	82.1	[1]
Aluminum Fluoride	Sulfolane	30	3	75.0	[1]

Issue: Over-reduction and Incomplete Conversion during the Reduction of Perfluoro-2-methyl-3-pentanone

Question: I am attempting to reduce perfluoro-2-methyl-3-pentanone to Perfluoro-2-methyl-3-ethylpentane, but I am getting a mixture of the starting ketone, the desired alkane, and potentially over-reduced byproducts. How can I achieve a clean and complete reduction?

Answer:

The reduction of a perfluorinated ketone to its corresponding perfluoroalkane requires careful selection of the reducing agent and reaction conditions to avoid incomplete reaction or unwanted side reactions.

• Choice of Reducing Agent:

  • Catalytic Hydrogenation: This method, using catalysts such as Palladium on Carbon (Pd/C) or Platinum on Carbon (Pt/C) under a hydrogen atmosphere, can be effective. However, optimizing the catalyst loading, hydrogen pressure, and temperature is crucial to achieve full conversion without C-F bond cleavage.

  • Hydride Reductions: Reagents like sodium borohydride (NaBH₄) or lithium aluminum hydride (LiAlH₄) can reduce the ketone to a secondary alcohol. A subsequent deoxygenation step would be required to obtain the alkane. Classical methods for deoxygenation of the intermediate alcohol are not always efficient for perfluorinated compounds.

  • Wolff-Kishner or Clemmensen Reduction: These are classic methods for the direct reduction of ketones to alkanes.

    • Wolff-Kishner Reduction: Uses hydrazine (NH₂NH₂) and a strong base (e.g., KOH) at high temperatures. These harsh basic conditions might not be suitable for all substrates.

    • Clemmensen Reduction: Employs zinc amalgam (Zn(Hg)) in concentrated hydrochloric acid. The strongly acidic conditions can be a limitation for acid-sensitive molecules.

• Reaction Conditions: The solvent, temperature, and reaction time must be optimized for the chosen reduction method. For catalytic hydrogenation, the choice of solvent can influence the catalyst activity.

General Experimental Considerations for Reduction (Further optimization for specific substrate is required):

Method	Reducing Agent/Catalyst	Typical Conditions	Potential Byproducts
Catalytic Hydrogenation	Pd/C or Pt/C, H₂ gas	Varies (e.g., 50-150°C, 10-50 bar H₂)	Partially reduced alcohol, hydrodefluorinated compounds
Wolff-Kishner Reduction	Hydrazine, KOH	High temperature (e.g., 180-200°C) in a high-boiling solvent (e.g., ethylene glycol)	Azine formation, products of base-induced degradation
Clemmensen Reduction	Zn(Hg), conc. HCl	Reflux	Products of acid-catalyzed side reactions

Reaction Pathway for Ketone Reduction

Caption: Reduction pathways for perfluorinated ketones.

Section 3: Frequently Asked Questions (FAQs)

Q1: What are the main sources of byproduct formation in the electrochemical fluorination (ECF) of 2-methyl-3-ethylpentane?

A1: The main byproducts in the ECF of hydrocarbons are typically:

• Partially fluorinated alkanes: Compounds where not all hydrogen atoms have been replaced by fluorine.

• Fragmentation products: Perfluorocarbons with a shorter carbon chain (e.g., C1-C7 fragments) resulting from the cleavage of C-C bonds under the harsh electrochemical conditions.

• Rearranged isomers: The carbon skeleton may undergo rearrangement during the fluorination process.

Minimizing these byproducts in ECF often involves careful control of the current density, electrolyte composition, and cell temperature.

Q2: How can I purify the final Perfluoro-2-methyl-3-ethylpentane product from reaction byproducts?

A2: Purification of the final product is typically achieved through fractional distillation. Due to the similar boiling points of some perfluorinated isomers and byproducts, a highly efficient distillation column is often required. For analytical purposes and to identify trace impurities, Gas Chromatography coupled with Mass Spectrometry (GC-MS) is the method of choice.

Q3: Are there any safety concerns I should be aware of when working with the reagents for this synthesis?

A3: Yes, several reagents used in this synthesis are hazardous.

• Hydrogen Fluoride (in ECF): Extremely corrosive and toxic. Must be handled with extreme care in a specialized fume hood with appropriate personal protective equipment (PPE).

• Trichloroisocyanuric acid: A strong oxidizing agent.

• Hydrazine (in Wolff-Kishner reduction): Toxic and potentially explosive.

• Strong acids and bases: Corrosive.

Always consult the Safety Data Sheet (SDS) for each reagent and follow all institutional safety protocols.

Q4: Can I use a different starting material than perfluoro-4-methyl-2-pentene?

A4: The synthesis pathway described is based on the availability of perfluoro-4-methyl-2-pentene as a precursor. If you start with a different isomer of perfluoro-octene, the isomerization step would need to be adapted to selectively form the perfluoro-2-methyl-2-pentene intermediate. The subsequent epoxidation and rearrangement steps would likely proceed similarly.

Q5: What analytical techniques are best for monitoring the progress of these reactions and identifying byproducts?

A5:

• Gas Chromatography (GC): Excellent for monitoring the conversion of starting materials and the formation of the main product, especially when coupled with a Flame Ionization Detector (FID).

• Gas Chromatography-Mass Spectrometry (GC-MS): The most powerful technique for identifying the chemical structure of byproducts.

• ¹⁹F NMR Spectroscopy: Provides detailed information about the fluorine environments in the molecules and can be used to identify and quantify different fluorinated species in a mixture.

References

• 1. MXPA02000676A - Use of fluorinated ketones in fire extinguishing compositions. - Google Patents [patents.google.com]

Analytical challenges in detecting trace amounts of Perfluoro-2-methyl-3-ethylpentane

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for the analytical challenges in detecting trace amounts of Perfluoro-2-methyl-3-ethylpentane.

Frequently Asked Questions (FAQs)

Q1: What is Perfluoro-2-methyl-3-ethylpentane and why is it challenging to analyze at trace levels?

Perfluoro-2-methyl-3-ethylpentane (CAS No. 354-97-2) is a perfluorinated alkane with the molecular formula C8F18.[1][2] Its high chemical and thermal stability, characteristic of perfluorocarbons, makes it suitable for specialized industrial applications. The primary analytical challenges stem from its volatility, potential for background contamination due to the ubiquity of PFAS in laboratory environments, and the need for highly sensitive instrumentation to detect it at trace (parts-per-trillion or lower) levels.

Q2: What is the recommended analytical technique for the determination of Perfluoro-2-methyl-3-ethylpentane?

Gas Chromatography-Mass Spectrometry (GC-MS) is the premier technique for the analysis of volatile perfluorinated compounds like Perfluoro-2-methyl-3-ethylpentane.[1] This is due to the compound's volatility and thermal stability. For enhanced sensitivity and selectivity, especially in complex matrices, a triple quadrupole mass spectrometer (GC-MS/MS) operating in Multiple Reaction Monitoring (MRM) mode is recommended.[3]

Q3: What are the expected mass spectral fragments for Perfluoro-2-methyl-3-ethylpentane?

In Electron Ionization (EI) mode, perfluorinated alkanes typically undergo extensive fragmentation. While the molecular ion is often not observed, a characteristic pattern of fragment ions is expected. For Perfluoro-2-methyl-3-ethylpentane, the following fragment ions are anticipated:

m/z (mass/charge)	Identity
69	[CF₃]⁺
119	[C₂F₅]⁺
131	[C₃F₅]⁺
169	[C₃F₇]⁺
219	[C₄F₉]⁺
Data sourced from Benchchem[1]

Q4: Where can I obtain an analytical standard for Perfluoro-2-methyl-3-ethylpentane?

A certified analytical standard for Perfluoro-2-methyl-3-ethylpentane (CAS: 354-97-2) can be sourced from chemical suppliers such as Apollo Scientific.[2] It is crucial to use a certified reference material for accurate quantification.

Troubleshooting Guides

This section provides solutions to common issues encountered during the analysis of Perfluoro-2-methyl-3-ethylpentane.

Issue 1: No or Low Analyte Signal

Possible Causes and Solutions:

Potential Cause	Troubleshooting Steps
Improper Sample Preparation	- Extraction Inefficiency: For aqueous samples, ensure the chosen extraction technique (e.g., Headspace Solid-Phase Microextraction - HS-SPME) is optimized. Check SPME fiber type, extraction time, and temperature. For solid samples, ensure the extraction solvent is appropriate and the extraction time is sufficient. - Analyte Loss during Concentration: If a concentration step is used, be mindful of the volatility of Perfluoro-2-methyl-3-ethylpentane. Use gentle nitrogen evaporation and avoid high temperatures.
GC-MS System Issues	- Injector Problems: Check for leaks in the injector, as this can affect the transfer of volatile analytes to the column. Ensure the injector temperature is appropriate (e.g., 250°C) to ensure complete volatilization without degradation.[1] - Column Issues: Ensure the GC column is properly installed and not compromised. A contaminated or degraded column can lead to poor peak shape and loss of signal. - MS Detector Inefficiency: Verify that the MS detector is properly tuned and calibrated. Ensure the correct ions are being monitored in the acquisition method.
Standard/Sample Degradation	- Improper Storage: Store analytical standards and prepared samples at the recommended temperature (typically refrigerated or frozen) in tightly sealed, PFAS-free containers to prevent degradation and volatilization.

Issue 2: High Background/Contamination

Possible Causes and Solutions:

Potential Cause	Troubleshooting Steps
Laboratory Environment	- Ubiquitous PFAS: Many laboratory consumables can be a source of PFAS contamination. Use polypropylene or high-density polyethylene (HDPE) vials and containers that are certified PFAS-free. Avoid using materials containing PTFE (Teflon™). - Instrumentation: Tubing, septa, and other components within the GC-MS system can be sources of background PFAS. Use PFAS-free consumables where possible.
Sample Collection and Handling	- Field Contamination: Use certified PFAS-free sampling containers and follow strict sampling protocols to avoid cross-contamination in the field. Field blanks are essential to monitor for contamination during sample collection.
Reagents and Solvents	- Purity: Use high-purity, PFAS-free solvents and reagents for sample preparation and analysis. It is advisable to run solvent blanks to check for contamination.

Issue 3: Poor Peak Shape (Tailing or Fronting)

Possible Causes and Solutions:

Potential Cause	Troubleshooting Steps
Chromatographic Issues	- Column Activity: Active sites on the GC column or in the injector liner can cause peak tailing. Use a deactivated liner and a column suitable for inert compounds. If tailing persists, trimming a small portion of the column from the injector end may help. - Improper Flow Rate: Optimize the carrier gas flow rate for the specific GC column and method. An incorrect flow rate can lead to band broadening and poor peak shape. - Injector Temperature: An injector temperature that is too low can cause slow volatilization and peak tailing. Conversely, a temperature that is too high can cause degradation and fronting.
Matrix Effects	- Co-eluting Interferences: Complex sample matrices can contain compounds that co-elute with the analyte, affecting peak shape. Optimize the GC temperature program to improve separation. Sample cleanup using techniques like Solid-Phase Extraction (SPE) may be necessary.

Experimental Protocols

Example Protocol: Headspace SPME-GC-MS/MS for Perfluoro-2-methyl-3-ethylpentane in Water

This is a general guideline and should be optimized for your specific instrumentation and sample matrix.

1. Sample Preparation:

• Place a 10 mL water sample into a 20 mL headspace vial.

• Add a known amount of a suitable internal standard (e.g., a labeled analog if available).

• Cap the vial immediately with a PFAS-free cap and septum.

2. HS-SPME Parameters:

• SPME Fiber: Polydimethylsiloxane (PDMS) or similar non-polar fiber.

• Incubation Temperature: 60°C

• Incubation Time: 15 minutes

• Extraction Time: 30 minutes

3. GC-MS/MS Parameters:

• Injector: Splitless mode, 250°C

• Column: Agilent DB-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent.

• Carrier Gas: Helium at a constant flow of 1.2 mL/min.

• Oven Program:

  • Initial temperature: 40°C, hold for 5 minutes.

  • Ramp: 10°C/min to 200°C.

  • Hold: 5 minutes at 200°C.

• MS Transfer Line: 280°C

• Ion Source: 230°C

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Acquisition Mode: Multiple Reaction Monitoring (MRM). Example transitions would need to be determined by infusing a standard of Perfluoro-2-methyl-3-ethylpentane. Precursor ions would be selected from the expected fragments (e.g., 119, 169, 219) and fragmented to produce characteristic product ions.

Visualizations

Caption: Experimental workflow for the analysis of Perfluoro-2-methyl-3-ethylpentane.

References

• 1. Perfluoro-2-methyl-3-ethylpentane | 354-97-2 | Benchchem [benchchem.com]
• 2. 354-97-2 Cas No. | Perfluoro-2-methyl-3-ethylpentane | Apollo [store.apolloscientific.co.uk]
• 3. an.shimadzu.com [an.shimadzu.com]

Technical Support Center: Refining Purification Techniques for Perfluoro-2-methyl-3-ethylpentane

Welcome to the technical support center for the purification of Perfluoro-2-methyl-3-ethylpentane. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to address common challenges encountered during the purification process.

FAQs and Troubleshooting Guides

This section provides answers to common questions and step-by-step troubleshooting for issues that may arise during the purification of Perfluoro-2-methyl-3-ethylpentane.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in commercially available or synthetically produced Perfluoro-2-methyl-3-ethylpentane?

A1: Common impurities often stem from the synthesis process, which typically involves electrochemical fluorination (ECF) or catalytic isomerization. These impurities can include:

• Structural Isomers: Other C8F18 isomers are common due to rearrangements during synthesis.[1][2]

• Underfluorinated Compounds (Hydrofluorocarbons): Incomplete fluorination can leave residual C-H bonds.

• Shorter-Chain Perfluorocarbons: Carbon-carbon bond cleavage during ECF can result in smaller perfluorinated molecules.[1]

• Oxygen-Containing Compounds: If oxygen is present during synthesis, it can lead to the formation of perfluorinated ethers or ketones.

• Polymeric Tars: A potential byproduct of the ECF process.[1]

Q2: What is the most effective initial purification technique for a crude mixture of Perfluoro-2-methyl-3-ethylpentane?

A2: For a crude mixture, fractional distillation is generally the most effective initial purification step. This technique separates compounds based on differences in their boiling points. Since isomers of Perfluoro-2-methyl-3-ethylpentane and other perfluorocarbon byproducts often have slightly different boiling points, fractional distillation can significantly enrich the desired product.[3][4]

Q3: How can I remove hydrocarbon (grease, solvent) contamination from my Perfluoro-2-methyl-3-ethylpentane sample?

A3: Liquid-liquid extraction is a highly effective method for removing hydrocarbon contaminants. Perfluorocarbons are immiscible with most hydrocarbon solvents. You can wash the contaminated Perfluoro-2-methyl-3-ethylpentane with a suitable hydrocarbon solvent like hexane or heptane. The hydrocarbon impurities will preferentially dissolve in the hydrocarbon phase, which can then be separated from the denser perfluorocarbon phase.[5]

Q4: My final product still shows minor impurities on GC-MS. What is the best technique for final polishing?

A4: For removing trace impurities and achieving high purity, preparative gas chromatography (prep-GC) is the recommended technique. Prep-GC can separate compounds with very similar boiling points and polarities, making it ideal for isolating the target compound from persistent isomers or other closely related impurities.[6][7][8]

Troubleshooting Guide: Fractional Distillation

Problem	Possible Cause(s)	Suggested Solution(s)
Poor Separation of Isomers	Insufficient column efficiency (too few theoretical plates).	Use a longer fractionating column or one with a more efficient packing material (e.g., structured packing, Raschig rings).[4]
Distillation rate is too high.	Reduce the heating rate to allow for proper vapor-liquid equilibrium to be established within the column.[3]
Poor insulation of the column.	Insulate the distillation column to minimize heat loss and maintain a consistent temperature gradient.
Bumping or Uneven Boiling	Lack of boiling chips or stir bar.	Add fresh boiling chips or a magnetic stir bar to the distillation flask before heating.
Heating too rapidly.	Decrease the power to the heating mantle for a smoother boiling process.
Product Contamination	Leaks in the distillation apparatus.	Check all joints and connections for a proper seal. Use appropriate grease for ground glass joints if necessary.
Foaming of the crude mixture.	Add an anti-foaming agent or reduce the boiling rate. Ensure the flask is not more than two-thirds full.

Troubleshooting Guide: Preparative Gas Chromatography (Prep-GC)

Problem	Possible Cause(s)	Suggested Solution(s)
Peak Tailing or Fronting	Column overload.	Reduce the injection volume or the concentration of the sample.
Active sites in the injector or column.	Use a deactivated liner and ensure the column is properly conditioned.
Incorrect injection technique.	Ensure a rapid and consistent injection.
Ghost Peaks	Contamination in the syringe, injector, or carrier gas.	Clean the syringe thoroughly between injections. Bake out the injector and column. Use high-purity carrier gas with appropriate traps.
Sample carryover from a previous injection.	Run a blank solvent injection to clean the system.
Poor Resolution	Inappropriate column or temperature program.	Select a column with a different stationary phase that offers better selectivity for the target compound and its impurities. Optimize the temperature program (e.g., slower ramp rate).
Low Recovery of Collected Fraction	Inefficient trapping of the analyte.	Ensure the collection trap is sufficiently cooled (e.g., with liquid nitrogen or a cryo-cooler).[9]
High carrier gas flow rate.	Reduce the carrier gas flow rate to allow more time for the analyte to condense in the trap.

Troubleshooting Guide: Liquid-Liquid Extraction

Problem	Possible Cause(s)	Suggested Solution(s)
Emulsion Formation	Vigorous shaking of the separatory funnel.	Gently invert the funnel for mixing instead of vigorous shaking.[10]
High concentration of surfactants or particulate matter.	Add a small amount of a saturated salt solution (brine) to break the emulsion. Centrifugation can also be effective.
Poor Separation of Layers	Densities of the two phases are too similar.	Dilute one or both phases with a solvent of significantly different density.
Insufficient time for layers to separate.	Allow the mixture to stand undisturbed for a longer period.
Loss of Product	Product has some solubility in the extraction solvent.	Perform multiple extractions with smaller volumes of the extraction solvent to maximize recovery.
Incomplete phase separation.	Carefully separate the layers, leaving a small amount of the interface behind to avoid contamination. Re-extract the interface if necessary.

Quantitative Data

The following table summarizes key physical properties relevant to the purification of Perfluoro-2-methyl-3-ethylpentane and potential impurities.

Compound	Molecular Formula	Boiling Point (°C)	Notes
Perfluoro-2-methyl-3-ethylpentane	C₈F₁₈	~101-103	Target Compound.
Perfluoro-n-octane	C₈F₁₈	103	A common linear isomer.
Perfluoro-2-methylheptane	C₈F₁₈	~101	A potential structural isomer.
Perfluoro-3-methylheptane	C₈F₁₈	~101	A potential structural isomer.
Heptane	C₇H₁₆	98.4	A representative hydrocarbon impurity.
Hexane	C₆H₁₄	69	A common extraction solvent and potential impurity.

Note: Boiling points of perfluorocarbon isomers can be very close, necessitating efficient fractional distillation or preparative GC for separation.

Experimental Protocols

Protocol 1: Fractional Distillation for Isomer Enrichment

• Apparatus Setup: Assemble a fractional distillation apparatus with a round-bottom flask, a fractionating column (e.g., Vigreux or packed column), a condenser, a distillation head with a thermometer, and receiving flasks.[3][11] Ensure all glassware is clean and dry.

• Sample Charging: Fill the round-bottom flask with the crude Perfluoro-2-methyl-3-ethylpentane mixture, not exceeding two-thirds of the flask's volume. Add boiling chips or a magnetic stir bar.

• Distillation:

  • Begin heating the flask gently.

  • As the mixture boils, vapor will rise through the fractionating column.

  • Monitor the temperature at the distillation head. The temperature should stabilize at the boiling point of the first fraction (the most volatile component).

  • Collect the initial fraction (forerun) in a separate receiving flask. This fraction will be enriched in lower-boiling impurities.

  • As the temperature begins to rise, change the receiving flask to collect the main fraction, which will be enriched in the desired Perfluoro-2-methyl-3-ethylpentane. Collect this fraction over a narrow temperature range (e.g., ±1°C of the expected boiling point).

  • Stop the distillation before the flask runs dry to prevent the formation of potentially explosive peroxides and overheating of residues.

• Analysis: Analyze the collected fractions by GC-MS to determine their composition and purity.

Protocol 2: Preparative Gas Chromatography for High-Purity Isolation

• Instrument Setup:

  • Install a suitable preparative GC column (wider diameter than analytical columns) with a stationary phase appropriate for separating perfluorocarbons (e.g., a non-polar phase).

  • Set up the preparative GC with a fraction collector at the outlet.[6][7] Ensure the collection traps are clean and can be cooled effectively.

• Method Development (on an analytical GC):

  • Develop a temperature program on an analytical GC that provides good separation of Perfluoro-2-methyl-3-ethylpentane from its impurities.

  • Determine the retention time of the target compound.

• Preparative Run:

  • Transfer the optimized method to the preparative GC, adjusting flow rates and injection volumes for the larger column.

  • Inject the enriched sample from fractional distillation onto the preparative GC column.

  • Set the fraction collector to collect the eluent at the retention time corresponding to Perfluoro-2-methyl-3-ethylpentane. Cool the collection trap with liquid nitrogen or a cryo-cooler.

• Recovery and Analysis:

  • Rinse the collected fraction from the trap with a small amount of a volatile, high-purity solvent (e.g., perfluorohexane).

  • Analyze the purity of the collected fraction using analytical GC-MS.

Protocol 3: Liquid-Liquid Extraction for Hydrocarbon Removal

• Apparatus and Reagents:

  • Separatory funnel of appropriate size.

  • High-purity hydrocarbon solvent (e.g., hexane or heptane).

  • Beakers or flasks for collecting the separated layers.

• Extraction Procedure:

  • Place the contaminated Perfluoro-2-methyl-3-ethylpentane into the separatory funnel.

  • Add an equal volume of the hydrocarbon solvent to the separatory funnel.

  • Stopper the funnel and gently invert it several times to mix the two phases.[10] Periodically vent the funnel to release any pressure buildup.

  • Place the funnel in a ring stand and allow the layers to fully separate. The denser perfluorocarbon layer will be at the bottom.

  • Carefully drain the lower perfluorocarbon layer into a clean, dry flask.

  • Drain the upper hydrocarbon layer into a separate waste container.

  • For optimal purification, repeat the extraction of the perfluorocarbon layer with fresh hydrocarbon solvent two to three more times.

• Solvent Removal and Analysis:

  • Any residual hydrocarbon solvent in the purified perfluorocarbon can be removed by gentle heating under a stream of nitrogen or by rotary evaporation (if the boiling point difference is sufficient).

  • Analyze the purified product by GC-MS to confirm the removal of hydrocarbon impurities.

Visualizations

Caption: General purification workflow for Perfluoro-2-methyl-3-ethylpentane.

References

• 1. Perfluoro-2-methyl-3-ethylpentane | 354-97-2 | Benchchem [benchchem.com]
• 2. RU2604738C2 - Method of producing perfluoro-2-methyl-3-pentanone and intermediate compounds - Google Patents [patents.google.com]
• 3. youtube.com [youtube.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. researchgate.net [researchgate.net]
• 6. research.monash.edu [research.monash.edu]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. schal-lab.cals.ncsu.edu [schal-lab.cals.ncsu.edu]
• 10. youtube.com [youtube.com]
• 11. chembam.com [chembam.com]

Reference Data & Comparative Studies

Validating the Purity of Perfluoro-2-methyl-3-ethylpentane by GC-MS: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical development and advanced material science, the purity of chemical reagents is paramount. Perfluoro-2-methyl-3-ethylpentane, a perfluorocarbon (PFC), is utilized in specialized applications due to its chemical inertness, thermal stability, and unique physical properties. Ensuring its purity is critical for experimental reproducibility and final product integrity. This guide provides a comprehensive comparison of Gas Chromatography-Mass Spectrometry (GC-MS) for the validation of Perfluoro-2-methyl-3-ethylpentane purity, supported by experimental protocols and comparative data.

Comparative Purity Analysis

Gas Chromatography-Mass Spectrometry (GC-MS) stands as a definitive method for the analysis of volatile and semi-volatile compounds like Perfluoro-2-methyl-3-ethylpentane.[1][2] Its high chromatographic resolution allows for the separation of closely related isomers and potential impurities, while mass spectrometry provides confident identification of these separated compounds.[1]

For the purpose of this guide, three hypothetical batches of Perfluoro-2-methyl-3-ethylpentane were analyzed to determine their purity. Batch A represents a standard grade, Batch B is a high-purity grade, and Batch C is a sample from a competitor. The following table summarizes the quantitative data obtained from the GC-MS analysis.

Parameter	Batch A (Standard Grade)	Batch B (High-Purity Grade)	Batch C (Competitor)
Purity of Perfluoro-2-methyl-3-ethylpentane (%)	99.52	99.98	99.65
Total Impurities (%)	0.48	0.02	0.35
Key Impurity 1: Perfluoro-dimethylhexane Isomer (%)	0.25	< 0.01	0.18
Key Impurity 2: Partially Fluorinated Alkane (%)	0.15	< 0.01	0.10
Other Volatile Fluorinated Compounds (%)	0.08	< 0.01	0.07

As evidenced by the data, Batch B demonstrates superior purity, with total impurities significantly below those of the standard grade and the competitor's product. The identification of specific impurities, such as isomeric variants and partially fluorinated species, is crucial for understanding potential side reactions or downstream effects in sensitive applications.

Experimental Protocol: GC-MS Analysis

The following protocol outlines the methodology for the purity validation of Perfluoro-2-methyl-3-ethylpentane.

1. Sample Preparation:

• Accurately weigh approximately 10 mg of the Perfluoro-2-methyl-3-ethylpentane sample into a 10 mL volumetric flask.

• Dilute to volume with a high-purity solvent such as hexane or methyl tert-butyl ether (MTBE). Ensure the solvent does not co-elute with the analyte or any expected impurities.

• Vortex the solution for 30 seconds to ensure homogeneity.

• Transfer an aliquot of the solution to a 2 mL GC vial for analysis.

2. GC-MS Instrumentation and Conditions:

• Gas Chromatograph: Agilent 8890 GC System (or equivalent)

• Mass Spectrometer: Agilent 5977B MSD (or equivalent)

• Injector: Split/Splitless Inlet

  • Injection Volume: 1 µL

  • Inlet Temperature: 250°C

  • Split Ratio: 50:1

• Carrier Gas: Helium at a constant flow rate of 1.2 mL/min

• Column: HP-5MS (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent non-polar capillary column.

• Oven Temperature Program:

  • Initial Temperature: 40°C, hold for 2 minutes

  • Ramp: 10°C/min to 200°C

  • Hold: 5 minutes at 200°C

• Mass Spectrometer Parameters:

  • Ionization Mode: Electron Ionization (EI) at 70 eV

  • Source Temperature: 230°C

  • Quadrupole Temperature: 150°C

  • Scan Range: m/z 50-500

  • Solvent Delay: 3 minutes

3. Data Analysis:

• The purity of Perfluoro-2-methyl-3-ethylpentane is determined by calculating the peak area percentage of the main peak relative to the total area of all peaks in the chromatogram.

• Impurities are identified by comparing their mass spectra to spectral libraries (e.g., NIST) and by interpreting their fragmentation patterns. While molecular ions of fluorinated compounds can sometimes be absent in EI, the fragmentation patterns are often characteristic.[3]

Experimental Workflow and Logic

The following diagram illustrates the logical workflow for the purity validation of Perfluoro-2-methyl-3-ethylpentane.

Purity validation workflow for Perfluoro-2-methyl-3-ethylpentane.

Alternative Analytical Techniques

While GC-MS is highly effective for volatile compounds like Perfluoro-2-methyl-3-ethylpentane, other techniques exist for the broader analysis of per- and polyfluoroalkyl substances (PFAS).

• Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): This is the most common method for analyzing a wide range of PFAS, particularly non-volatile and ionic species.[4] It offers high sensitivity and selectivity.[2] However, for a volatile, non-polar compound like Perfluoro-2-methyl-3-ethylpentane, GC-MS is generally more suitable and straightforward.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹⁹F NMR can be a powerful tool for the structural elucidation and quantification of fluorinated compounds without the need for chromatographic separation. It can provide information about the different fluorine environments in the molecule and can be used to identify and quantify impurities containing fluorine. However, it is generally less sensitive than GC-MS.

References

• 1. Recent developments in methods for analysis of perfluorinated persistent pollutants - PMC [pmc.ncbi.nlm.nih.gov]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. Detection of molecular ions of fluorine compounds by GC/FI-TOFMS | Applications Notes | JEOL Ltd. [jeol.com]
• 4. diva-portal.org [diva-portal.org]

A Comparative Analysis of Perfluoro-2-methyl-3-ethylpentane and Other Perfluorinated Solvents for Researchers and Drug Development Professionals

An in-depth guide to the physicochemical properties and experimental evaluation of key perfluorinated solvents, offering researchers, scientists, and drug development professionals a comprehensive resource for solvent selection and application.

Perfluorinated solvents, a class of organofluorine compounds where all hydrogen atoms have been replaced by fluorine, are distinguished by their unique and valuable properties. These include high thermal stability, chemical inertness, low surface tension, and a remarkable capacity for dissolving gases. Such characteristics make them indispensable in a variety of specialized applications, from heat transfer fluids in the electronics industry to inert reaction media and potential use in drug delivery systems. This guide provides a comparative study of Perfluoro-2-methyl-3-ethylpentane against other commonly used perfluorinated solvents, supported by quantitative data and detailed experimental methodologies.

Comparative Physicochemical Properties

The selection of an appropriate perfluorinated solvent is contingent on its specific physical and chemical characteristics. The following tables summarize key quantitative data for Perfluoro-2-methyl-3-ethylpentane and other representative perfluorinated solvents to facilitate a direct comparison.

Table 1: General and Thermal Properties

Property	Perfluoro-2-methyl-3-ethylpentane	Perfluorohexane	Perfluorooctane	Perfluorodecalin
Molecular Formula	C8F18	C6F14	C8F18	C10F18
Molecular Weight ( g/mol )	438.06[1]	338.04	438.06	462.08
Boiling Point (°C)	103[1]	56[2]	103-106	142
Melting Point (°C)	-70[1]	-90[2]	-27	-5 to -10
Thermal Conductivity (W/m·K)	Data not readily available	0.057[2]	Data not readily available	Data not readily available

Table 2: Fluid Dynamics and Interfacial Properties

Property	Perfluoro-2-methyl-3-ethylpentane	Perfluorohexane	Perfluorooctane	Perfluorodecalin
Density (g/mL at 25°C)	1.839[1]	1.670	1.766	1.908
Viscosity (cP at 25°C)	Data not readily available	0.64[2]	1.8	5.1
Surface Tension (mN/m at 25°C)	~14[1]	Data not readily available	Data not readily available	17.6

Table 3: Gas Solubility Properties

Perfluorinated solvents are renowned for their high gas solubility, a property attributed to the weak intermolecular forces between the fluorinated molecules.[2] This allows for the accommodation of gas molecules within the liquid structure. Carbon dioxide is notably more soluble in these liquids than oxygen, which in turn is significantly more soluble than nitrogen.[3]

Gas	Solubility in Perfluorinated Solvents (Mole Fraction)
Oxygen (O2)	~ 4 x 10⁻³[4]
Carbon Dioxide (CO2)	~ 2 x 10⁻²[4]
Nitrogen (N2)	Significantly lower than O2 and CO2[3]

Experimental Protocols

To ensure accurate and reproducible data for the comparison of perfluorinated solvents, standardized experimental protocols are essential. The following sections detail the methodologies for determining key physicochemical properties.

Determination of Boiling Point (Distillation Method)

The boiling point of a liquid is the temperature at which its vapor pressure equals the surrounding atmospheric pressure. A common and accurate method for its determination is through distillation.

Apparatus:

• Round-bottom flask

• Distillation head with a port for a thermometer

• Condenser

• Receiving flask

• Heating mantle

• Boiling chips

• Thermometer

Procedure:

• Assemble the distillation apparatus.

• Place a small volume of the perfluorinated solvent and a few boiling chips into the round-bottom flask.

• Position the thermometer in the distillation head such that the top of the bulb is level with the side arm of the condenser.

• Begin heating the flask gently with the heating mantle.

• Observe the temperature as the liquid begins to boil and the vapor condenses.

• The boiling point is the stable temperature at which the liquid and vapor are in equilibrium, and a steady stream of distillate is collected in the receiving flask.

• Record the atmospheric pressure at the time of the measurement, as boiling point is pressure-dependent.

Determination of Viscosity (Ostwald Viscometer Method)

Viscosity is a measure of a fluid's resistance to flow. The Ostwald viscometer is a simple and reliable instrument for measuring the kinematic viscosity of liquids.

Apparatus:

• Ostwald viscometer

• Constant temperature water bath

• Pipette

• Stopwatch

• Reference liquid with known viscosity and density (e.g., water)

Procedure:

• Clean and dry the Ostwald viscometer thoroughly.

• Pipette a precise volume of the perfluorinated solvent into the larger bulb of the viscometer.

• Place the viscometer in a constant temperature water bath and allow it to equilibrate for at least 15 minutes.

• Using a pipette bulb, draw the liquid up through the capillary tube until it is above the upper mark.

• Release the suction and allow the liquid to flow down the capillary.

• Start the stopwatch precisely when the meniscus of the liquid passes the upper mark.

• Stop the stopwatch precisely when the meniscus passes the lower mark.

• Repeat the measurement at least three times and calculate the average flow time.

• Repeat the entire procedure with a reference liquid of known viscosity and density at the same temperature.

• The viscosity of the sample can be calculated using the following equation:

  η₁ = (ρ₁ * t₁) / (ρ₂ * t₂) * η₂

  where:

  • η₁ = viscosity of the sample

  • ρ₁ = density of the sample

  • t₁ = average flow time of the sample

  • η₂ = viscosity of the reference liquid

  • ρ₂ = density of the reference liquid

  • t₂ = average flow time of the reference liquid

Determination of Gas Solubility (Volumetric Method)

The solubility of a gas in a liquid can be determined by measuring the volume of gas that dissolves in a known volume of the liquid at a specific temperature and pressure.

Apparatus:

• Gas burette

• Equilibration vessel with a magnetic stirrer

• Pressure transducer

• Temperature-controlled water bath

• Vacuum pump

• Gas supply

Procedure:

• A known volume of the degassed perfluorinated solvent is introduced into the equilibration vessel.

• The vessel is placed in a temperature-controlled water bath to maintain a constant temperature.

• The system is evacuated to remove any residual air.

• A known volume of the gas is introduced into the system from a gas burette.

• The liquid is stirred to facilitate the dissolution of the gas until equilibrium is reached, as indicated by a stable pressure reading.

• The final volume of the gas in the burette is recorded.

• The volume of gas dissolved in the liquid is the difference between the initial and final gas volumes.

• The solubility can then be expressed in various units, such as mole fraction or Henry's Law constant.

Visualizing the Experimental Workflow

The following diagram, generated using Graphviz, illustrates a generalized workflow for the comparative analysis of the physicochemical properties of perfluorinated solvents.

References

• 1. Buy Perfluoro-2-methyl-3-ethylpentane (EVT-3178824) | 354-97-2 [evitachem.com]
• 2. Perfluorohexane - Wikipedia [en.wikipedia.org]
• 3. nanobioletters.com [nanobioletters.com]
• 4. researchgate.net [researchgate.net]

Cross-Validation of Analytical Methods for Perfluoro-2-methyl-3-ethylpentane: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of analytical methodologies for the detection and quantification of Perfluoro-2-methyl-3-ethylpentane, a per- and polyfluoroalkyl substance (PFAS). Given its volatile and thermally stable nature, Gas Chromatography-Mass Spectrometry (GC-MS) stands out as a primary analytical technique. However, for a comprehensive understanding, this guide also explores the applicability of Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), a method widely employed for a broad range of PFAS compounds.

Executive Summary

The selection of an appropriate analytical method for Perfluoro-2-methyl-3-ethylpentane is contingent on the specific research objectives, sample matrix, and desired sensitivity. Gas Chromatography-Mass Spectrometry (GC-MS) is generally the preferred method for this volatile, non-polar compound, offering excellent separation and sensitive detection.[1][2][3] Conversely, while Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is the standard for many non-volatile, ionizable PFAS, its application to neutral and volatile compounds like Perfluoro-2-methyl-3-ethylpentane is less direct and typically less sensitive.[2][3][4]

This guide presents a cross-validation of these two prominent techniques, summarizing their performance based on experimental data for structurally similar volatile PFAS. Detailed experimental protocols are provided to enable researchers to implement these methods.

Data Presentation: Comparative Analysis of Analytical Methods

The following table summarizes the key performance metrics for GC-MS and LC-MS/MS in the analysis of volatile PFAS, providing an objective comparison to guide method selection. The data presented is a synthesis from various studies on compounds with similar physicochemical properties to Perfluoro-2-methyl-3-ethylpentane.

Parameter	Gas Chromatography-Mass Spectrometry (GC-MS)	Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)	References
Principle	Separation based on volatility and polarity in a gaseous mobile phase.	Separation based on polarity in a liquid mobile phase.	[1][4]
Applicability to Perfluoro-2-methyl-3-ethylpentane	High - ideal for volatile, thermally stable, non-polar compounds.	Low - less suitable for non-ionizable, volatile compounds.	[2][3]
Sample Preparation	Headspace-Solid Phase Microextraction (HS-SPME), Thermal Desorption, Liquid-Liquid Extraction.	Solid Phase Extraction (SPE), Direct Injection (for water samples).	[1][5]
Typical Limit of Detection (LOD)	0.055–0.086 µg/L (for similar volatile PFAS).	0.4–1.0 ng/mL (for short-chain PFAS in biological matrices).	[6][7]
Typical Limit of Quantification (LOQ)	0.18–0.28 µg/L (for similar volatile PFAS).	2 ng/mL (for short-chain PFAS in biological matrices).	[6][7]
Linearity (R²)	> 0.99	> 0.99	[6][7]
Precision (%RSD)	< 15%	< 20%	[7][8]
Accuracy/Recovery (%)	93–107%	80-115%	[6][7]
Throughput	Moderate	High
Matrix Effects	Generally lower, especially with selective extraction techniques.	Can be significant, requiring matrix-matched standards or isotopic dilution.	[1][9]

Experimental Workflows

The following diagrams illustrate the typical experimental workflows for the GC-MS and LC-MS/MS analysis of volatile PFAS.

GC-MS Experimental Workflow

LC-MS/MS Experimental Workflow

Experimental Protocols

Below are detailed, generalized methodologies for the analysis of volatile PFAS, which can be adapted for Perfluoro-2-methyl-3-ethylpentane.

Gas Chromatography-Mass Spectrometry (GC-MS) Protocol

This protocol is based on methodologies developed for the analysis of volatile PFAS in water and air.[1][10][11]

1. Sample Preparation (Headspace-SPME)

• Objective: To extract and concentrate volatile analytes from the sample matrix.

• Apparatus: 20 mL headspace vials with PTFE-lined septa, SPME fiber assembly (e.g., Polydimethylsiloxane/Divinylbenzene - PDMS/DVB).

• Procedure:

  • Place a 10 mL aliquot of the aqueous sample into a 20 mL headspace vial.

  • For solid samples, a specific weight of the sample is placed in the vial, and a suitable solvent may be added.

  • Add a magnetic stir bar and internal standards.

  • Seal the vial and place it in a heating block with stirring.

  • Expose the SPME fiber to the headspace of the heated sample for a defined period (e.g., 30 minutes at 60°C) to allow for the adsorption of volatile compounds.

  • Retract the fiber and immediately introduce it into the GC injection port for thermal desorption.

2. GC-MS Analysis

• Objective: To separate and detect the target analytes.

• Instrumentation: Gas chromatograph coupled to a mass spectrometer (e.g., single quadrupole or triple quadrupole).

• GC Conditions (Example):

  • Injection Port: Splitless mode, 250°C.

  • Carrier Gas: Helium at a constant flow rate (e.g., 1.2 mL/min).

  • Column: Mid-polar capillary column (e.g., 5% Phenyl Methylpolysiloxane, 30 m x 0.25 mm ID, 0.25 µm film thickness).

  • Oven Temperature Program: Initial temperature of 40°C held for 4 minutes, ramp to 200°C at 10°C/min, then ramp to 280°C at 20°C/min and hold for 5 minutes.

• MS Conditions (Example):

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Acquisition Mode: Selected Ion Monitoring (SIM) for targeted analysis or full scan for screening.

  • Mass Range: m/z 50-500.

  • Ion Source Temperature: 230°C.

  • Quadrupole Temperature: 150°C.

3. Quality Control

• Method Blanks: Analyze a blank sample with each batch to check for contamination.

• Matrix Spikes: Spike a real sample with a known concentration of the analyte to assess matrix effects.

• Internal Standards: Add isotopically labeled analogs of the target analytes to all samples, blanks, and standards to correct for variations in extraction efficiency and instrument response.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Protocol

This protocol is a generalized procedure based on standard methods for the analysis of other short-chain PFAS.[12][13][14]

1. Sample Preparation (Solid Phase Extraction - SPE)

• Objective: To extract and clean up the sample.

• Apparatus: SPE cartridges (e.g., Weak Anion Exchange - WAX), vacuum manifold.

• Procedure:

  • Condition the SPE cartridge with methanol followed by reagent water.

  • Load the sample (e.g., 250 mL of water) onto the cartridge.

  • Wash the cartridge with a mild solvent to remove interferences.

  • Elute the target analytes with a suitable solvent (e.g., methanol with a small percentage of ammonium hydroxide).

  • Evaporate the eluate to near dryness and reconstitute in a known volume of the initial mobile phase.

2. LC-MS/MS Analysis

• Objective: To separate, detect, and quantify the target analytes.

• Instrumentation: High-performance liquid chromatograph (HPLC) or ultra-high-performance liquid chromatograph (UHPLC) coupled to a triple quadrupole mass spectrometer.

• LC Conditions (Example):

  • Column: C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 2.6 µm particle size).

  • Mobile Phase A: Water with a buffer (e.g., 20 mM ammonium acetate).

  • Mobile Phase B: Methanol.

  • Gradient Elution: A gradient program starting with a high percentage of mobile phase A and increasing the percentage of mobile phase B over time.

  • Flow Rate: 0.3 mL/min.

  • Column Temperature: 40°C.

• MS/MS Conditions (Example):

  • Ionization Mode: Electrospray Ionization (ESI) in negative mode.

  • Acquisition Mode: Multiple Reaction Monitoring (MRM).

  • Source Temperature: 150°C.

  • Desolvation Temperature: 500°C.

3. Quality Control

• Method Blanks: Analyze a blank sample with each batch.

• Laboratory Control Samples: Analyze a fortified blank sample to assess method performance.

• Isotope Dilution: Use isotopically labeled internal standards for each analyte to ensure accurate quantification.

Conclusion

For the specific analysis of Perfluoro-2-methyl-3-ethylpentane, Gas Chromatography-Mass Spectrometry (GC-MS) is the more direct and likely more sensitive analytical method due to the compound's volatility and non-polar nature. The use of pre-concentration techniques such as Headspace-SPME can further enhance the detection limits. While Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is a powerful tool for a wide array of PFAS, its application to Perfluoro-2-methyl-3-ethylpentane would require significant method development to overcome the challenges associated with its volatility and lack of an ionizable functional group, likely resulting in poorer sensitivity compared to GC-MS.

Researchers should select the method that best aligns with their specific analytical needs, considering the sample matrix, required detection limits, and available instrumentation. The provided protocols offer a solid foundation for developing and validating a robust analytical method for Perfluoro-2-methyl-3-ethylpentane.

References

• 1. ssi.shimadzu.com [ssi.shimadzu.com]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. chromatographytoday.com [chromatographytoday.com]
• 4. halocolumns.com [halocolumns.com]
• 5. Method for the determination of perfluorinated compounds (PFCs) in water by solid-phase extraction and liquid chromatography/tandem mass spectrometry (LC/MS/MS) - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 6. academic.oup.com [academic.oup.com]
• 7. Development and validation of the UHPLC-MS/MS method for the quantitative determination of 25 PFAS in dried blood spots - PMC [pmc.ncbi.nlm.nih.gov]
• 8. matheo.uliege.be [matheo.uliege.be]
• 9. researchgate.net [researchgate.net]
• 10. chromatographyonline.com [chromatographyonline.com]
• 11. ssi.shimadzu.com [ssi.shimadzu.com]
• 12. Integrating the Analysis of Ultrashort-Chain PFAS [restek.com]
• 13. nemc.us [nemc.us]
• 14. fda.gov [fda.gov]

A Comparative Analysis of the Thermal Stability of Perfluoro-2-methyl-3-ethylpentane

For Researchers, Scientists, and Drug Development Professionals: An Objective Comparison of Perfluoro-2-methyl-3-ethylpentane's Thermal Performance Against Alternative Perfluorinated Liquids, Supported by Experimental Data.

Perfluoro-2-methyl-3-ethylpentane, a perfluorinated compound (PFC), is recognized for its exceptional thermal and chemical stability, properties attributable to the strength of the carbon-fluorine bond, the strongest single bond in organic chemistry.[1] This inherent stability makes it a valuable compound in applications requiring inertness at elevated temperatures. This guide provides a comparative benchmark of the thermal stability of perfluoro-2-methyl-3-ethylpentane against other commonly used perfluorinated liquids, supported by available experimental data.

Executive Summary of Thermal Performance

Compound	Chemical Formula	Decomposition Onset Temperature (°C)	Thermal Conductivity (W/m·K) @ 25°C	Specific Heat Capacity (J/kg·K) @ 25°C
Perfluoro-2-methyl-3-ethylpentane	C8F18	> 500 (Estimated)	~0.06 (Estimated)	Data Not Available
Perfluoro-n-octane	C8F18	> 450[2][3][4]	Data Not Available	1110[5]
Fluorinert™ FC-770	Mixture of perfluorinated compounds	Thermally stable up to operating limit	0.063[6]	1038[6]
Fluorinert™ FC-72 (Perfluorohexane)	C6F14	Thermally stable up to operating limit	0.057[7]	1100[7]

Note: The decomposition temperature for perfluoro-2-methyl-3-ethylpentane is an estimation based on the known stability of perfluoroalkanes. Perfluoroalkanes are known to be highly resistant to thermal breakdown.[1]

Experimental Protocols for Thermal Stability Assessment

The determination of thermal stability for perfluorinated compounds relies on standardized thermoanalytical techniques. The primary methods employed are Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC).

Thermogravimetric Analysis (TGA) for Decomposition Temperature

TGA is the principal method for determining the thermal decomposition temperature of a material. The experimental protocol is guided by the ASTM E2550 standard, "Standard Test Method for Thermal Stability by Thermogravimetry."

Methodology:

• Sample Preparation: A small, representative sample of the liquid (typically 5-10 mg) is placed into an inert sample pan (e.g., platinum or aluminum).

• Instrumentation: A thermogravimetric analyzer is used, which consists of a high-precision balance situated within a furnace.

• Experimental Conditions:

  • The sample is heated at a controlled, linear rate (e.g., 10 °C/min).

  • The experiment is conducted under a controlled atmosphere, typically an inert gas such as nitrogen or argon, to prevent oxidative degradation.

  • The mass of the sample is continuously monitored as a function of temperature.

• Data Analysis: The decomposition onset temperature is determined by analyzing the resulting TGA curve (mass vs. temperature). It is typically identified as the temperature at which a significant mass loss begins, often calculated using the tangent method at the point of maximum rate of mass loss.

Differential Scanning Calorimetry (DSC) for Heat Capacity

DSC is utilized to measure the heat capacity of a substance. This technique measures the difference in heat flow between a sample and a reference as a function of temperature.

Methodology:

• Sample Preparation: A known mass of the liquid is hermetically sealed in an aluminum pan. An empty sealed pan is used as a reference.

• Instrumentation: A differential scanning calorimeter is employed.

• Experimental Conditions:

  • The sample and reference are subjected to a controlled temperature program, which includes heating, cooling, and isothermal segments.

  • A typical program involves an initial equilibration at a low temperature, followed by a linear heating ramp through the temperature range of interest.

• Data Analysis: The heat flow difference between the sample and the reference is measured. The specific heat capacity (Cp) is calculated from this data using the following equation:

  Cp = (Heat Flow / Heating Rate) / Sample Mass

  The analysis is typically performed by comparing the heat flow of the sample to that of a known standard (e.g., sapphire) under the same conditions.

Visualizing the Experimental Workflow

The following diagram, generated using the DOT language, illustrates the logical workflow for assessing the thermal stability of a perfluorinated liquid like perfluoro-2-methyl-3-ethylpentane.

Caption: Workflow for Thermal Stability Assessment of Perfluorinated Liquids.

Signaling Pathways and Logical Relationships

The exceptional thermal stability of perfluoro-2-methyl-3-ethylpentane is a direct consequence of its molecular structure. The key logical relationship is as follows:

Caption: Relationship between C-F Bond Strength and Thermal Stability.

References

• 1. Thermal kinetics of PFAS and precursors in soil: Experiment and surface simulation in temperature-time plane - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. thermtest.com [thermtest.com]
• 5. Thermal conductance of Teflon and Polyethylene: Insight from an atomistic, single-molecule level - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Quantifying physiochemical properties of per- and polyfluoroalkyl substances (PFAS) by thermogravimetry analysis coupled with differential scanning calorimetry (TGA-DSC) - American Chemical Society [acs.digitellinc.com]
• 7. pubs.acs.org [pubs.acs.org]

A Comparative Analysis of the Environmental Impact of Perfluoro-2-methyl-3-ethylpentane Versus Traditional Solvents

For Researchers, Scientists, and Drug Development Professionals

The selection of solvents in research and pharmaceutical development has significant environmental consequences. As the chemical industry moves towards greener and more sustainable practices, it is crucial to evaluate the environmental footprint of all substances, including novel compounds and established solvents. This guide provides a detailed comparison of the environmental impact of perfluoro-2-methyl-3-ethylpentane against a selection of traditional laboratory and industrial solvents. The comparison is based on key environmental indicators: Global Warming Potential (GWP), Ozone Depletion Potential (ODP), and atmospheric lifetime.

Data Summary

Substance	Chemical Formula	GWP (100-year)	ODP	Atmospheric Lifetime
Perfluoro-2-methyl-3-ethylpentane	C8F18	Data not available (Expected to be high as a PFC)	0	Data not available (Expected to be very long as a PFC)
Toluene	C7H8	~2	0	~1.9 days
Xylene (isomers)	C8H10	Data not available	0	~0.5 - 1.2 days
Acetone	C3H6O	<1	0	~22 days
Isopropanol	C3H8O	Data not available	0	~3.2 days
Dichloromethane	CH2Cl2	9	0.02	~0.4 years
n-Hexane	C6H14	Data not available	0	~2.3 days

Note: Data for traditional solvents is compiled from various sources and may vary depending on the specific isomer and the methodology of determination.

Discussion of Environmental Impact

Perfluoro-2-methyl-3-ethylpentane (C8F18)

Perfluoro-2-methyl-3-ethylpentane belongs to the class of perfluorocarbons (PFCs). PFCs are characterized by the complete replacement of hydrogen atoms with fluorine atoms, resulting in extremely stable molecules.[1] This high stability translates to very long atmospheric lifetimes, often in the thousands of years. While specific data for this branched C8F18 isomer is not available, other PFCs have very high Global Warming Potentials.[2] The carbon-fluorine bond is exceptionally strong, making these compounds resistant to degradation in the troposphere.[1] Their primary removal mechanism is photolysis in the upper atmosphere (mesosphere), which is a very slow process. Due to the absence of chlorine or bromine atoms, their Ozone Depletion Potential is zero.[3]

In contrast, a structurally similar but chemically distinct compound, perfluoro(2-methyl-3-pentanone), has been reported to have a very low GWP of 1 and a short atmospheric lifetime of about 4 to 15 days due to its susceptibility to photolysis.[4] This highlights that the presence of a ketone functional group can dramatically alter the atmospheric fate of a fluorinated compound.

Traditional Solvents

The traditional solvents listed represent a range of chemical classes and associated environmental impacts.

• Aromatic Hydrocarbons (Toluene, Xylene): These are volatile organic compounds (VOCs) that act as precursors to the formation of tropospheric ozone (smog), a harmful air pollutant. Their atmospheric lifetimes are relatively short, on the order of days, as they are readily attacked by hydroxyl radicals in the atmosphere. Their GWPs are low.

• Ketones (Acetone): Acetone is a widely used solvent with a relatively low GWP and a moderate atmospheric lifetime. It is also a VOC.

• Alcohols (Isopropanol): Isopropanol has a short atmospheric lifetime due to its reaction with hydroxyl radicals.

• Halogenated Solvents (Dichloromethane): Although its GWP is relatively low compared to PFCs, dichloromethane contains chlorine and has a non-zero ODP. While significantly less damaging to the ozone layer than CFCs, its use is still of concern.

• Alkanes (n-Hexane): As a VOC, n-hexane contributes to smog formation and has a short atmospheric lifetime.

Experimental Protocols for Determining Environmental Impact

The determination of GWP, ODP, and atmospheric lifetime involves a combination of laboratory experiments and atmospheric modeling.

Global Warming Potential (GWP)

The GWP of a substance is a measure of how much heat a greenhouse gas traps in the atmosphere over a specific time horizon, relative to carbon dioxide (CO2).[5][6] The calculation of GWP relies on two key experimentally determined parameters:

• Radiative Efficiency: This is the measure of how effectively a molecule absorbs infrared radiation. It is determined using laboratory spectroscopic techniques, such as Fourier Transform Infrared (FTIR) spectroscopy, to measure the absorption cross-sections of the compound at different wavelengths in the infrared spectrum.

• Atmospheric Lifetime: This determines how long the substance persists in the atmosphere.

The GWP is then calculated by integrating the radiative forcing of a pulse emission of the gas over a chosen time horizon (typically 100 years) and dividing it by the integrated radiative forcing of a pulse emission of an equal mass of CO2 over the same period.[7]

Ozone Depletion Potential (ODP)

The ODP is a relative measure of the potential of a substance to cause ozone depletion compared to that of a reference compound, typically CFC-11, which is assigned an ODP of 1.[3] The determination of ODP is a complex process that involves:

• Laboratory Studies: Measuring the rate constants of the reactions of the substance with atmospheric species, particularly hydroxyl radicals (OH) and oxygen atoms, as well as its photolysis cross-sections at various ultraviolet wavelengths.

• Atmospheric Modeling: The experimental data are used as inputs for complex 2D or 3D atmospheric chemistry models. These models simulate the transport of the substance into the stratosphere and its chemical reactions that lead to ozone destruction. The calculated ozone loss per unit mass of the substance is then compared to the calculated ozone loss per unit mass of CFC-11 to determine the ODP.[8][9]

Atmospheric Lifetime

The atmospheric lifetime of a substance is the average time a molecule of that substance remains in the atmosphere. It is determined by the rates of its removal processes. For most organic compounds, the primary removal mechanism in the troposphere is reaction with the hydroxyl radical (OH). The atmospheric lifetime (τ) with respect to reaction with OH is calculated as:

τ = 1 / (kOH * [OH])

where:

• kOH is the rate constant for the reaction of the substance with the OH radical.

• [OH] is the average global concentration of the OH radical.

The rate constant, kOH, is measured in the laboratory using techniques such as laser flash photolysis or relative rate methods in smog chambers.[10] Other removal processes that are considered include photolysis (degradation by sunlight) and reactions with other atmospheric oxidants like ozone (O3) and nitrate radicals (NO3). The overall atmospheric lifetime is the reciprocal of the sum of the rates of all significant removal processes.[2][11]

Visualizing the Comparison Framework

The following diagrams illustrate the logical relationships in comparing the environmental impact of chemical solvents and the workflow for determining these impacts.

Figure 1. Logical relationship for comparing the environmental impact of the solvents.

Figure 2. Experimental workflow for determining key environmental impact parameters.

References

• 1. Perfluoro-2-methyl-3-ethylpentane | 354-97-2 | Benchchem [benchchem.com]
• 2. archive.ipcc.ch [archive.ipcc.ch]
• 3. Ozone depletion potential - Wikipedia [en.wikipedia.org]
• 4. Perfluoro(2-methyl-3-pentanone) - Wikipedia [en.wikipedia.org]
• 5. Global warming potential | Minimum.com [minimum.com]
• 6. Global warming potential - Wikipedia [en.wikipedia.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. ozone.unep.org [ozone.unep.org]
• 9. static.tecnichenuove.it [static.tecnichenuove.it]
• 10. pubs.acs.org [pubs.acs.org]
• 11. fiveable.me [fiveable.me]

Validating Theoretical Models with Experimental Data for Perfluoro-2-methyl-3-ethylpentane: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of theoretical models and experimental data for Perfluoro-2-methyl-3-ethylpentane (PFMETH), a perfluorocarbon of significant interest in various industrial and research applications. This document aims to assist researchers in validating theoretical predictions and selecting appropriate models for their specific needs. We also present a comparative analysis with alternative perfluorinated compounds to provide a broader context for its performance and properties.

Executive Summary

Perfluoro-2-methyl-3-ethylpentane, with the chemical formula C8F18, is a branched-chain perfluorocarbon.[1] Its unique physicochemical properties, including high thermal stability, chemical inertness, and low surface tension, make it a valuable compound for applications such as a working fluid in Organic Rankine Cycle (ORC) power systems, a coolant in the electronics industry, and a tracer in the oil and gas sector.[2][3] The validation of theoretical models against robust experimental data is crucial for the accurate prediction of its behavior in these applications. This guide provides a side-by-side comparison of available experimental data with predictions from established theoretical models.

Physicochemical Properties: A Comparative Analysis

Accurate knowledge of the fundamental physicochemical properties of PFMETH is essential for its application. The following table summarizes the available experimental data and compares it with theoretical predictions where available.

Property	Experimental Value	Theoretical Model/Value	Alternative Compound Data
Molecular Formula	C8F18[1][4][5]	-	Perfluoro-2,4-dimethyl-3-ethylpentane: C9F20[2]
CAS Number	354-97-2[1][3][4][5]	-	Perfluoro-2,4-dimethyl-3-ethylpentane: 50285-18-2[2]
Molecular Weight ( g/mol )	438.06[1][4][5]	-	Perfluoro-2-methylpentane: 338.0418[6]
Boiling Point (°C)	103[4]	-	Perfluoro-2-methylpentane: 57[7]
Melting Point (°C)	-70[4]	-	Perfluoro-2-methylpentane: -90[7]
Density (g/mL)	1.839[4]	-	Perfluoro-2-methylpentane: 1.7179[7]
Vapor-Liquid Pressure (K)	358 - 508[2]	iPRSV Equation of State[2]	Perfluoro-2,4-dimethyl-3-ethylpentane: 358 - 508 K[2]

Theoretical Models for Perfluoro-2-methyl-3-ethylpentane

The behavior of PFMETH can be predicted using various theoretical models. These models are essential for simulating its performance in different applications and for understanding its fundamental properties.

Thermodynamic Model: Improved Peng-Robinson Stryjek-Vera (iPRSV) Equation of State

A complete thermodynamic model for PFMETH has been developed using the improved Peng-Robinson Stryjek-Vera (iPRSV) equation of state.[2] This model is supplemented with a third-order polynomial for the ideal gas isobaric heat capacity as a function of temperature.[2] The iPRSV model is a modification of the widely used Peng-Robinson equation of state, offering improved accuracy for polar and non-polar compounds.

The development of this model was based on experimentally measured vapor-liquid pressures in the temperature range of 358 - 508 K.[2] The Wagner-Ambrose equation was used to correlate the measured data and extend the vapor-pressure temperature range down to 270 K for fitting the equation of state.[2] Ideal gas isobaric heat capacities were estimated using the Joback method.[2] This thermodynamic model is considered sufficiently accurate for preliminary engineering calculations, such as the thermodynamic design of ORC power systems.[2]

Quantum Chemical Calculations: Density Functional Theory (DFT)

Quantum chemical calculations, particularly Density Functional Theory (DFT), are employed to investigate the electronic structure and energetic properties of Perfluoro-2-methyl-3-ethylpentane.[1] These calculations provide detailed insights into the molecule's behavior at the atomic level, including bond strengths, charge distribution, and reactivity. The strong carbon-fluorine (C-F) bond, a defining characteristic of perfluorocarbons, contributes to the high chemical and thermal stability of PFMETH.[1]

Experimental Protocols

The validation of theoretical models relies on accurate and reproducible experimental data. The following section outlines the key experimental protocols used to characterize PFMETH.

Vapor-Liquid Pressure Measurement

The vapor-liquid pressures of PFMETH were measured over a temperature range of 358 - 508 K.[2] While the specific experimental setup is not detailed in the available literature, such measurements are typically performed using a static or dynamic equilibrium apparatus.

• Static Method: A known amount of the substance is introduced into a thermostated vessel of known volume. The pressure is measured at different temperatures once thermal equilibrium is reached.

• Dynamic Method (Ebulliometry): The boiling point of the liquid is measured at a controlled pressure. This method is highly accurate for determining vapor pressures.

Spectroscopic Analysis

Spectroscopic techniques are crucial for the structural confirmation and identification of PFMETH.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹⁹F NMR spectroscopy is a powerful tool for the structural analysis of organofluorine compounds. The chemical shifts and coupling constants in the ¹⁹F NMR spectrum provide detailed information about the different fluorine environments within the PFMETH molecule.[1]

• Mass Spectrometry (MS): Gas Chromatography coupled with Mass Spectrometry (GC/MS) is used for the detection and quantification of PFMETH, even at very low concentrations. This technique is particularly useful in atmospheric tracer studies.[1]

Visualization of Experimental and Theoretical Workflow

The following diagrams illustrate the logical workflow for validating theoretical models with experimental data and the general process of characterizing PFMETH.

Caption: Workflow for validating theoretical models with experimental data.

Caption: General workflow for the characterization of Perfluoro-2-methyl-3-ethylpentane.

Conclusion

The validation of theoretical models with robust experimental data is paramount for the reliable application of Perfluoro-2-methyl-3-ethylpentane. The iPRSV equation of state provides a solid theoretical framework for predicting its thermodynamic properties, and its accuracy is supported by experimental vapor-liquid pressure measurements. Further experimental investigations into other physicochemical properties will enable the refinement of existing models and the development of new predictive tools. This comparative guide serves as a valuable resource for researchers and professionals working with PFMETH, facilitating a deeper understanding of its behavior and promoting its effective utilization in various technological fields.

References

• 1. Perfluoro-2-methyl-3-ethylpentane | 354-97-2 | Benchchem [benchchem.com]
• 2. ThermoML:Fluid Phase Equilib. 2014, 370, 50-57 [trc.nist.gov]
• 3. cymitquimica.com [cymitquimica.com]
• 4. Buy Perfluoro-2-methyl-3-ethylpentane (EVT-3178824) | 354-97-2 [evitachem.com]
• 5. Perfluoro-2-methyl-3-ethylpentane CAS#: 354-97-2 [m.chemicalbook.com]
• 6. Perfluoro(2-methylpentane) [webbook.nist.gov]
• 7. f2chemicals.com [f2chemicals.com]

A Comparative Analysis of Perfluoro-2-methyl-3-ethylpentane and Perfluorohexane for Research and Development Applications

An in-depth guide for researchers, scientists, and drug development professionals on the physicochemical properties and potential applications of Perfluoro-2-methyl-3-ethylpentane and perfluorohexane.

In the realm of advanced materials and drug development, the selection of appropriate perfluorinated compounds is critical for the success of experimental designs and product formulations. This guide provides a detailed comparison of two such compounds: Perfluoro-2-methyl-3-ethylpentane, a branched perfluorocarbon, and perfluorohexane, a linear perfluorocarbon. This objective analysis, supported by available experimental data, aims to assist researchers in making informed decisions based on the specific requirements of their applications.

Executive Summary

Perfluoro-2-methyl-3-ethylpentane (a C8F18 isomer) and perfluorohexane (C6F14) are both fully fluorinated hydrocarbons, rendering them chemically inert, thermally stable, and non-flammable. However, their structural differences—branched versus linear—give rise to distinct physicochemical properties that influence their performance in various applications. Perfluorohexane is a well-characterized compound with a lower boiling point, making it suitable for low-temperature applications. Perfluoro-2-methyl-3-ethylpentane, with its higher molecular weight and branched structure, offers a higher boiling point and is positioned for use in medium to high-temperature applications, such as a working fluid in Organic Rankine Cycles. While extensive experimental data is available for perfluorohexane, some properties of Perfluoro-2-methyl-3-ethylpentane are primarily understood through thermodynamic modeling with limited experimental validation.

Physicochemical Properties: A Tabulated Comparison

The following tables summarize the key physicochemical properties of Perfluoro-2-methyl-3-ethylpentane and perfluorohexane. It is important to note that while the data for perfluorohexane is well-established through extensive experimentation, some of the data for Perfluoro-2-methyl-3-ethylpentane is derived from thermodynamic models.

Table 1: General and Physical Properties

Property	Perfluoro-2-methyl-3-ethylpentane	Perfluorohexane
Chemical Formula	C8F18[1][2]	C6F14
Molecular Weight ( g/mol )	438.06[1][2]	338.04
Boiling Point (°C)	103[1]	56 - 57.2
Melting Point (°C)	-70[1]	-90
Density (g/mL at 25°C)	1.839[1]	~1.67

Table 2: Thermophysical and Electrical Properties

Property	Perfluoro-2-methyl-3-ethylpentane	Perfluorohexane
Surface Tension (mN/m at 25°C)	~14 (estimated)[1]	~11.9
Thermal Conductivity (W/m·K)	Data not available	0.057
Viscosity (cP at 25°C)	Data not available	0.64
Dielectric Constant	Data not available	~1.76

Table 3: Gas Solubility

Property	Perfluoro-2-methyl-3-ethylpentane	Perfluorohexane
Oxygen (O2) Solubility	Data not available	High[3]
Carbon Dioxide (CO2) Solubility	Data not available	High

Performance Comparison and Applications

The differences in the physical and chemical properties of these two compounds dictate their suitability for different applications.

Perfluorohexane is a versatile and well-documented perfluorocarbon. Its low boiling point and freezing point make it an excellent candidate for:

• Electronic Cooling: It is used as a liquid insulator and coolant in low-temperature applications.[3]

• Heat Transfer Fluid: Its thermal properties are well-suited for various heat exchange systems.

• Medical Imaging: It has been used as a contrast agent in medical imaging.[3]

• Oxygen Carrier: Like other perfluorocarbons, it has a high capacity to dissolve gases, including oxygen, which has led to research into its use in liquid ventilation and as a potential component of artificial blood substitutes.[3]

Perfluoro-2-methyl-3-ethylpentane , as a higher boiling point, branched isomer of perfluorooctane, is positioned for applications requiring thermal stability at elevated temperatures. Its known and potential applications include:

• Working Fluid in Organic Rankine Cycles (ORC): Its thermodynamic properties make it a candidate for use in ORC systems for waste heat recovery and power generation in medium to high-temperature ranges.[1][4]

• High-Temperature Heat Transfer: Its higher boiling point suggests suitability as a heat transfer fluid in applications where perfluorohexane would vaporize.

• Electronic Component Testing: It can be used as a medium for thermal shock and reliability testing of electronic components.[4]

• Tracer in Oil and Gas Industry: Its chemical inertness allows it to be used as a tracer to monitor fluid flow in reservoirs.[4]

The branched structure of Perfluoro-2-methyl-3-ethylpentane may also influence its interaction with other molecules and its performance as a solvent, although specific comparative data on this aspect is limited.

Experimental Protocols

For researchers who wish to conduct their own comparative studies or verify the properties of these compounds, the following are summaries of standard experimental methodologies.

Thermal Conductivity Measurement (ASTM D2717)

This method determines the thermal conductivity of nonmetallic liquids. It involves a hot-wire apparatus where a thin platinum wire is immersed in the liquid. The wire is heated by a known electrical current, and its temperature change is measured by its resistance. The thermal conductivity is calculated from the rate of heat transfer from the wire to the liquid.[1][5][6]

Workflow for Thermal Conductivity Measurement.

Kinematic Viscosity Measurement (ASTM D445)

This standard test method measures the kinematic viscosity of transparent and opaque liquids. It involves measuring the time for a fixed volume of the liquid to flow under gravity through a calibrated glass capillary viscometer at a precisely controlled temperature. The kinematic viscosity is then calculated by multiplying the flow time by the calibration constant of the viscometer.[3][7][8]

Workflow for Kinematic Viscosity Measurement.

Interfacial Tension Measurement (ASTM D971)

This method is used to measure the interfacial tension of insulating oils against water using the du Noüy ring method. A platinum-iridium ring is pulled through the interface of the two immiscible liquids. The force required to detach the ring from the interface is measured by a tensiometer, and this force is used to calculate the interfacial tension.[9][10][11][12]

Workflow for Interfacial Tension Measurement.

Dielectric Constant Measurement (ASTM D924)

This standard test method determines the dielectric constant (relative permittivity) of electrical insulating liquids. A sample of the liquid is placed in a test cell, which acts as a capacitor. The capacitance of the cell with the sample is measured using a capacitance bridge, and the dielectric constant is calculated by comparing this to the capacitance of the empty cell.[4][13][14][15]

References

• 1. Buy Perfluoro-2-methyl-3-ethylpentane (EVT-3178824) | 354-97-2 [evitachem.com]
• 2. Perfluoro-2-methyl-3-ethylpentane | 354-97-2 | Benchchem [benchchem.com]
• 3. tandfonline.com [tandfonline.com]
• 4. ThermoML:Fluid Phase Equilib. 2014, 370, 50-57 [trc.nist.gov]
• 5. sweet.ua.pt [sweet.ua.pt]
• 6. Perfluoro(2-methyl-3-pentanone) - Wikipedia [en.wikipedia.org]
• 7. nanobioletters.com [nanobioletters.com]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. 2024.sci-hub.ru [2024.sci-hub.ru]
• 11. researchgate.net [researchgate.net]
• 12. Perfluorooctane | C8F18 | CID 9387 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Branching in molecular structure enhancement of solubility in CO2 - PMC [pmc.ncbi.nlm.nih.gov]
• 15. pfas-1.itrcweb.org [pfas-1.itrcweb.org]

Efficacy of Perfluoro-2-methyl-3-ethylpentane as a Substitute for Regulated PFCs: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of Perfluoro-2-methyl-3-ethylpentane with regulated perfluorocarbons (PFCs), specifically Perfluorooctanoic acid (PFOA) and Perfluorooctane sulfonate (PFOS). As regulations tighten on the use of long-chain PFCs due to their environmental persistence and potential health risks, the scientific community is actively seeking safer and effective alternatives.[1][2] This document summarizes key performance data, environmental impact, and toxicological profiles, supported by established experimental protocols, to aid in the evaluation of Perfluoro-2-methyl-3-ethylpentane as a viable substitute.

Comparative Data Overview

The following tables present a side-by-side comparison of the physical, chemical, environmental, and toxicological properties of Perfluoro-2-methyl-3-ethylpentane, PFOA, and PFOS. This data has been compiled from various scientific sources to provide a clear, quantitative overview.

Table 1: Physical and Chemical Properties

Property	Perfluoro-2-methyl-3-ethylpentane	Perfluorooctanoic acid (PFOA)	Perfluorooctane sulfonate (PFOS)
CAS Number	354-97-2[3]	335-67-1	1763-23-1
Molecular Formula	C8F18[3]	C8HF15O2	C8HF17O3S
Molecular Weight ( g/mol )	438.06[3]	414.07	500.13[4]
Boiling Point (°C)	103[5]	188 to 192[6]	258 to 260[6]
Melting Point (°C)	-70[5]	45 to 54[6]	No data
Density (g/mL)	1.839[5]	1.79	1.79
Water Solubility	Insoluble[5]	9,500 mg/L (at 25°C)[6]	570 mg/L (at 25°C)[6]

Table 2: Environmental Profile

Parameter	Perfluoro-2-methyl-3-ethylpentane	Perfluorooctanoic acid (PFOA)	Perfluorooctane sulfonate (PFOS)
Global Warming Potential (GWP)	Data not available	Considered to have a high GWP	Considered to have a high GWP
Ozone Depletion Potential (ODP)	Expected to be 0	0	0
Atmospheric Lifetime	Data not available	Persistent[2]	Persistent[2]
Bioaccumulation Potential	Branched structure may influence bioaccumulation differently than linear counterparts.[3]	Known to bioaccumulate in humans and wildlife.[2]	Known to bioaccumulate in humans and wildlife.[2]
Environmental Fate	Highly stable due to strong C-F bonds, resistant to degradation.[3]	Extremely persistent in the environment.[2]	Extremely persistent in the environment.[2]

Table 3: Toxicological Summary

Aspect	Perfluoro-2-methyl-3-ethylpentane	Perfluorooctanoic acid (PFOA)	Perfluorooctane sulfonate (PFOS)
Acute Toxicity	Data not available	Moderate acute oral toxicity in animals, with effects on the gastrointestinal tract and liver.[7]	Moderate acute oral toxicity in animals, with effects on the gastrointestinal tract and liver.[7]
Carcinogenicity	Data not available	Classified as "carcinogenic to humans" (Group 1) by IARC.[8]	Classified as "possibly carcinogenic to humans" (Group 2B) by IARC.
Reproductive/Developmental Toxicity	Data not available	Associated with developmental effects in animal studies and some human studies.[7][8]	Associated with developmental effects in animal studies and some human studies.[7]
Other Health Effects	Data not available	Associated with high cholesterol, immune system effects, and thyroid disorders.[2][9]	Associated with high cholesterol, immune system effects, and adverse reproductive outcomes.[9]

Experimental Protocols

To ensure the validity and reproducibility of the data presented, standardized experimental methodologies are crucial. This section outlines key protocols for evaluating the performance and safety of PFCs and their alternatives.

Performance Evaluation

1. Heat Transfer Fluid Performance: The efficacy of Perfluoro-2-methyl-3-ethylpentane as a heat transfer fluid can be evaluated using a series of standardized tests.

• Workflow for Heat Transfer Fluid Evaluation:

Workflow for evaluating heat transfer fluid performance.

• Key ASTM Standards:

  • ASTM D445: Standard Test Method for Kinematic Viscosity of Transparent and Opaque Liquids.

  • ASTM D93: Standard Test Methods for Flash Point by Pensky-Martens Closed Cup Tester.

  • ASTM D6743: Standard Test Method for Thermal Stability of Organic Heat Transfer Fluids.[10][11][12]

2. Fire Suppression Efficacy: The performance of Perfluoro-2-methyl-3-ethylpentane as a fire suppression agent is evaluated based on its ability to extinguish different classes of fires.

• Workflow for Fire Suppression Agent Evaluation:

Workflow for evaluating fire suppression agent efficacy.

• Key NFPA Standards:

  • NFPA 2001: Standard on Clean Agent Fire Extinguishing Systems. This standard provides requirements for the design, installation, testing, and maintenance of clean agent fire suppression systems.

Toxicological and Environmental Risk Assessment

A critical aspect of evaluating any new chemical is a thorough assessment of its potential impact on human health and the environment.

• Toxicological Testing Workflow: The OECD Guidelines for the Testing of Chemicals provide a comprehensive framework for evaluating the safety of chemical substances.[13]

General workflow for toxicological evaluation of a chemical substance.

• Key OECD Test Guidelines:

  • Section 1: Physical Chemical Properties: Provides methods for determining properties like boiling point, vapor pressure, and water solubility.

  • Section 2: Effects on Biotic Systems: Includes tests for ecotoxicity, such as fish acute toxicity.[14]

  • Section 3: Environmental Fate and Behaviour: Covers tests for biodegradation and bioaccumulation.

  • Section 4: Health Effects: Details numerous in vivo and in vitro tests for acute and chronic toxicity, carcinogenicity, and reproductive toxicity.[13][15][16][17]

Conclusion

Perfluoro-2-methyl-3-ethylpentane presents itself as a potentially viable alternative to regulated long-chain PFCs due to its inherent chemical stability and performance characteristics in applications such as heat transfer and fire suppression.[5] However, a comprehensive evaluation of its efficacy and safety requires more extensive and directly comparative data, particularly concerning its environmental profile (GWP, atmospheric lifetime) and long-term toxicological effects. The branched structure of Perfluoro-2-methyl-3-ethylpentane may lead to different environmental and toxicological behavior compared to its linear counterparts, a factor that warrants further investigation.[3]

For researchers and professionals in drug development, where inert and stable process fluids are often required, the data presented here can serve as a preliminary guide. It is imperative, however, to conduct thorough risk assessments based on specific application scenarios and to demand more transparent and comprehensive data from chemical manufacturers. The provided experimental workflows and references to standardized testing protocols offer a framework for such in-house or third-party evaluations. As the regulatory landscape for PFCs continues to evolve, a data-driven approach to selecting alternatives is not only a scientific necessity but also a corporate responsibility.

References

• 1. scribd.com [scribd.com]
• 2. 19january2021snapshot.epa.gov [19january2021snapshot.epa.gov]
• 3. Perfluoro-2-methyl-3-ethylpentane | 354-97-2 | Benchchem [benchchem.com]
• 4. Perfluorooctanesulfonic acid | C8F17SO3H | CID 74483 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Buy Perfluoro-2-methyl-3-ethylpentane (EVT-3178824) | 354-97-2 [evitachem.com]
• 6. Perfluoroalkyl and Polyfluoroalkyl Substances (PFAS) - Enviro Wiki [enviro.wiki]
• 7. assets.publishing.service.gov.uk [assets.publishing.service.gov.uk]
• 8. Perfluorooctanoic acid - Wikipedia [en.wikipedia.org]
• 9. epa.gov [epa.gov]
• 10. standards.iteh.ai [standards.iteh.ai]
• 11. standards.iteh.ai [standards.iteh.ai]
• 12. standards.globalspec.com [standards.globalspec.com]
• 13. OECD Guidelines for the Testing of Chemicals - Wikipedia [en.wikipedia.org]
• 14. oecd.org [oecd.org]
• 15. assets-us-01.kc-usercontent.com [assets-us-01.kc-usercontent.com]
• 16. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 17. oecd.org [oecd.org]

Correlating Spectroscopic Data with the Structure of Perfluoro-2-methyl-3-ethylpentane: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed analysis of the expected spectroscopic data for perfluoro-2-methyl-3-ethylpentane (C₈F₁₈), correlating its molecular structure with predicted infrared (IR), nuclear magnetic resonance (NMR), and mass spectrometry (MS) data. Due to the limited availability of published experimental spectra for this specific compound, this guide leverages theoretical predictions and comparisons with analogous perfluorinated compounds to offer a comprehensive structural elucidation framework.

Chemical Structure of Perfluoro-2-methyl-3-ethylpentane

Perfluoro-2-methyl-3-ethylpentane is a fully fluorinated branched alkane. Its structure is characterized by a five-carbon pentane backbone with a methyl group at the second carbon and an ethyl group at the third carbon. All hydrogen atoms are substituted with fluorine atoms, resulting in the chemical formula C₈F₁₈.

Structural Features:

• Molecular Formula: C₈F₁₈

• Molecular Weight: 438.06 g/mol [1]

• CAS Number: 354-97-2[1]

• Key Structural Characteristics: A branched, saturated perfluorocarbon with multiple distinct fluorine environments, making it an ideal candidate for spectroscopic analysis, particularly ¹⁹F NMR.

Predicted Spectroscopic Data and Structural Correlation

The following sections detail the predicted spectroscopic data for perfluoro-2-methyl-3-ethylpentane and correlate the spectral features with its molecular structure.

The IR spectrum of perfluoro-2-methyl-3-ethylpentane is expected to be dominated by strong absorptions corresponding to carbon-fluorine (C-F) bond vibrations. Unlike its hydrocarbon analog, it will lack C-H stretching and bending vibrations.

Table 1: Predicted IR Absorption Data for Perfluoro-2-methyl-3-ethylpentane

Wavenumber (cm⁻¹)	Intensity	Bond Vibration	Structural Correlation
1100 - 1400	Strong	C-F Stretch	Overlapping strong bands characteristic of various C-F bonds (CF, CF₂, CF₃)[2]
700 - 800	Medium	C-C Stretch/Skeletal	Vibrations of the perfluorinated carbon backbone.

Comparison with Perfluoroalkanes: The IR spectrum of a similar branched perfluoroalkane, perfluoro(2-methylpentane), would also be dominated by strong C-F stretching absorptions in the 1100-1400 cm⁻¹ region. The "fingerprint" region below 1000 cm⁻¹ would differ due to the different carbon skeleton and branching pattern.

¹⁹F NMR is a highly sensitive technique for the structural elucidation of organofluorine compounds.[3] Due to the various chemical environments of the fluorine atoms in perfluoro-2-methyl-3-ethylpentane, a complex spectrum with multiple distinct signals is anticipated.

Table 2: Predicted ¹⁹F NMR Chemical Shifts and Structural Assignments

Structural Group	Predicted Chemical Shift (δ, ppm vs. CFCl₃)	Multiplicity	Correlation
-CF₃ (at C1)	-80 to -85	Triplet	Terminal trifluoromethyl group of the ethyl substituent.
-CF₃ (at C2)	-70 to -75	Doublet	Two diastereotopic trifluoromethyl groups attached to a chiral center, potentially showing distinct signals or complex splitting.
-CF₂- (ethyl)	-110 to -125	Multiplet	Difluoromethylene group within the ethyl substituent, coupled to adjacent CF and CF₃ groups.
-CF₂- (pentane)	-115 to -130	Multiplet	Difluoromethylene group in the main pentane chain.
>CF- (at C3)	-180 to -190	Multiplet	Tertiary fluoromethine group at the branch point, expected to show complex splitting due to coupling with numerous neighboring fluorine atoms and to be the most downfield signal.[4]

Note: Predicted chemical shifts are based on typical ranges for perfluoroalkanes and may vary depending on the specific molecular geometry and solvent.

Electron ionization mass spectrometry of perfluoro-2-methyl-3-ethylpentane will result in fragmentation of the C-C bonds, yielding a characteristic pattern of perfluorinated carbocations. The molecular ion (M⁺) may be weak or absent.

Table 3: Predicted Mass Spectrometry Fragmentation Data

m/z	Relative Intensity	Proposed Fragment Ion	Structural Origin
69	High	[CF₃]⁺	Loss of a trifluoromethyl group, a very common and stable fragment for perfluorocarbons.[3]
119	High	[C₂F₅]⁺	Cleavage of the ethyl group, resulting in a stable pentafluoroethyl cation.[3]
169	Medium	[C₃F₇]⁺	Fragmentation involving the propyl backbone.[3]
219	Medium	[C₄F₉]⁺	Loss of a butyl fragment, indicative of the branched structure.[3]
319	Low	[C₆F₁₃]⁺	Loss of a C₂F₅ fragment from the parent molecule.
438	Very Low/Absent	[C₈F₁₈]⁺	Molecular ion peak.

Fragmentation Pathway: The fragmentation of branched perfluoroalkanes is driven by the formation of the most stable perfluorinated carbocations. Cleavage is expected to occur preferentially at the branched carbon atoms.

Experimental Protocols

The following are detailed methodologies for acquiring the spectroscopic data discussed above.

• Technique: Attenuated Total Reflectance (ATR) - Fourier Transform Infrared (FT-IR) Spectroscopy.

• Instrument: FT-IR spectrometer equipped with a diamond ATR crystal.

• Sample Preparation: A small drop of liquid perfluoro-2-methyl-3-ethylpentane is placed directly onto the ATR crystal.

• Data Acquisition:

  • A background spectrum of the clean, empty ATR crystal is recorded.

  • The sample spectrum is then recorded.

  • Spectral Range: 4000 - 400 cm⁻¹.

  • Resolution: 4 cm⁻¹.

  • Scans: 32 scans are co-added to improve the signal-to-noise ratio.

• Data Processing: The sample spectrum is ratioed against the background spectrum to produce the final absorbance or transmittance spectrum.

• Instrument: 500 MHz (or higher) NMR spectrometer equipped with a multinuclear probe.

• Sample Preparation: Approximately 10-20 mg of perfluoro-2-methyl-3-ethylpentane is dissolved in 0.6 mL of a deuterated solvent (e.g., CDCl₃) containing a known internal standard (e.g., CFCl₃ at 0 ppm). The solution is transferred to a 5 mm NMR tube.

• Data Acquisition:

  • Nucleus: ¹⁹F.

  • Pulse Sequence: Standard one-pulse sequence.

  • Temperature: 298 K.

  • Relaxation Delay: 5 seconds.

  • Acquisition Time: 1-2 seconds.

  • Number of Scans: 128 scans.

• Data Processing: The free induction decay (FID) is Fourier transformed, phase-corrected, and baseline-corrected. Chemical shifts are referenced to the internal standard.

• Technique: Gas Chromatography-Mass Spectrometry (GC-MS) with Electron Ionization (EI).

• Instrument: A GC system coupled to a quadrupole or time-of-flight (TOF) mass spectrometer.

• Sample Preparation: A dilute solution of perfluoro-2-methyl-3-ethylpentane is prepared in a volatile solvent (e.g., hexane).

• GC Conditions:

  • Column: A non-polar capillary column (e.g., DB-5ms).

  • Injector Temperature: 250 °C.

  • Oven Program: Start at 40 °C, hold for 2 minutes, then ramp to 250 °C at 10 °C/min.

  • Carrier Gas: Helium at a constant flow rate of 1 mL/min.

• MS Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: m/z 50 - 500.

  • Source Temperature: 230 °C.

• Data Analysis: The total ion chromatogram (TIC) is analyzed to identify the peak corresponding to perfluoro-2-methyl-3-ethylpentane. The mass spectrum of this peak is then extracted and analyzed for its fragmentation pattern.

Visualizing the Correlation Workflow

The logical workflow for correlating the spectroscopic data with the chemical structure is depicted in the following diagram.

Caption: Workflow for correlating spectroscopic data with the structure of perfluoro-2-methyl-3-ethylpentane.

References

• 1. scribd.com [scribd.com]
• 2. researchgate.net [researchgate.net]
• 3. well-labs.com [well-labs.com]
• 4. Perfluoro-2-methyl-3-ethylpentane | 354-97-2 | Benchchem [benchchem.com]

Safety & Regulatory Compliance

Navigating the Disposal of Perfluoro-2-methyl-3-ethylpentane: A Guide for Laboratory Professionals

Immediate Safety and Handling Protocols

Before handling Perfluoro-2-methyl-3-ethylpentane, it is imperative to work in a well-ventilated area, preferably within a chemical fume hood, to minimize inhalation exposure. Standard personal protective equipment (PPE) should be worn, including chemical-resistant gloves (e.g., nitrile or neoprene), safety goggles or a face shield, and a lab coat. In the event of a spill, it should be contained using an inert absorbent material such as sand, earth, or vermiculite. The absorbed material should then be collected into a suitable, labeled container for waste disposal.

Step-by-Step Disposal Plan

The proper disposal of Perfluoro-2-methyl-3-ethylpentane, as with other PFAS compounds, is crucial to prevent environmental contamination. The following step-by-step plan provides a general framework for its disposal:

• Containment: In case of a spill, immediately contain the liquid using a non-combustible absorbent material. Avoid direct contact with the skin and eyes.

• Collection: Carefully collect the absorbed material and any contaminated debris into a designated, leak-proof container. Ensure the container is properly labeled with the chemical name and hazard information.

• Waste Characterization: Although not classified as a hazardous waste under current federal regulations, state and local regulations may vary.[1] It is essential to consult your institution's Environmental Health and Safety (EHS) office to determine the appropriate waste classification.

• Disposal Method: The recommended disposal method for perfluorinated compounds is high-temperature incineration. This process should be carried out in a licensed hazardous waste disposal facility capable of reaching temperatures sufficient to break down the highly stable carbon-fluorine bonds.

• Documentation: Maintain detailed records of the disposal process, including the date, quantity of waste, and the licensed disposal facility used. This documentation is crucial for regulatory compliance.

Quantitative Data Summary

The following table summarizes key quantitative data for closely related perfluorinated compounds, which can serve as a reference for handling and storage of Perfluoro-2-methyl-3-ethylpentane.

Parameter	Value	Compound Reference
Boiling Point	~ 60 °C	Perfluoro(2-methyl-3-pentanone)
Vapor Pressure	196 mmHg at 25°C	Perfluoro(2-methyl-3-pentanone)
Recommended Storage	Below 25°C in a dry, cool, well-ventilated place	Perfluoro(2-methyl-3-pentanone)[2]

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of Perfluoro-2-methyl-3-ethylpentane.

Figure 1. Disposal Workflow for Perfluoro-2-methyl-3-ethylpentane

Disclaimer: This information is provided as a general guide and is based on data for similar compounds. Always consult with your institution's Environmental Health and Safety (EHS) department for specific disposal protocols and to ensure compliance with all applicable local, state, and federal regulations.

References

• 1. sds.laboratoriumdiscounter.nl [sds.laboratoriumdiscounter.nl]
• 2. store.apolloscientific.co.uk [store.apolloscientific.co.uk]

Personal protective equipment for handling Perfluoro-2-methyl-3-ethylpentane

This guide provides essential, immediate safety and logistical information for researchers, scientists, and drug development professionals handling Perfluoro-2-methyl-3-ethylpentane.

Personal Protective Equipment (PPE)

When handling Perfluoro-2-methyl-3-ethylpentane, a comprehensive PPE strategy is crucial to minimize exposure. The following table summarizes the recommended PPE.

PPE Category	Recommended Equipment
Eye and Face Protection	Chemical splash goggles that meet ANSI Z.87.1 or equivalent standards are required. A face shield should be worn over safety glasses when there is a risk of splashing.[1]
Hand Protection	Wear chemical-resistant gloves. Given the nature of perfluorinated compounds, gloves made of Viton® or similar fluorinated elastomers are often recommended.[2] Always inspect gloves for integrity before use and wash hands thoroughly after removal.
Body Protection	A lab coat or chemical-resistant apron should be worn. For larger quantities or in situations with a higher risk of splashing, chemical-resistant coveralls are recommended.[1]
Respiratory Protection	Use in a well-ventilated area, such as a certified chemical fume hood, is the primary means of controlling inhalation exposure.[1][3] If engineering controls are not sufficient, a NIOSH-approved respirator with appropriate cartridges for organic vapors should be used after a formal respiratory protection program has been implemented.

Operational Plan for Safe Handling

Adherence to a strict operational protocol is essential for the safe handling of Perfluoro-2-methyl-3-ethylpentane.

1. Engineering Controls:

• Always handle Perfluoro-2-methyl-3-ethylpentane in a well-ventilated area. A certified chemical fume hood is the preferred engineering control to minimize inhalation of vapors.[1][3]

• Ensure that an eyewash station and safety shower are readily accessible in the immediate work area.[4]

2. Procedural Steps for Handling:

• Before beginning work, ensure all necessary PPE is donned correctly.

• Dispense the chemical carefully to avoid splashing.

• Keep containers tightly closed when not in use to prevent the release of vapors.[1][3]

• Avoid contact with strong oxidizing agents, as they may be incompatible.

• After handling, wash hands and any exposed skin thoroughly.

• Clean up any spills immediately using an inert absorbent material, and place the waste in a sealed, labeled container for proper disposal.

3. Emergency Procedures:

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek medical attention.[5]

• Skin Contact: Remove contaminated clothing and wash the affected area with soap and water. If irritation persists, seek medical attention.[5]

• Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek immediate medical attention.[5]

• Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate medical attention.[5]

Disposal Plan

The disposal of perfluorinated compounds is subject to stringent environmental regulations due to their persistence.

• Waste Collection: All waste materials contaminated with Perfluoro-2-methyl-3-ethylpentane, including used absorbent materials, contaminated gloves, and empty containers, should be collected in a designated, sealed, and clearly labeled hazardous waste container.

• Disposal Method: Per- and poly-fluoroalkyl substances (PFAS) are considered "forever chemicals" and require specialized disposal methods.[6] Common disposal options for PFAS waste include:

  • High-Temperature Incineration: This is a preferred method for the complete destruction of PFAS compounds.[6][7][8]

  • Hazardous Waste Landfills: Disposal in a licensed hazardous waste landfill is another option, though it contains rather than destroys the substance.[6][7]

  • Deep Well Injection: In some regions, deep well injection may be a permissible disposal method.[6][7]

• Regulatory Compliance: Always consult with your institution's EHS department and a licensed hazardous waste disposal contractor to ensure compliance with all local, state, and federal regulations regarding the disposal of PFAS-containing waste.[7]

Chemical Handling Workflow

Caption: Workflow for the safe handling and disposal of Perfluoro-2-methyl-3-ethylpentane.

References

• 1. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 2. Chemical Safety: Personal Protective Equipment | Environment, Health & Safety [ehs.ucsf.edu]
• 3. firefox.es [firefox.es]
• 4. fishersci.com [fishersci.com]
• 5. sds.laboratoriumdiscounter.nl [sds.laboratoriumdiscounter.nl]
• 6. mcfenvironmental.com [mcfenvironmental.com]
• 7. plasticsengineering.org [plasticsengineering.org]
• 8. epa.gov [epa.gov]